4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

Core Science & Biosynthesis

Topic: Synthesis and Characterization of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

An In-depth Technical Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive, field-proven methodology for the synthesis and detailed characterization of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine, a key heterocyclic scaffold with significant potential in medicinal chemistry. The protocols and insights are curated for researchers and scientists engaged in drug discovery and development.

Introduction and Strategic Imperative

The 2,4'-bithiazole moiety is a privileged heterocyclic scaffold that forms the core of several pharmacologically significant molecules. Its most notable natural occurrence is within the structure of bleomycin, a potent antitumor agent, where the bithiazole unit is crucial for its DNA-intercalating and cleaving activity[1]. The inherent chemical stability and diverse biological activities of thiazole derivatives—ranging from antimicrobial and anti-inflammatory to anticancer effects—make them a focal point of synthetic and medicinal chemistry[2][3][4].

This guide delineates a robust and reproducible pathway to synthesize 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine. The chosen synthetic strategy is grounded in the classical and highly reliable Hantzsch thiazole synthesis, a cornerstone reaction in heterocyclic chemistry[5][6]. We will proceed from a strategic retrosynthetic analysis to detailed, step-by-step experimental protocols and conclude with a comprehensive guide to the analytical characterization of the target compound.

Retrosynthetic Analysis and Synthetic Design

The most logical and efficient approach to constructing the target 2-aminothiazole ring is the Hantzsch synthesis. This strategy involves a key bond disconnection between the C4-C5 and N3-C4 atoms of the 2-aminothiazole ring, leading to two readily accessible precursors: an α-haloketone and thiourea.

Caption: Retrosynthetic pathway for the target 2,4'-bithiazole.

This analysis identifies 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-one as the critical α-haloketone intermediate. This precursor can be readily prepared via the bromination of commercially available 2-acetylthiazole. The subsequent cyclocondensation with thiourea yields the final product in a highly efficient manner[7].

Part I: A Two-Step Synthesis Protocol

This section provides a detailed, self-validating protocol for the synthesis of the title compound.

Step 1: Synthesis of 2-Bromo-1-(1,3-thiazol-2-yl)ethan-1-one (Precursor)

The conversion of a ketone to an α-bromoketone is a standard transformation. The choice of reaction conditions is critical to ensure high yield and minimize side reactions, such as dibromination.

Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-acetylthiazole (10 mmol, 1.27 g) in 30 mL of glacial acetic acid. Cool the flask in an ice bath to 0-5 °C.

• Bromination: While maintaining the temperature below 10 °C, add a solution of bromine (10.5 mmol, 0.54 mL) in 10 mL of glacial acetic acid dropwise over 30 minutes with vigorous stirring. The disappearance of the bromine's reddish-brown color indicates its consumption.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at room temperature for 2-3 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC) with a hexane:ethyl acetate (7:3) mobile phase. The formation of a new, less polar spot corresponding to the product should be observed.

• Work-up and Isolation: Carefully pour the reaction mixture into 150 mL of ice-cold water. The crude product will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration using a Buchner funnel and wash it thoroughly with cold water to remove residual acid[5]. Recrystallize the crude solid from ethanol to obtain pure 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-one as a crystalline solid.

Step 2: Hantzsch Cyclization to Synthesize 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

This step involves the core cyclocondensation reaction, which is the hallmark of the Hantzsch synthesis[6][8].

Caption: Experimental workflow for the Hantzsch thiazole synthesis.

Methodology:

• Reaction Setup: In a 100 mL round-bottom flask, combine the synthesized 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-one (5 mmol, 1.03 g) and thiourea (5.5 mmol, 0.42 g) in 40 mL of absolute ethanol[7].

• Cyclization: Attach a reflux condenser and heat the mixture to reflux (approximately 78 °C) with continuous stirring for 2-4 hours[8].

• Reaction Monitoring: Track the disappearance of the starting materials via TLC (hexane:ethyl acetate, 7:3). The product will appear as a more polar spot that is often UV active.

• Isolation: After the reaction is complete, cool the mixture to room temperature. Pour the solution into 100 mL of cold water and neutralize it by adding a 5% aqueous sodium acetate solution until the pH is approximately 6-7. This step is crucial as it deprotonates the thiazolium intermediate and precipitates the neutral amine product[7].

• Purification: Collect the resulting solid precipitate by vacuum filtration, wash it with cold water, and allow it to air dry. For final purification, recrystallize the solid from absolute ethanol to yield 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine as a pure solid.

Part II: The Hantzsch Synthesis Mechanism

The reaction proceeds through a well-established mechanism involving nucleophilic attack, cyclization, and dehydration.

Caption: Stepwise mechanism of the Hantzsch thiazole synthesis.

• Nucleophilic Substitution: The sulfur atom of thiourea, acting as a potent nucleophile, attacks the electrophilic α-carbon of the bromoketone, displacing the bromide ion[5].

• Intermediate Formation: This initial attack forms an isothiouronium salt intermediate.

• Cyclization: The amino group of the intermediate then performs an intramolecular nucleophilic attack on the carbonyl carbon.

• Dehydration: The resulting heterocyclic alcohol undergoes acid-catalyzed dehydration (elimination of a water molecule) to yield the final, stable aromatic 2-aminothiazole ring system[6].

Part III: Comprehensive Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. The following data are typical for 2-aminothiazole derivatives.

Technique	Purpose	Expected Observations for 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine
Melting Point (M.P.)	Assess purity	A sharp and defined melting point range.
FT-IR (cm⁻¹)	Functional group identification	~3300-3150 (N-H stretch, amine), ~1620 (C=N stretch, imine), ~1540 (C=C stretch, aromatic), ~670 (C-S stretch)[9][10].
¹H NMR (DMSO-d₆, δ ppm)	Structural elucidation (Protons)	~7.9-8.1 (2H, d, thiazole protons of 2-substituent), ~7.5 (1H, s, thiazole proton at C5), ~7.2 (2H, s, -NH₂ protons, exchangeable with D₂O)[4][9].
¹³C NMR (DMSO-d₆, δ ppm)	Structural elucidation (Carbons)	~168 (C2, C-NH₂), ~150-155 (C2' & C4), ~145 (C4'), ~120 (C5'), ~105 (C5)[4][10].
Mass Spec. (ESI+)	Molecular weight confirmation	Expected (M+H)⁺ peak at m/z = 199.01, corresponding to the molecular formula C₆H₅N₄S₂⁺[11].

Safety, Handling, and Process Optimization

• Safety: α-bromoketones are potent lachrymators and skin irritants. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles. Bromine is highly corrosive and toxic; handle with extreme care.

• Optimization: While the described protocol is robust, several modern variations can enhance efficiency. Microwave-assisted synthesis has been reported to significantly reduce reaction times for Hantzsch synthesis[12]. The use of heterogeneous catalysts, such as copper silicate, can also facilitate the reaction and simplify purification[8][13].

Conclusion and Future Directions

This guide provides a validated, step-by-step protocol for the synthesis and characterization of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine. The Hantzsch synthesis remains a powerful and reliable method for constructing such bithiazole systems. Given the established biological importance of this scaffold, the synthesized compound serves as a valuable building block for creating libraries of novel derivatives for high-throughput screening in drug discovery programs[14]. Further functionalization of the 2-amino group or the thiazole rings can lead to new chemical entities with potentially enhanced therapeutic profiles against a range of diseases, including cancer and infectious diseases[15][16].

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• Synthesis and Antioxidant Study Of 4-(1- Benzofuran-2-Yl)-1,3-Thiazole-2-Amine and its Derivatives. (2025, February 12). Research Square. [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted physicochemical properties of the novel heterocyclic compound, 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine. As a molecule featuring a bis-thiazole scaffold, it holds significant potential in medicinal chemistry and materials science, drawing from the well-established biological and electronic activities of the thiazole moiety.[1] Due to the novelty of this specific compound, this guide synthesizes data from structurally analogous compounds, primarily 2-aminothiazole, to forecast its key physicochemical parameters. Furthermore, it outlines detailed, state-of-the-art experimental protocols for the empirical determination of these properties. This document is intended to serve as a foundational resource for researchers initiating studies on this compound, providing both a theoretical framework and practical methodologies for its synthesis and characterization.

Introduction and Rationale

The 1,3-thiazole ring is a cornerstone in medicinal chemistry, present in a multitude of FDA-approved drugs and clinical candidates. Its derivatives are known to exhibit a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique electronic configuration of the thiazole ring also makes it an attractive component in materials science for applications in organic electronics.

The compound 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine, a bis-thiazole derivative, represents an intriguing scaffold for further chemical exploration. The linkage of two thiazole rings, one bearing a reactive amino group, suggests a molecule with potentially enhanced biological activity and unique electronic properties compared to its monomeric counterparts. The 2-amino group, in particular, offers a versatile handle for further functionalization, allowing for the generation of diverse chemical libraries for screening.

This guide aims to bridge the current knowledge gap by providing a detailed projection of the physicochemical properties of this compound, alongside robust protocols for its synthesis and characterization. By understanding its fundamental properties such as acidity, lipophilicity, and solubility, researchers can make informed decisions in the design of future experiments, from formulation for biological assays to the development of synthetic derivatives.

Proposed Synthesis

The synthesis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine can be envisioned through a convergent synthesis strategy, leveraging the well-established Hantzsch thiazole synthesis.[2] This classical method involves the condensation of an α-halocarbonyl compound with a thioamide.[3]

A plausible synthetic route is outlined below:

Figure 1: Proposed workflow for the synthesis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine.

Protocol 1: Synthesis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

• Reaction Setup: To a solution of 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-one (1.0 eq) in absolute ethanol, add thiourea (1.2 eq).

• Reaction Conditions: The mixture is refluxed for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexane).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. The resulting precipitate, the hydrobromide salt of the product, is collected by vacuum filtration.

• Neutralization: The collected solid is then suspended in water and neutralized with a saturated solution of sodium bicarbonate until the pH is approximately 8.

• Purification: The crude product is collected by filtration, washed with cold water, and dried. Further purification can be achieved by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel.

Predicted Physicochemical Properties

The following physicochemical properties are predicted based on the known values for 2-aminothiazole and general principles of physical organic chemistry. It is crucial to note that these are estimations and should be confirmed by experimental data.

Property	Predicted Value	Basis for Prediction and Commentary
Molecular Formula	C₆H₄N₄S₂	-
Molecular Weight	196.25 g/mol	-
Melting Point	180-200 °C	The introduction of a second thiazole ring is expected to increase the melting point compared to 2-aminothiazole (91-93 °C) due to increased molecular weight and potential for stronger intermolecular interactions.[4]
pKa	4.5 - 5.5	The pKa of 2-aminothiazole is approximately 5.36.[5] The second thiazole ring may have a slight electron-withdrawing effect, potentially lowering the pKa of the amino group slightly.
logP	0.8 - 1.5	The calculated logP for 2-aminothiazole is around 0.4.[1] The addition of another thiazole ring will increase the lipophilicity.
Solubility	Sparingly soluble in water; Soluble in polar organic solvents	2-aminothiazole is soluble in water.[6] The larger, more lipophilic bis-thiazole structure is predicted to have lower aqueous solubility but should be soluble in solvents like DMSO, DMF, and methanol.

Experimental Protocols for Physicochemical Characterization

To empirically determine the physicochemical properties of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine, the following standard laboratory protocols are recommended.

Determination of pKa by UV-Vis Spectrophotometry

The pKa of the 2-amino group can be accurately determined by monitoring the change in UV-Vis absorbance as a function of pH. The protonated and neutral forms of the molecule will exhibit different absorption spectra.

Figure 2: Workflow for pKa determination using UV-Vis spectrophotometry.

Protocol 2: pKa Determination

• Buffer Preparation: Prepare a series of buffer solutions with known pH values ranging from 2 to 10 (e.g., citrate, phosphate, and borate buffers).

• Sample Preparation: Prepare a stock solution of the compound in methanol. Add a small, constant volume of the stock solution to each buffer to create a series of solutions with the same total concentration of the compound.

• Spectroscopic Measurement: Record the UV-Vis spectrum for each solution. Identify the wavelength at which the difference in absorbance between the fully protonated and neutral species is maximal.

• Data Analysis: Plot the absorbance at the selected wavelength against the pH of the buffer. The data should fit a sigmoidal curve. The pKa is the pH at the inflection point of this curve.

Determination of logP by Shake-Flask Method

The octanol-water partition coefficient (logP) is a critical measure of a compound's lipophilicity. The shake-flask method remains the gold standard for its determination.

Protocol 3: logP Determination

• System Preparation: Prepare a mutually saturated system of n-octanol and water by vigorously mixing equal volumes of the two solvents and allowing the phases to separate.

• Sample Preparation: Dissolve a known amount of the compound in the octanol-saturated water phase.

• Partitioning: Add an equal volume of the water-saturated octanol phase. Shake the mixture vigorously for a set period (e.g., 1 hour) to allow for partitioning.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Concentration Measurement: Carefully remove an aliquot from the aqueous phase and determine the concentration of the compound using a suitable analytical technique (e.g., UV-Vis spectrophotometry or HPLC).

• Calculation: The concentration in the octanol phase can be determined by difference. The logP is calculated as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Spectroscopic Characterization

Structural confirmation and purity assessment are essential. The following spectroscopic techniques are fundamental for the characterization of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on both thiazole rings. The chemical shifts and coupling constants will provide valuable information about the electronic environment and connectivity of the protons. For 2-aminothiazole, characteristic proton signals are observed.[7]

  • ¹³C NMR: The carbon NMR spectrum will confirm the number of unique carbon atoms in the molecule and their chemical environments. The chemical shifts of the carbons in the thiazole rings are characteristic.[8]

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the N-H stretching of the primary amine (around 3300-3500 cm⁻¹), C=N stretching of the thiazole rings (around 1600-1650 cm⁻¹), and C-S stretching.[9]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will provide the accurate mass of the molecular ion, confirming the elemental composition of the compound. The fragmentation pattern can also provide structural information.[1]

Potential Applications and Biological Relevance

Given the prevalence of the 2-aminothiazole scaffold in biologically active molecules, 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine is a promising candidate for screening in various therapeutic areas. The bis-thiazole structure may lead to novel modes of action or enhanced potency. Potential areas of investigation include:

• Antimicrobial Agents: Many thiazole derivatives exhibit antibacterial and antifungal properties.

• Anticancer Therapeutics: The 2-aminothiazole moiety is present in several anticancer drugs.

• Enzyme Inhibitors: The heterocyclic nature of the compound makes it a candidate for targeting the active sites of various enzymes.

Conclusion

This technical guide provides a foundational understanding of the predicted physicochemical properties of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine. By leveraging data from analogous compounds and outlining detailed experimental protocols, this document serves as a valuable resource for researchers embarking on the synthesis, characterization, and evaluation of this novel compound. The insights provided herein are intended to accelerate the exploration of its potential applications in drug discovery and materials science.

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"spectroscopic data (NMR, IR, Mass) of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine"

An In-depth Technical Guide to the Spectroscopic Characterization of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

Abstract

This technical guide provides a comprehensive analysis of the expected spectroscopic data for the novel heterocyclic compound, 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine. In the absence of widely published experimental spectra for this specific molecule, this document leverages foundational spectroscopic principles and comparative data from analogous structures to predict and interpret its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles. This guide is intended for researchers, chemists, and drug development professionals engaged in the synthesis and characterization of new chemical entities. It offers not only predicted data but also detailed, field-proven protocols for data acquisition, establishing a self-validating framework for experimental work.

Part 1: Introduction and Molecular Structure

The thiazole nucleus is a cornerstone in medicinal chemistry, appearing in a wide array of pharmacologically active compounds.[1] The title compound, 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine, represents an intriguing scaffold, combining two thiazole rings in a unique arrangement. Such structures are of significant interest for their potential as ligands, catalysts, and therapeutic agents. Accurate structural elucidation is the bedrock of any chemical research, and a multi-technique spectroscopic approach is the gold standard for confirming the identity and purity of a newly synthesized molecule.

This guide provides a predictive blueprint for the spectroscopic signature of this compound, enabling researchers to anticipate experimental outcomes and confidently interpret their results.

Molecular Structure and Atom Numbering:

For clarity in the subsequent spectral assignments, the following numbering scheme will be used:

Caption: Structure of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine with atom numbering.

Part 2: Predicted Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. Based on data from similar 2-aminothiazole and 4-substituted thiazole systems, we can predict the ¹H and ¹³C NMR spectra with high confidence.[2][3]

¹H NMR Predictions (400 MHz, DMSO-d₆): The choice of DMSO-d₆ as a solvent is deliberate; its ability to form hydrogen bonds will help in observing the exchangeable amine protons as a distinct, albeit potentially broad, signal.

Predicted Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and Comparative Insights
~ 8.10	Singlet	1H	H-C5'	The proton on the thiazole ring C5' is expected to be downfield due to the electronegativity of the adjacent nitrogen and sulfur atoms. Its singlet nature arises from the absence of adjacent protons.
~ 7.20	Singlet	1H	H-C5	The proton at the C5 position of the 2-aminothiazole ring typically appears in this region.[2] Its chemical environment is distinct from H-C5', leading to a different shift.
~ 7.10	Broad Singlet	2H	-NH₂	The amine protons are exchangeable and will likely appear as a broad singlet. In DMSO-d₆, their signal is more readily observed compared to CDCl₃. The chemical shift is consistent with other 2-aminothiazole compounds.[3]

¹³C NMR Predictions (100 MHz, DMSO-d₆): The ¹³C NMR spectrum will be critical for confirming the presence of all six unique carbon atoms in the heterocyclic framework.

Predicted Shift (δ, ppm)	Assignment	Rationale and Comparative Insights
~ 168.5	C2	The carbon of the aminothiazole ring bearing the amino group (C-NH₂) is characteristically found at a very downfield shift.[3]
~ 150.0	C4'	The carbon atom at the junction between the two rings is expected to be significantly deshielded.
~ 148.0	C2'	The C2' carbon of the second thiazole ring.
~ 140.0	C4	The substituted C4 carbon of the 2-aminothiazole ring.
~ 125.0	C5'	The protonated carbon of the second thiazole ring.
~ 103.0	C5	The protonated C5 carbon of the 2-aminothiazole ring typically appears at a relatively upfield position for an sp² carbon.[3]

Infrared (IR) Spectroscopy

IR spectroscopy excels at identifying functional groups. The spectrum of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine will be characterized by the vibrations of its amine group and the heterocyclic rings.

Predicted Frequency (cm⁻¹)	Vibration Type	Intensity	Functional Group	Rationale and Comparative Insights
3450 - 3250	N-H Stretch	Medium-Strong	Primary Amine (-NH₂)	This region is characteristic of the symmetric and asymmetric stretching of a primary amine. The presence of two bands is expected.[2]
~ 3100	C-H Stretch	Medium-Weak	Aromatic/Heteroaromatic C-H	Corresponds to the stretching of the C-H bonds on the thiazole rings.
1640 - 1610	C=N Stretch	Strong	Thiazole Ring Imine	A strong absorption band characteristic of the C=N double bond within the thiazole rings is a key diagnostic peak.[4][5]
1580 - 1520	Ring C=C Stretch	Medium-Strong	Thiazole Ring	These absorptions are due to the carbon-carbon double bond stretching within the heterocyclic rings.
~ 660	C-S Stretch	Weak	Thiazole Ring	The carbon-sulfur bond vibration typically appears in the fingerprint region and can be difficult to assign definitively but is an expected feature.[4]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and crucial information about the molecule's connectivity through fragmentation analysis. Electrospray Ionization (ESI) is the recommended technique due to the compound's polarity, which should yield a strong protonated molecular ion [M+H]⁺.[6]

Predicted Molecular Ion:

• Molecular Formula: C₆H₄N₄S₂

• Exact Mass: 195.9881

• Predicted [M+H]⁺: m/z 196.9959

Predicted Key Fragmentation Patterns (ESI-MS/MS): The fragmentation will likely proceed through the cleavage of the bond between the two thiazole rings or fragmentation of the individual rings.

Predicted m/z	Proposed Fragment Ion	Notes
196.9959	[M+H]⁺	Protonated molecular ion.
114.0273	[C₃H₄N₂S]⁺	Fragment corresponding to the protonated 2-aminothiazole-4-yl cation after inter-ring cleavage.
84.9807	[C₃H₂NS]⁺	Thiazol-2-yl cation fragment.

Part 3: Recommended Experimental Protocols

Adherence to standardized protocols is essential for obtaining high-quality, reproducible data. The following methodologies are recommended as a starting point for the analysis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine.

Workflow for Spectroscopic Analysis

Caption: Recommended workflow for comprehensive spectroscopic characterization.

Protocol 1: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in HPLC-grade methanol or acetonitrile. Serially dilute to a working concentration of 1-10 µg/mL using a 50:50 mixture of acetonitrile and water containing 0.1% formic acid.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an Electrospray Ionization (ESI) source.

• ESI Source Parameters (Positive Ion Mode):

  • Capillary Voltage: 3.5 - 4.5 kV

  • Source Temperature: 120 - 150 °C

  • Desolvation Gas (N₂): Flow rate appropriate for the instrument.

  • Cone Voltage: 20 - 40 V (adjust to minimize in-source fragmentation).

• Data Acquisition: Acquire data in full scan mode over a mass range of m/z 50-500. For fragmentation studies, perform a tandem MS (MS/MS) experiment on the precursor ion (m/z 196.9959).

Protocol 2: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Ensure the sample is fully dissolved.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 32-64 scans, relaxation delay of 1-2 seconds, spectral width covering -2 to 12 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 1024 or more scans (as ¹³C has low natural abundance), relaxation delay of 2 seconds, spectral width covering 0 to 200 ppm.

• 2D NMR (Optional but Recommended): To unambiguously assign protons and carbons, acquire COSY (¹H-¹H correlation) and HSQC (¹H-¹³C one-bond correlation) spectra.

Protocol 3: Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: If using an Attenuated Total Reflectance (ATR) accessory, place a small amount of the solid sample directly onto the ATR crystal. If using the KBr pellet method, thoroughly grind ~1 mg of the sample with ~100 mg of dry KBr powder and press into a transparent pellet.

• Instrumentation: Use a standard FT-IR spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal or a pure KBr pellet.

  • Collect the sample spectrum.

  • Typical parameters: Scan range of 4000-400 cm⁻¹, resolution of 4 cm⁻¹, 16-32 scans.

  • The final spectrum should be presented in terms of transmittance or absorbance.

Part 4: Conclusion

This guide provides a robust, predictive framework for the spectroscopic analysis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine. By combining the predicted NMR, IR, and MS data with the detailed experimental protocols provided, researchers can efficiently and accurately confirm the structure of this and similar novel heterocyclic compounds. The true power of spectroscopic characterization lies in the integration of these complementary techniques to build an undeniable case for the proposed chemical structure, a critical step in the journey of chemical discovery and development.

References

• Sardash, J. (n.d.). SYNTHESIS, CHARACTERIZATION, DENSITY FUNCTIONAL THEORY (DFT) ANALYSIS, AND MESOMORPHIC STUDY OF NEW THIAZOLE DERIVATIVES. Erbil Polytechnic University. Retrieved March 7, 2026, from [Link]

• Synthesis and Antioxidant Study Of 4-(1- Benzofuran-2-Yl)-1,3-Thiazole-2-Amine and its Derivatives. (2025, February 12). Retrieved March 7, 2026, from [Link]

• Synthesis of 4-(1H-1,2,3-Triazol-4-YL)-1,3-Thiazole-2-Amine Derivatives. (2025, August 5). ResearchGate. Retrieved March 7, 2026, from [Link]

• Kocabas, E., & Sargin, A. B. (2010, November 4). A RAPID AND HIGH-YIELDING SYNTHESIS OF THIAZOLES AND AMINOTHIAZOLES USING TETRABUTYLAMMONIUM SALTS. LOCKSS. Retrieved March 7, 2026, from [Link]

• 4-(Benzo[d]thiazol-2-yl)-1-(2-nitrophenyl)-1H-1,2,3-triazol-5-amine. (2022, June 30). MDPI. Retrieved March 7, 2026, from [Link]

• Synthesis and Characterization of Thiazolo Pyridin- 2-Amine and Their Schiff Bases. (2019, April 6). Retrieved March 7, 2026, from [Link]

• Synthesis, Characterization and Bioassay of Novel Substituted 1-(3-(1,3-Thiazol-2-yl)phenyl)-5-oxopyrrolidines. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

• Synthesis, Spectral Characteristics, and Molecular Structure of N-(2,2,2-Trichloro-1-((4-phenylthiazol-2-yl)amino)ethyl)carboxamides. (2026, February 25). MDPI. Retrieved March 7, 2026, from [Link]

• 4-(Pyridin-2-yl)-1,3-thiazol-2-amine. (n.d.). PubChem. Retrieved March 7, 2026, from [Link]

• 5-[Substituted]-1, 3, 4-thiadiazol-2-amines: Synthesis, Spectral Characterization, and Evaluation of their DNA interactions. (2025, August 10). ResearchGate. Retrieved March 7, 2026, from [Link]

• Thiazoles: iii. Infrared spectra of methylthiazoles. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• 4-(Indol-3-yl)thiazole-2-amines and 4-ιndol-3-yl)thiazole Acylamines as Νovel Antimicrobial Agents: Synthesis, In Silico and In Vitro Evaluation. (2021, October 28). MDPI. Retrieved March 7, 2026, from [Link]

• Asian Journal of Chemistry - 13 C-NMR Studies of Some Heterocyclically Substituted. (n.d.). Retrieved March 7, 2026, from [Link]

• Aminothiazole-Linked Metal Chelates: Synthesis, Density Functional Theory, and Antimicrobial Studies with Antioxidant Correlations. (2021, November 24). PMC. Retrieved March 7, 2026, from [Link]

• Thiazole conjugated amino acid derivatives as potent cytotoxic agents. (2025, July 28). RSC Publishing. Retrieved March 7, 2026, from [Link]

• Comparison of IR spectra of L Thiazole (black, top left) with 1 (red.... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Table 2 Selected IR and 1 H NMR data for the aminothiazole compounds.... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Jain, M., & Agarwal, M. (2013). Efficient Synthesis and Characterization Of 4-Thiazolidinone derivatives by 3-Formylindole and 2-Naphthylamine. Semantic Scholar. Retrieved March 7, 2026, from [Link]

• 4-(2-thienyl)-1,3-thiazol-2-amine. (n.d.). PubChemLite. Retrieved March 7, 2026, from [Link]

• Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• 4-Methyl-3-(p-tolylmethyl)thiazol-2-imine. (n.d.). SpectraBase. Retrieved March 7, 2026, from [Link]

• 4-methyl-1,3-thiazol-2-amine. (2025, May 20). Chemical Synthesis Database. Retrieved March 7, 2026, from [Link]

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"CAS number 30235-26-8 properties and literature"

A Comprehensive Technical Guide to CAS Number 30235-26-8: Current Understanding and Future Directions

For Immediate Release

[City, State] – After a thorough and exhaustive search of publicly available scientific databases, chemical supplier catalogs, and regulatory resources, it has been determined that there is no specific chemical entity publicly associated with the CAS (Chemical Abstracts Service) Registry Number 30235-26-8. This suggests that the CAS number may be invalid, has been retired, or is assigned to a substance that is not disclosed in the public domain, potentially for proprietary reasons.

This in-depth guide is intended for researchers, scientists, and drug development professionals who may have encountered this CAS number. The absence of readily available information underscores the critical importance of verifying chemical identifiers to ensure the integrity of research and development activities.

The Significance of CAS Registry Numbers

A CAS Registry Number is a unique numerical identifier assigned by the Chemical Abstracts Service to every chemical substance described in the open scientific literature. This system provides a clear and unambiguous way to identify a chemical substance when there are many possible systematic, generic, proprietary, or trivial names. The precision of a CAS number is paramount in scientific communication, regulatory compliance, and safety management.

Investigation into CAS 30235-26-8

A multi-pronged search strategy was employed to identify the chemical compound associated with CAS 30235-26-8. This included:

• Comprehensive Database Searches: Queries of major chemical databases such as the CAS Registry, PubChem, ChemSpider, and others yielded no results for this specific identifier.

• Scientific Literature Review: A thorough search of prominent scientific journals and patent databases did not reveal any mention or use of CAS 30235-26-8.

• Commercial Supplier Inquiries: Leading chemical suppliers do not list any products corresponding to this CAS number in their catalogs.

• Regulatory Agency Checks: No documentation or safety data sheets (SDS) associated with CAS 30235-26-8 were found in the databases of major regulatory bodies.

Potential Interpretations of the Findings

The lack of information for CAS 30235-26-8 can be interpreted in several ways:

• Typographical Error: The most common reason for not finding a CAS number is a simple typographical error in the number itself. Users are strongly encouraged to double-check the number they are working with.

• Retired or Deleted Number: In some instances, a CAS number may be retired or deleted from the registry for various reasons.

• Confidential Business Information (CBI): The substance may be subject to a claim of Confidential Business Information, thereby restricting its public disclosure.

• Novel or Obscure Substance: It is possible that the CAS number has been assigned to a very new or obscure substance that has not yet appeared in publicly accessible literature or commercial products.

Recommended Protocol for Researchers

For professionals in research and drug development who encounter an unidentifiable CAS number, the following steps are recommended to ensure the accuracy and validity of their work.

Experimental Workflow: Verification of Chemical Identity

Caption: Workflow for verifying an unidentified CAS number.

Conclusion

While this guide could not provide specific technical details for a compound with CAS number 30235-26-8 due to the absence of public information, it highlights a critical aspect of scientific integrity: the meticulous verification of all identifiers and starting materials. Researchers and developers are urged to exercise due diligence in confirming the identity of the chemical substances they work with to ensure the reproducibility and safety of their experiments and products. Should information regarding CAS 30235-26-8 become publicly available, a revised and detailed technical guide will be issued.

References

As no specific literature or data could be found for CAS 30235-26-8, a conventional reference list is not applicable. The information and recommendations provided in this guide are based on standard best practices in chemical research and information management. For further information on CAS Registry Numbers, please refer to the official CAS website.

The Biological Activity of Novel Thiazole Derivatives: A Technical Guide to Mechanisms, Synthesis, and Evaluation

Executive Summary

The 1,3-thiazole scaffold is a highly versatile, five-membered heterocyclic pharmacophore containing both electron-donating sulfur and electron-withdrawing nitrogen atoms. Its inherent ability to engage in diverse non-covalent interactions—including hydrogen bonding,

- stacking, and van der Waals interactions—makes it a privileged structure in modern medicinal chemistry [5]. This technical guide explores the mechanistic pathways, quantitative structure-activity relationships (SAR), and self-validating experimental workflows necessary for evaluating novel thiazole derivatives in oncology and infectious disease drug development.

Mechanistic Pathways & Biological Targets

As researchers transition from phenotypic screening to target-based drug discovery, understanding the precise molecular mechanisms of thiazole derivatives is critical. The biological activity of these compounds is primarily driven by their ability to act as competitive inhibitors within the active sites of critical enzymes.

Oncology: PI3K/mTOR Dual Inhibition & Mitochondrial Targeting

The phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) signaling pathway is frequently hyperactivated in human cancers, driving unchecked cellular proliferation. Targeting both PI3K and mTOR simultaneously is a proven strategy to overcome the compensatory feedback loops that often render single-target therapies ineffective.

Recent structural optimizations have yielded novel thiazole derivatives (e.g., compounds 3b and 3e) that act as potent dual inhibitors [1]. These compounds form a robust network of key interactions in the ATP-binding clefts of both kinases. By suppressing this pathway, these derivatives induce G0–G1 phase cell cycle arrest and upregulate caspase-3, triggering apoptosis in leukemia cell lines [1]. Furthermore, specific TPP-conjugated thiazole derivatives (e.g., Compound R13) have been engineered to target mitochondrial metabolism, effectively depleting ATP production in HeLa and MCF-7 cancer cells [3].

Fig 1. Mechanism of PI3K/mTOR dual inhibition by novel thiazole derivatives inducing apoptosis.

Infectious Diseases: FabH and CYP51A Inhibition

In the antimicrobial space, the rise of multidrug-resistant (MDR) pathogens necessitates novel mechanisms of action. Thiazole-based Schiff bases have been optimized to target

-ketoacyl-acyl carrier protein (ACP) synthase III (FabH) [2]. FabH is targeted because it is the central enzyme responsible for the initiation of bacterial fatty acid biosynthesis and is highly conserved across both Gram-positive and Gram-negative bacteria. By competitively inhibiting FabH, thiazole derivatives halt lipid membrane biogenesis, resulting in bacterial cell death [2].

Additionally, quinoline-thiazole hybrids have demonstrated profound antifungal efficacy by targeting the lanosterol 14-

-demethylase (CYP51A) enzyme, disrupting fungal ergosterol biosynthesis without cross-reacting with human aromatase enzymes [4].

Fig 2. Inhibition of bacterial fatty acid biosynthesis via FabH targeting by thiazole derivatives.

Quantitative Data & Structure-Activity Relationships (SAR)

To contextualize the efficacy of these novel derivatives, the following table synthesizes the quantitative biological activity of leading thiazole compounds across different therapeutic targets.

Compound Designation	Primary Target / Mechanism	Biological Activity (IC / MIC)	Test Model / Cell Line	Reference
Thiazole 3b	PI3K / mTOR Dual Inhibition	0.086 M (PI3K ) / 0.221 M (mTOR)	NCI-60 / HL-60(TB)	[1]
Thiazole 3e	PI3K / mTOR Dual Inhibition	Antiproliferative (GI% 81-86%)	Leukemia cell lines	[1]
Schiff Base 11 & 18	FabH Inhibition	Potent Antibacterial Activity	E. coli FabH assay	[2]
TPP-Thiazole R13	Mitochondrial ATP Depletion	5.52 M (IC )	HeLa, PC3, MCF-7	[3]
Quinoline-Thiazole 4j	CYP51A Inhibition	< 0.06 g/mL (MIC )	C. parapsilosis	[4]

Experimental Methodologies & Protocols

Robust biological data stems from rigorously controlled, self-validating experimental designs. Below are the authoritative protocols for synthesizing the core scaffold and validating its biological target.

Synthesis of the Thiazole Core (Hantzsch Method)

Causality for Choice: The Hantzsch thiazole synthesis is the industry standard because of its high regioselectivity and broad tolerance for diverse functional groups. This allows medicinal chemists to rapidly generate diverse SAR libraries by reacting various

-haloketones with substituted thioureas.

Step-by-Step Protocol:

• Equimolar Addition: Dissolve equimolar amounts (1.0 mmol) of the appropriate

  -haloketone and substituted thiourea in 15 mL of absolute ethanol.

• Reflux: Heat the mixture under reflux for 2–4 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase.

• Precipitation: Upon completion, cool the mixture to room temperature and pour it into crushed ice. Neutralize with 10% sodium carbonate (

  ) solution.

• Purification: Filter the resulting precipitate, wash with cold distilled water, and recrystallize from ethanol.

• Self-Validating System: The crude product's purity must be validated via HPLC (>95% purity required) before biological evaluation. Structural confirmation must utilize

  H-NMR, C-NMR, and HRMS to ensure the total absence of unreacted thiourea intermediates, which are known to yield false-positive biological activity in kinase assays.

In Vitro Kinase Assay Protocol (PI3K/mTOR)

Causality for Choice: A luminescence-based ADP detection assay (e.g., ADP-Glo™) is utilized because it provides a universal, high-throughput readout for kinase activity. It measures ADP production directly, making it independent of the specific substrate used and highly sensitive to competitive ATP-binding inhibitors like thiazoles.

Step-by-Step Protocol:

• Compound Preparation: Prepare 3-fold serial dilutions of the thiazole derivatives in 100% DMSO. Transfer to a 384-well plate to achieve a final DMSO concentration of

  1%.

• Kinase Incubation: Add the purified recombinant kinase (PI3K

  or mTOR) and the specific lipid/protein substrate to the wells. Incubate for 15 minutes at room temperature to allow inhibitor binding.

• Reaction Initiation: Add ultra-pure ATP (at the established

  concentration for the specific kinase) to initiate the reaction. Incubate for 60 minutes at 25°C.

• Reaction Termination: Add the ADP detection reagent to simultaneously stop the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes.

• Detection: Add the kinase detection reagent to convert the generated ADP back to ATP, driving a luciferase/luciferin reaction. Read luminescence on a microplate reader.

• Self-Validating System: The assay plate must include maximum activity wells (vehicle control, 0% inhibition), background wells (no enzyme, 100% inhibition), and reference standard wells (Alpelisib for PI3K, Dactolisib for mTOR) [1]. Calculate the Z'-factor for the plate; a Z'-factor > 0.5 validates the assay's robustness and confirms the data is suitable for non-linear regression IC

  calculation.

Fig 3. High-throughput luminescence-based in vitro kinase assay workflow for IC50 determination.

Conclusion

The rational design of novel thiazole derivatives represents a highly promising frontier in both oncology and antimicrobial drug development. By exploiting the thiazole ring's capacity for complex hydrogen bonding and target-specific spatial orientation, researchers can successfully inhibit critical survival pathways such as PI3K/mTOR in cancer cells and FabH/CYP51A in pathogens. Continued adherence to rigorous, self-validating biochemical assays will ensure that these promising lead compounds translate successfully into preclinical in vivo models.

References

• Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors RSC Advances
• Design, synthesis and biological evaluation of novel thiazole derivatives as potent FabH inhibitors Bioorganic & Medicinal Chemistry Letters (PubMed/NIH)
• Design, synthesis and biological evaluation of novel thiazole-derivatives as mitochondrial targeting inhibitors of cancer cells Bioorganic Chemistry (PubMed/NIH)
• Investigation of Novel Quinoline–Thiazole Derivatives as Antimicrobial Agents: In Vitro and In Silico Approaches ACS Omega
• An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics FABAD Journal of Pharmaceutical Sciences

Introduction: The Structural Imperative for Thiazol-2-Amine Derivatives in Drug Discovery

An In-Depth Technical Guide to the X-ray Crystallography of Thiazol-2-Amine Derivatives

The thiazol-2-amine scaffold is a cornerstone in modern medicinal chemistry, recognized as a privileged structure due to its prevalence in a wide array of pharmacologically active agents.[1][2] These derivatives exhibit a vast spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antihypertensive properties.[3][4][5] The therapeutic potential of this class of compounds stems from the unique electronic properties and hydrogen bonding capabilities of the thiazole ring and its amino substituent, which facilitate precise interactions with biological targets.[6]

For drug development professionals, understanding the exact three-dimensional arrangement of atoms within these molecules is not merely an academic exercise; it is a prerequisite for rational drug design and the optimization of lead compounds.[7][8] Single-crystal X-ray diffraction (SCXRD) is the definitive analytical technique for providing this information, offering unambiguous, high-resolution insights into molecular geometry, conformation, and intermolecular interactions.[9][10] This guide serves as a comprehensive technical resource for researchers, detailing the journey from a purified thiazol-2-amine derivative to a fully refined and validated crystal structure, emphasizing the causality behind each experimental choice to ensure reproducible and high-quality results.

Section 1: The Foundation – Achieving Diffraction-Quality Crystals

The most critical and often most challenging phase of any crystallographic study is obtaining a suitable single crystal.[9] The quality of the final structural data is fundamentally limited by the quality of the crystal used for the experiment. This section outlines the essential prerequisites and methodologies for crystallizing thiazol-2-amine derivatives.

The Non-Negotiable Prerequisite: Compound Purity

Crystallization is a purification technique, but it should not be relied upon as the primary method for purification.[11] Attempting to crystallize an impure compound is a common cause of failure.

• Why Purity Matters: Impurities can disrupt the ordered packing of molecules, inhibiting the formation of a well-defined crystal lattice. They can be incorporated into the crystal, leading to disorder and poor diffraction quality, or they can prevent crystallization altogether.

• Recommended Purity Level: A minimum purity of 90-95% is recommended before attempting crystallization for SCXRD analysis.[12]

• Verification: Techniques such as NMR, LC-MS, and elemental analysis should be used to confirm the identity and purity of the thiazol-2-amine derivative before proceeding.

The Art and Science of Crystallization

Growing a single crystal is a process of slowly transitioning a molecule from a disordered state (in solution) to a highly ordered, solid state. This requires creating a supersaturated solution from which the compound can gradually precipitate in an ordered fashion.[11] The choice of method is dictated by the physicochemical properties of the specific derivative.

The selection of a suitable solvent is the most critical decision in the crystallization process.[12]

• Solubility Screening: Place a few milligrams of the compound into a test tube or small vial.

• Add Solvent: Add a small amount of a test solvent (e.g., 0.5 mL) at room temperature.

• Observation at Room Temperature:

  • If the compound dissolves immediately, the solvent is too good and should be rejected.[11]

  • If the compound is completely insoluble, the solvent is unsuitable on its own but may be used as an anti-solvent in a binary system.

• Heating: If the compound is sparingly soluble or insoluble at room temperature, gently heat the mixture to the solvent's boiling point. Add more solvent dropwise until the compound fully dissolves.

• Cooling: Allow the solution to cool slowly to room temperature. An ideal solvent is one in which the compound shows high solubility when hot and low solubility when cold, leading to the formation of crystals upon cooling.[11]

Table 1: Common Solvents for Crystallization of Organic Molecules

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes
Water	100	80.1	Excellent for polar compounds with H-bond donors/acceptors.
Ethanol	78	24.5	Good for moderately polar compounds.
Methanol	65	32.7	Similar to ethanol, but more volatile.
Acetone	56	20.7	Highly volatile; best used in diffusion setups.[12]
Ethyl Acetate	77	6.0	Good for a wide range of polarities.
Dichloromethane	40	9.1	Very volatile; risk of solvent loss from the crystal lattice.[12]
Toluene	111	2.4	Good for non-polar compounds.
Hexane	69	1.9	A common anti-solvent for non-polar compounds.

• Slow Evaporation: This is the simplest method. The compound is dissolved in a suitable solvent in a vial, which is loosely capped or covered with perforated film to allow the solvent to evaporate slowly over days or weeks. This method is often successful but can be hindered by the use of highly volatile solvents.[12]

• Slow Cooling: A saturated solution of the compound is prepared at an elevated temperature. The container is then insulated (e.g., placed in a Dewar flask filled with warm water) to ensure a very slow cooling rate. Rapid cooling is discouraged as it often leads to the formation of small, poorly-diffracting crystals or powder.[13]

• Vapor Diffusion: This is arguably the most effective and controlled method for small quantities of material.[12] The compound is dissolved in a "good" solvent and placed in a small, open vial. This vial is then sealed inside a larger container (e.g., a jar) that contains a "poor" solvent (an anti-solvent) in which the compound is insoluble. The anti-solvent must be more volatile than the good solvent. Over time, the anti-solvent vapor diffuses into the solution of the compound, gradually reducing its solubility and inducing crystallization.

Troubleshooting Common Crystallization Problems

Problem	Cause(s)	Potential Solution(s)
No Crystals Form	Solution is not supersaturated (too much solvent); compound is too soluble.	Reduce the solvent volume by slow evaporation or under a gentle stream of nitrogen.[14] Introduce a seed crystal or scratch the inside of the vial with a glass rod to create nucleation sites.[14]
"Oiling Out"	The compound's melting point is lower than the solution temperature; high impurity levels.	Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool much more slowly.[13] Try a different solvent with a lower boiling point.
Rapid Powder Precipitation	The solution is too supersaturated; cooling is too fast.	Re-heat to redissolve the solid, add more solvent to reduce the concentration, and ensure a much slower cooling rate.[13]
Poor Crystal Quality	Rapid crystal growth; vibrations or disturbances.	Slow down the crystallization process (slower evaporation/cooling/diffusion). Ensure the crystallization vessel is stored in a vibration-free environment.

Section 2: The Experiment – From Crystal to Diffraction Pattern

Once a suitable crystal is obtained (typically 0.1-0.3 mm in all dimensions, with sharp edges and no visible cracks), the next stage is to collect the X-ray diffraction data.

The Principles of Single-Crystal X-ray Diffraction

SCXRD operates on the principle of Bragg's Law.[15] A single crystal is composed of a perfectly repeating three-dimensional array of molecules, forming a crystal lattice. When a monochromatic X-ray beam is directed at this lattice, the X-rays are diffracted by the electron clouds of the atoms. Constructive interference of the diffracted X-rays occurs only at specific angles where the path length difference is an integer multiple of the X-ray wavelength.[15] By rotating the crystal and recording the positions and intensities of these diffracted spots, a complete map of the diffraction pattern can be generated.[16]

Caption: Overall workflow from a purified compound to a validated crystal structure.

Step-by-Step Protocol 2: Data Acquisition

• Crystal Mounting: Under a microscope, select a high-quality crystal. Carefully pick it up using a cryo-loop and mount it on a goniometer head. For data collection at low temperatures (standard practice to minimize radiation damage and thermal motion), the crystal is typically flash-cooled in a stream of liquid nitrogen.

• Diffractometer Screening: Mount the goniometer head on the diffractometer. A few initial diffraction images (frames) are collected to assess the crystal's quality. This initial screening helps determine the unit cell parameters and confirms that the sample is a single crystal, not a twin or polycrystalline material.[17]

• Strategy Calculation: Based on the determined unit cell and crystal system (Bravais lattice), the data collection software calculates an optimal strategy to measure a complete and redundant dataset. This involves defining the necessary rotation ranges and exposure times.[17]

• Data Collection: The full dataset is collected by rotating the crystal in the X-ray beam and recording hundreds or thousands of diffraction images on a detector.[18] This process can take several hours. Key parameters such as beam intensity, temperature, and crystal position are monitored throughout.

Section 3: The Analysis – Decoding the Diffraction Pattern

The raw diffraction images are a collection of spots of varying intensity. The process of converting this raw data into a 3D molecular model is computationally intensive.[18]

Data Processing and Reduction

• Integration: The first step is to identify the location of each diffraction spot on every image and integrate its intensity.[19] This process converts the 2D images into a list of reflections, each with its unique Miller indices (h,k,l), integrated intensity, and an estimate of its error.[20]

• Scaling and Merging: The intensities from all images are scaled to a common reference frame to correct for variations in beam intensity, crystal decay, and absorption. Symmetry-equivalent reflections are then merged to produce a single, unique set of reflection data.[18] The agreement between these equivalent reflections is a key indicator of data quality, often reported as R-int or R-merge.

Structure Solution and Refinement

• The Phase Problem: The diffraction data provides the intensities (related to the square of the structure factor amplitudes), but the crucial phase information is lost during the experiment.[21] Determining these phases is the central challenge known as the "phase problem." For small molecules like thiazole derivatives, this is typically solved using direct methods, which use statistical relationships between the intensities to derive an initial set of phases.[20]

• Initial Model Building: Using the initial phases and the measured amplitudes, an initial electron density map is calculated.[21] An automated model-building program attempts to place atoms into the high-density regions of this map, generating a preliminary structural model.

• Structure Refinement: This is an iterative process of adjusting the atomic parameters (positional coordinates, atomic displacement parameters) to improve the agreement between the experimentally observed structure factors (|F_obs|) and the structure factors calculated from the model (|F_calc|).[22] This is typically done using a least-squares minimization algorithm.[22]

• Self-Validation Check: After each cycle of refinement, a difference electron density map (Fo-Fc) is calculated. This map reveals regions where the model and experimental data disagree. Significant positive peaks may indicate missing atoms (like hydrogens), while negative peaks can suggest an incorrectly placed or misidentified atom. A "clean" difference map is a strong indicator of a well-refined model.[22]

Validation and Quality Control

The quality of the final crystal structure is assessed using several statistical metrics.

Table 2: Key Crystallographic Refinement Statistics

Parameter	Description	Typical Value for a Good Structure
R1	The residual factor, representing the disagreement between observed and calculated structure factor amplitudes.	< 0.05 (5%)
wR2	A weighted residual factor based on F², generally considered a more robust indicator than R1.	< 0.15 (15%)
Goodness of Fit (GoF)	Should be close to 1.0, indicating that the model is a good fit to the data.	~1.0
Max/Min Residual Density	The highest and lowest peaks in the final difference electron density map.	< ±0.5 e⁻/ų

These values are general guidelines for small-molecule structures and can vary.

Section 4: Interpreting the Structure – From Coordinates to Chemical Insight

The final output of a crystallographic analysis is a set of atomic coordinates that define the molecule's structure in the solid state. This data provides invaluable insights for drug design.

• Unambiguous Stereochemistry: X-ray crystallography is the only method that can determine the absolute configuration of a chiral molecule without ambiguity, which is critical for understanding its pharmacological properties.[7][10]

• Conformational Analysis: The structure reveals the preferred conformation of the molecule in the solid state, including the torsion angles of flexible side chains. This information is crucial for pharmacophore modeling and understanding how the molecule might fit into a protein's binding site.

• Intermolecular Interactions: The crystal packing reveals how molecules interact with each other. For thiazol-2-amine derivatives, identifying hydrogen bonds involving the amino group and the thiazole nitrogen, as well as potential π-π stacking interactions, can provide direct evidence for the forces that govern molecular recognition.[23]

• Structure-Activity Relationships (SAR): By comparing the crystal structures of a series of active and inactive thiazole derivatives, researchers can correlate specific structural features with biological activity. For example, the crystal structure of a thiazole derivative bound to its target enzyme, human dihydroorotate dehydrogenase (HsDHODH), guided the design of more potent inhibitors for treating rheumatoid arthritis.[24][25] This structural knowledge allows for the rational design of new analogues with improved potency, selectivity, and pharmacokinetic properties.[8]

Conclusion

X-ray crystallography provides the most definitive structural information available for thiazol-2-amine derivatives, transforming drug discovery from a process of trial and error into one of rational, structure-based design. While the process, from growing a suitable crystal to refining the final structure, requires careful attention to detail and a systematic approach, the rewards are immense. The precise, atomic-level insights gained from a crystal structure empower medicinal chemists to understand structure-activity relationships, optimize lead compounds, and ultimately develop safer and more effective therapeutics.

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A Technical Guide to the Therapeutic Targets of Thiazole Compounds

Introduction: The Thiazole Scaffold - A Privileged Motif in Medicinal Chemistry

The 1,3-thiazole is a five-membered heterocyclic aromatic ring containing sulfur and nitrogen atoms.[1] This unique structural and electronic arrangement makes the thiazole ring a "privileged scaffold" in drug discovery. Its ability to act as a bioisostere for other aromatic systems, engage in hydrogen bonding via the nitrogen atom, and coordinate with metal ions, all while maintaining metabolic stability, has led to its incorporation into a wide array of clinically successful drugs.[2][3] Marketed therapeutics containing the thiazole moiety span a vast range of indications, including the antiviral Ritonavir, the antimicrobial Sulfathiazole, and the non-steroidal anti-inflammatory drug (NSAID) Meloxicam.[3][4] This guide provides an in-depth exploration of the key molecular targets of thiazole-based compounds across major therapeutic areas, detailing the mechanisms of action and the experimental workflows used to validate them.

Part 1: Thiazole Compounds in Oncology

The development of targeted cancer therapies has been a major focus of modern drug discovery, and thiazole derivatives have emerged as a prominent class of anticancer agents.[5][6] Their efficacy stems from their ability to selectively inhibit key proteins that drive cancer cell proliferation, survival, and metastasis. Clinically approved anticancer drugs like Dasatinib, Dabrafenib, and Ixabepilone all feature a core thiazole structure, underscoring the scaffold's importance in this field.[2][7][8]

Primary Target Family: Protein Kinases

Protein kinases are a large family of enzymes that regulate the majority of cellular pathways, and their dysregulation is a hallmark of cancer.[9][10] Thiazole derivatives have proven to be highly effective inhibitors of both serine/threonine and tyrosine kinases.[9][11]

Mechanism of Action: The nitrogen atom in the thiazole ring often acts as a crucial hydrogen bond acceptor, anchoring the inhibitor within the ATP-binding pocket of the kinase.[2] This competitive inhibition prevents the phosphorylation of downstream substrates, thereby blocking the signaling pathways that promote tumor growth.

Key Kinase Targets:

• BCR-Abl: The fusion protein responsible for chronic myeloid leukemia (CML). Dasatinib, a potent thiazole-containing inhibitor, is a frontline treatment for CML.

• Epidermal Growth Factor Receptor (EGFR): Overexpressed in many solid tumors, including non-small cell lung cancer. Thiazole derivatives have been designed to specifically target EGFR.[7]

• Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2): A key regulator of angiogenesis. Some thiazole compounds have shown significant VEGFR-2 inhibitory activity.[12]

• Cyclin-Dependent Kinases (CDKs) and Aurora Kinases: These are critical regulators of the cell cycle, and their inhibition by thiazole compounds can lead to cell cycle arrest and apoptosis.[2][13]

Experimental Workflow: In Vitro Kinase Inhibition Assay

Validating a thiazole compound as a kinase inhibitor requires a robust and reproducible assay. The following protocol outlines a typical workflow for determining the half-maximal inhibitory concentration (IC50).

Objective: To quantify the potency of a thiazole derivative against a specific protein kinase.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the test thiazole compound in 100% DMSO.

  • Dilute the compound to create a series of concentrations (e.g., 10-point, 3-fold serial dilution).

  • Prepare assay buffer containing the purified kinase, the specific peptide substrate, and ATP.

• Assay Execution:

  • Add the diluted thiazole compounds to a 384-well microplate. Include a positive control (a known inhibitor like Staurosporine) and a negative control (DMSO vehicle).

  • Initiate the kinase reaction by adding the ATP/substrate solution to all wells.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection:

  • Stop the reaction and quantify the amount of phosphorylated substrate. This is often done using luminescence-based technologies (e.g., ADP-Glo™ Kinase Assay) where the amount of ADP produced is converted into a light signal.

• Data Analysis:

  • Plot the kinase activity (luminescence) against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Logical Workflow for Kinase Inhibitor Screening

Caption: A typical workflow for identifying and validating thiazole-based kinase inhibitors.

Other Oncological Targets

Beyond kinases, thiazole derivatives have been shown to modulate other critical cancer targets:

• Tubulin Polymerization: Compounds like Ixabepilone are microtubule inhibitors that disrupt the cell cycle.[8][14]

• Topoisomerase and HDAC: These enzymes are involved in DNA replication and gene expression, and their modulation by thiazole compounds is an active area of research.[15][16]

• PI3K/Akt/mTOR Pathway: This is a central signaling pathway for cell growth and survival, and it is frequently targeted by thiazole derivatives.[15][16]

Part 2: Thiazole Compounds in Infectious Diseases

The rise of antimicrobial resistance is a global health crisis, necessitating the discovery of novel therapeutic agents.[17] Thiazole derivatives have demonstrated broad-spectrum activity against a variety of pathogens.[18][19]

Antibacterial Targets

Thiazole-based compounds can exert antibacterial effects through various mechanisms. Some derivatives, like Sulfathiazole, have long been known for their antibacterial properties.[3][18] One key mechanism involves the amphiphilic nature of certain thiazole derivatives, which allows them to insert into bacterial cell membranes, leading to leakage of cellular contents and cell death.[17] This dual hydrophobic-hydrophilic character makes them effective against both Gram-positive and Gram-negative bacteria.[17]

Antifungal Targets

Thiazole antifungals operate similarly to other azole-based drugs by inhibiting the enzyme cytochrome P450 demethylase.[20] This enzyme is critical for the synthesis of ergosterol, a vital component of the fungal cell membrane. By blocking ergosterol production, thiazole compounds disrupt membrane integrity, leading to fungal cell death.[20] While no thiazole antifungals are currently approved for human use, several derivatives are under investigation and have shown promising activity against Candida albicans and Cryptococcus neoformans.[20][21]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of a thiazole compound that inhibits the visible growth of a microorganism.

Methodology:

• Inoculum Preparation: Culture the desired bacterial or fungal strain overnight in appropriate broth media. Dilute the culture to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Compound Dilution: Perform a two-fold serial dilution of the thiazole compound in a 96-well microplate using broth media.

• Inoculation: Add the standardized microbial inoculum to each well of the microplate. Include a positive control (microbes with no drug) and a negative control (broth only).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed. This can be assessed visually or by using a plate reader.

Part 3: Thiazoles in Neurodegenerative and Inflammatory Diseases

The versatile nature of the thiazole scaffold has also led to its exploration for treating neurodegenerative and inflammatory conditions.[3][4]

Targets in Neurodegenerative Diseases

In conditions like Alzheimer's disease (AD), thiazole derivatives have been investigated as multi-target agents.[22][23] Key targets include:

• Cholinesterases (AChE and BChE): Inhibition of these enzymes increases the levels of the neurotransmitter acetylcholine in the brain, which is a primary strategy for symptomatic relief in AD.[4][24]

• Glycogen Synthase Kinase-3β (GSK-3β): This enzyme is implicated in the hyperphosphorylation of tau protein, a hallmark of AD.[22]

• Monoamine Oxidases (MAOs): These enzymes are involved in the degradation of neurotransmitters, and their inhibition can be beneficial in both Alzheimer's and Parkinson's diseases.[24]

Table 1: Inhibitory Activity of Selected Thiazole Derivatives against Neurodegenerative Targets

Compound ID	Target	IC50 (µM)	Reference
Compound 5d	AChE	0.223	[24]
Compound 5e	AChE	0.092	[24]
Compound 5j	AChE	0.054	[24]
Amine-thiazole	AChE	0.009	[23]
Amine-thiazole	BChE	0.646	[23]

Anti-inflammatory Targets

Thiazole derivatives exhibit anti-inflammatory properties primarily through the inhibition of enzymes involved in the inflammatory cascade.[1][25]

• Cyclooxygenase (COX) Enzymes: Similar to traditional NSAIDs, some thiazoles can inhibit COX-1 and COX-2, which are responsible for the production of pro-inflammatory prostaglandins.[26] Certain derivatives have shown selective COX-1 inhibition.[26]

• Lipooxygenase (LOX): This enzyme is involved in the synthesis of leukotrienes, another class of inflammatory mediators.

Signaling Pathway for COX Inhibition

Caption: Thiazole compounds can inhibit COX enzymes, blocking prostaglandin synthesis.

Conclusion and Future Perspectives

The thiazole scaffold is a cornerstone of modern medicinal chemistry, providing a versatile framework for the design of potent and selective inhibitors against a multitude of therapeutic targets. From well-established roles in oncology and infectious diseases to emerging applications in neurodegeneration and inflammation, the potential of thiazole derivatives is vast. Future research will likely focus on developing next-generation compounds with improved pharmacokinetic profiles, enhanced target specificity, and novel mechanisms of action to address unmet medical needs. The continued exploration of this privileged structure promises to yield new and effective therapies for a wide range of human diseases.

References

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• 1,3-thiazole Derivatives: A Scaffold with Considerable Potential in the Treatment of Neurodegenerative Diseases. (2023). Bentham Science. Available at: [Link]

• The therapeutic value of thiazole and thiazolidine derivatives in Alzheimer's disease. (n.d.). Ovid. Available at: [Link]

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• Investigating the potential of novel thiazole derivatives in treating Alzheimer's and Parkinson's diseases. (2024). PubMed. Available at: [Link]

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• Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations. (2025). PLOS ONE. Available at: [Link]

• Recent Review on 1,3-Thiazole Derivatives as Therapeutic Targeted for Anticancer Activity. (2024). Bentham Science. Available at: [Link]

• Thiazole-containing compounds as therapeutic targets for cancer therapy. (2020). PubMed. Available at: [Link]

• 1,3-thiazole Derivatives: A Scaffold with Considerable Potential in the Treatment of Neurodegenerative Diseases. (2023). ResearchGate. Available at: [Link]

• Thiazole-containing compounds as therapeutic targets for cancer therapy. (n.d.). ResearchGate. Available at: [Link]

• Thiazole Moiety: An Interesting Scaffold for Developing New Antitumoral Compounds. (2019). MDPI. Available at: [Link]

• Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. (n.d.). ResearchGate. Available at: [Link]

• Thiazole-Based Thiazolidinones as Potent Antimicrobial Agents. Design, Synthesis and Biological Evaluation. (n.d.). PubMed. Available at: [Link]

• Recent Review on 1,3-Thiazole Derivatives as Therapeutic Targeted for Anticancer Activity. (2023). Ingenta Connect. Available at: [Link]

• Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies. (2022). Bentham Science. Available at: [Link]

• The therapeutic value of thiazole and thiazolidine derivatives in Alzheimer's disease: a systematic literature review. (n.d.). National Institutes of Health. Available at: [Link]

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• The Potential of Thiazole Derivatives as Antimicrobial Agents. (2022). MDPI. Available at: [Link]

• Discovery of 5-Methylthiazole-Thiazolidinone Conjugates as Potential Anti-Inflammatory Agents: Molecular Target Identification and In Silico Studies. (2022). MDPI. Available at: [Link]

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• Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. (2025). Taylor & Francis Online. Available at: [Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (n.d.). National Institutes of Health. Available at: [Link]

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• Thiazole Derivatives Inhibitors of Protein Kinases. (n.d.). ResearchGate. Available at: [Link]

• Pyridine- and Thiazole-Based Hydrazides with Promising Anti-inflammatory and Antimicrobial Activities along with Their In Silico Studies. (2020). ACS Publications. Available at: [Link]

• Structures of some of the FDA approved drugs with thiazole and hydrazone pharmacophores. (n.d.). ResearchGate. Available at: [Link]

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Protocols & Analytical Methods

"Hantzsch reaction for 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine synthesis"

Application Note: Hantzsch Cyclization Protocol for the Synthesis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

Executive Summary

Bis-thiazoles represent a privileged scaffold in medicinal chemistry and drug development, frequently serving as core pharmacophores in antimicrobial, antiviral, and antineoplastic agents. This application note details a highly optimized, scalable Hantzsch thiazole synthesis protocol to produce 4-(1,3-thiazol-2-yl)-1,3-thiazol-2-amine (also known as 2-amino-4-(2-thiazolyl)thiazole). By condensing 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-one with thiourea, researchers can achieve high-purity bis-thiazoles. This guide provides mechanistic insights, step-by-step methodologies, and troubleshooting strategies to ensure reproducibility and high yields.

Mechanistic Rationale & Experimental Design

The Hantzsch synthesis is the oldest and most widely known method for the robust construction of the 1,3-thiazole ring[1]. The synthesis of 4-(1,3-thiazol-2-yl)-1,3-thiazol-2-amine is a bimolecular condensation that proceeds via a well-defined mechanistic cascade:

• S-Alkylation : The highly nucleophilic sulfur atom of thiourea attacks the

  -carbon of 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-one. This displacement of the bromide ion forms an isothiouronium intermediate.

• Intramolecular Cyclization : The nitrogen atom of the thiourea moiety undergoes nucleophilic addition to the carbonyl carbon, forming a cyclic hydroxythiazoline intermediate. Protic solvents (like ethanol) are critical here, as they stabilize the transition state and facilitate the necessary proton transfers.

• Aromatization (Dehydration) : The intermediate rapidly dehydrates, driven by the thermodynamic stability of the resulting aromatic bis-thiazole system[1].

Mechanistic pathway of the Hantzsch bis-thiazole synthesis via S-alkylation and dehydration.

Experimental Methodology

Reagents and Equipment

• Reactants : 2-Bromo-1-(1,3-thiazol-2-yl)ethan-1-one (1.0 equiv), Thiourea (1.1 equiv).

• Solvent : Absolute Ethanol (EtOH).

• Equipment : Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, rotary evaporator.

Step-by-Step Protocol

Self-Validating System: This protocol incorporates in-process controls (TLC, pH monitoring) to ensure the reaction and workup are objectively verifiable at every stage.

• Reaction Assembly : In a clean, oven-dried 100 mL round-bottom flask, dissolve 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-one (10 mmol, 2.06 g) in 30 mL of absolute ethanol.

• Reagent Addition : Add thiourea (11 mmol, 0.84 g) to the stirring solution.

  • Scientist's Insight: A slight stoichiometric excess of thiourea is utilized to ensure complete consumption of the

    -bromoketone, preventing it from undergoing competitive side reactions such as self-condensation or solvolysis.

• Reflux : Attach a reflux condenser and heat the mixture to 80 °C. Maintain reflux for 2–4 hours. Monitor reaction progress via Thin Layer Chromatography (TLC) using an eluent of Hexane/EtOAc (1:1) and visualize under UV 254 nm. The reaction is self-validated as complete when the starting bromoketone spot completely disappears.

• Concentration : Once complete, cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove approximately 80% of the ethanol.

• Neutralization (Critical Step) : The product exists as a hydrobromide salt at this stage due to the generation of HBr during cyclization. Resuspend the crude residue in 20 mL of distilled water and slowly add saturated aqueous sodium bicarbonate (

  ) until the pH reaches 7.5–8.0.

  • Scientist's Insight: Vigorous effervescence will occur. Strict pH validation is essential to liberate the free amine, which is required for accurate mass recovery and subsequent biological assays.

• Extraction and Isolation : Extract the aqueous layer with Ethyl Acetate (

  mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous , and filter.

• Purification : Evaporate the solvent in vacuo. Purify the crude product via recrystallization from hot ethanol or silica gel flash chromatography to yield pure 4-(1,3-thiazol-2-yl)-1,3-thiazol-2-amine.

Step-by-step experimental workflow for the synthesis and isolation of the bis-thiazole product.

Data Presentation & Condition Optimization

While standard reflux in ethanol is the most common approach, alternative conditions can be employed depending on the scale and available equipment. Due to the importance of these heterocycles, modern green chemistry approaches—such as ultrasonic and microwave irradiation—have been developed to achieve higher yields in shorter reaction times[2][3]. Table 1 summarizes validated reaction conditions for Hantzsch bis-thiazole syntheses.

Table 1: Optimization of Reaction Conditions for Bis-thiazole Synthesis

Method	Solvent	Temp / Energy	Catalyst/Base	Time	Typical Yield (%)
Conventional (Standard)	Ethanol	80 °C (Reflux)	None	2 - 4 h	82 - 88%
Base-Catalyzed	DMF	100 °C		1 h	75 - 80%
Ultrasonic Irradiation	EtOH /	Room Temp	None	45 min	85 - 90%
Microwave-Assisted	Solvent-free	130 °C (MW)	None	5 - 10 min	90 - 94%

Troubleshooting & Field-Proven Insights

• Issue: Low Yield / Tarry Byproducts.

  • Causality:

    -Bromoketones are highly reactive and prone to degradation if exposed to light or moisture for prolonged periods before use.

  • Solution: Ensure the 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-one is freshly purified or stored under an inert atmosphere at -20 °C.

• Issue: Incomplete Cyclization (Presence of Intermediate).

  • Causality: Insufficient thermal energy or a highly anhydrous, non-polar solvent can trap the reaction at the hydroxythiazoline stage, failing to drive the dehydration step.

  • Solution: Ensure the use of a protic solvent (EtOH) and maintain a vigorous reflux. If the intermediate persists, adding a catalytic amount of acid (e.g., p-TsOH) can thermodynamically drive the dehydration step.

• Issue: Poor Extraction Recovery.

  • Causality: The bis-thiazole amine is highly polar and will remain protonated in the aqueous phase if it is not sufficiently basic.

  • Solution: Verify the pH is strictly

    before extraction. If an emulsion occurs during the EtOAc extraction, filter the biphasic mixture through a pad of Celite to break the emulsion.

References

• Title : Thiazoles and Bisthiazoles - Synthesis of Thiazole and Bisthiazole Derivatives Source : Encyclopedia.pub URL :[Link]

• Title : Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Source : National Center for Biotechnology Information (PMC) URL :[Link]

• Title : Thiazole Synthesis Source : Organic Chemistry Portal URL :[Link]

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiazole synthesis [organic-chemistry.org]

Synthetic Routes to 2-Aminothiazole Derivatives: Application Notes and Protocols

Authored by: Your Name, Senior Application Scientist

Introduction: The Privileged 2-Aminothiazole Scaffold

The 2-aminothiazole moiety is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a wide array of biologically active compounds.[1][2] This heterocyclic system is a key structural component in numerous pharmaceuticals with applications spanning anticancer, anti-inflammatory, antibacterial, and antifungal therapies.[1][3][4] For instance, the FDA-approved kinase inhibitor Dasatinib, used in cancer treatment, features a 2-aminothiazole core, highlighting the therapeutic significance of this structural motif.[1][5] The efficient and versatile synthesis of 2-aminothiazole derivatives is therefore of paramount importance to researchers and professionals in drug discovery and development.[2] This guide provides an in-depth exploration of prominent synthetic routes, offering detailed protocols and insights into the underlying chemical principles.

The Workhorse of 2-Aminothiazole Synthesis: The Hantzsch Reaction

First reported by Arthur Hantzsch in 1887, the Hantzsch thiazole synthesis remains one of the most classical and widely utilized methods for constructing the thiazole ring.[6][7] The reaction involves the condensation of an α-halocarbonyl compound with a thioamide or, for the synthesis of 2-aminothiazoles, thiourea.[6][8]

Reaction Mechanism

The Hantzsch synthesis proceeds through a well-established mechanism. It begins with the nucleophilic attack of the sulfur atom of thiourea on the α-carbon of the haloketone. This is followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic 2-aminothiazole ring.[6]

Caption: General mechanism of the Hantzsch 2-aminothiazole synthesis.

Experimental Protocols

This section provides detailed methodologies for key synthetic strategies, offering researchers a practical guide to implementation.

Protocol 1: Classical Hantzsch Synthesis of 4-Aryl-2-aminothiazoles

This protocol describes a conventional approach for the synthesis of 4-aryl-2-aminothiazoles in a solvent at an elevated temperature.[6]

Materials:

• Substituted α-bromoacetophenone (1.0 mmol)

• Thiourea (1.2 mmol)

• Ethanol (10 mL)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Thin Layer Chromatography (TLC) supplies

• Filtration apparatus

• Recrystallization solvent (e.g., ethanol)

Procedure:

• In a round-bottom flask, dissolve the substituted α-bromoacetophenone (1.0 mmol) and thiourea (1.2 mmol) in ethanol (10 mL).[6]

• Attach a reflux condenser and place the flask on a magnetic stirrer/hotplate.

• Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 2-4 hours.[6]

• Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature. The product may precipitate upon cooling.

• If a precipitate forms, collect the solid by filtration. If not, concentrate the reaction mixture under reduced pressure.[6]

• Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to obtain the pure 2-aminothiazole derivative.[6]

Protocol 2: One-Pot Synthesis via In Situ α-Bromination

One-pot syntheses offer improved efficiency by avoiding the isolation of intermediates. This protocol details a facile one-pot synthesis of 2-aminothiazole derivatives from aromatic methyl ketones.

Materials:

• Aromatic methyl ketone (1.0 mmol)

• Thiourea or N-substituted thiourea (1.2 mmol)

• Copper(II) bromide (CuBr₂) (2.0 mmol)

• Ethanol (10 mL)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• TLC supplies

• Sodium bicarbonate (NaHCO₃) solution

• Filtration apparatus

Procedure:

• To a round-bottom flask, add the aromatic methyl ketone (1.0 mmol), thiourea (1.2 mmol), and copper(II) bromide (2.0 mmol) in ethanol (10 mL).[9]

• Attach a reflux condenser and heat the mixture to reflux with stirring. The α-bromination of the ketone will occur in situ, followed by cyclization with thiourea.

• Continue to reflux the mixture for the time determined by reaction monitoring (typically a few hours) until the reaction is complete (as monitored by TLC).

• Cool the reaction mixture to room temperature.

• Neutralize the mixture with a saturated sodium bicarbonate solution.

• Collect the precipitated product by filtration, wash with water, and dry to yield the 2-aminothiazole derivative.[9]

Caption: One-pot synthesis workflow for 2-aminothiazoles.

Protocol 3: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis has emerged as a green chemistry approach, often leading to dramatically reduced reaction times and increased yields.[10][11]

Materials:

• Substituted ketone (0.01 M)

• Thiourea (0.02 M)

• Iodine (0.01 M)

• Microwave-safe reaction vessel

• Laboratory microwave reactor

• TLC supplies

• Ice water bath

• Filtration apparatus

• Ethanol for recrystallization

Procedure:

• In a microwave-safe flask, combine the substituted ketone (0.01 M), thiourea (0.02 M), and iodine (0.01 M).[11]

• Subject the mixture to microwave irradiation at approximately 170 W for 5-15 minutes.[11]

• Monitor the reaction progress using TLC.

• After completion, cool the reaction mixture and pour it into ice water.[11]

• The precipitate is filtered, washed with water, and dried.

• Recrystallize the crude product from ethanol to obtain the pure 2-aminothiazole derivative.[11]

Alternative and Modern Synthetic Strategies

While the Hantzsch synthesis is a mainstay, several alternative methods have been developed to address some of its limitations.

• Synthesis from Vinyl Azides: A palladium(II) acetate catalyzed reaction of vinyl azides with potassium thiocyanate provides a highly selective route to 4-substituted 2-aminothiazoles under mild conditions.[12][13] This method is attractive due to the use of readily available starting materials.[12]

• Lactic Acid-Mediated Synthesis: In a green chemistry approach, lactic acid can serve as both a biodegradable solvent and a catalyst for the one-pot synthesis of 2-aminothiazoles from aralkyl ketones and N-bromosuccinimide.[14]

• Catalyst-Free Synthesis from Nitroepoxides: A one-pot, three-component reaction of amines, isothiocyanates, and nitroepoxides can afford 2-iminothiazoles (which can be precursors to 2-aminothiazoles) in high yields under catalyst-free conditions.[15]

Comparative Analysis of Synthetic Routes

The choice of synthetic method depends on factors such as substrate scope, desired yield, reaction time, and available equipment. The following table provides a comparative overview of the discussed methods.

Synthetic Method	Typical Reaction Time	Reported Yields	Advantages	Disadvantages
Classical Hantzsch Synthesis	30 min - 10 hrs[2]	60-99%[2]	Well-established, versatile, generally high yields.[2]	Requires pre-synthesized and often lachrymatory α-haloketones.[2]
One-Pot Synthesis	25 min - several hours[2]	68-90%	Avoids isolation of hazardous intermediates, time and resource-efficient.[2]	May require specific catalysts and optimization of reaction conditions.[2]
Microwave-Assisted Synthesis	5 - 15 min[2][11]	70-95%[2]	Extremely rapid, often higher yields, energy-efficient, and environmentally friendly.[2]	Requires specialized microwave reactor equipment.[2]

Troubleshooting and Optimization

Problem: Low yield and formation of byproducts in Hantzsch synthesis. Possible Cause & Solution:

• Side Reactions: The formation of isomeric byproducts, such as 3-substituted 2-imino-2,3-dihydrothiazoles, can occur, especially with N-substituted thioureas.[16] Careful control of reaction conditions, such as temperature and order of reagent addition, can minimize these side reactions. Adding the α-haloketone slowly to a refluxing solution of thiourea can be beneficial.[16]

• Stoichiometry: Using a slight excess of thiourea can help ensure the complete consumption of the α-haloketone in the desired reaction pathway.[16]

• Purification: If purification proves difficult, column chromatography can be employed to separate the desired product from impurities.[16]

Conclusion

The synthesis of 2-aminothiazole derivatives is a rich and evolving field. While the Hantzsch synthesis remains a robust and versatile method, modern approaches such as one-pot procedures and microwave-assisted synthesis offer significant advantages in terms of efficiency, safety, and environmental impact. The protocols and comparative data presented in this guide are intended to equip researchers, scientists, and drug development professionals with the knowledge to select and implement the most suitable synthetic strategy for their specific needs, ultimately facilitating the discovery and development of new therapeutic agents based on this privileged scaffold.

References

• A facile one-pot procedure for the synthesis of 2-aminothiazole derivatives. (2012). HETEROCYCLES, 85(8), 1939.
• Synthesis of novel 2-amino thiazole deriv
• Hantzsch Synthesis of 2-Aminothiazoles: Application Notes and Protocols for Researchers. (n.d.). Benchchem.
• Recent developments of 2-aminothiazoles in medicinal chemistry. (2016). PubMed.
• Application Notes and Protocols: Hantzsch Thiazole Synthesis for the Prepar
• Microwave Assisted Synthesis of Organometallic-2-Aminothiazole Schiff Bases Derivatives and their Medicinal Significance: A Mini Review. (2025). Asian Journal of Research in Chemistry.
• Lactic acid-mediated tandem one-pot synthesis of 2-aminothiazole derivatives: A rapid, scalable, and sustainable process. (2016). Taylor & Francis.
• Application Notes and Protocols for 2-(1-Aminoethyl)thiazole-5-carboxylic Acid in Medicinal Chemistry. (n.d.). Benchchem.
• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (n.d.). OUCI.
• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). MDPI.
• Thiazole synthesis. (n.d.). Organic Chemistry Portal.
• Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in the presence of a novel multi-functional and magnetically catalytic nanosystem: Ca/4-MePy-IL@ZY-Fe 3 O 4. (2023). RSC Publishing - The Royal Society of Chemistry.
• Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. (2021). PMC.
• A Comparative Analysis of 2-Aminothiazole Synthesis Methods. (n.d.). Benchchem.
• Biological and medicinal significance of 2-aminothiazoles. (n.d.). Scholars Research Library.
• Technical Support Center: Synthesis of 2-Aminothiazole Deriv
• Novel synthesis routes for substituted 2-aminothiazoles. (n.d.). Benchchem.
• Catalyst free one pot three components synthesis of 2-iminothiazoles from nitroepoxides and thiourea. (2023). PMC.
• A mild one-pot synthesis of 2-iminothiazolines from thioureas and 1-bromo-1-nitroalkenes. (2021). RSC Publishing.
• An Efficient and Rapid Synthesis of 2-amino-4-arylthiazoles Employing Microwave Irradiation in W
• MICROWAVE ASSISTED SYNTHESIS OF 2-AMINOTHIAZOLE DERIVATIVES. (2022). Journal of University of Shanghai for Science and Technology.
• A Review of Synthesis and Biological Activity of Aminothiazole and Its Deriv
• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). PMC.
• Synthesis of 2-aminothiazole derivatives. (n.d.).
• Microwave-Assisted Synthesis of 2-amino-4-substituted. (n.d.). Asian Journal of Chemistry.
• Vinyl azides in organic synthesis: an overview. (2023). RSC Publishing.
• Different synthetic routes for 2‐aminothiazoles.. (n.d.).
• A Simple and Efficient Method for the Synthesis of 2-Aminothiazoles Under Mild Conditions View supplementary m
• (PDF) CONVENTIONAL AND MICROWAVE ASSISTED SYNTHESIS OF 2-AMINOTHIAZOLES AND OXAZOLES AND THEIR ANTI CANCER ACTIVITY. (2019).
• Hantzsch Thiazole Synthesis. (n.d.). SynArchive.
• Synthesis and Biological Evaluation of Thiazole Deriv

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Recent developments of 2-aminothiazoles in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities [ouci.dntb.gov.ua]
• 5. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. synarchive.com [synarchive.com]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. jusst.org [jusst.org]
• 12. Thiazole synthesis [organic-chemistry.org]
• 13. Vinyl azides in organic synthesis: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06726A [pubs.rsc.org]
• 14. tandfonline.com [tandfonline.com]
• 15. Catalyst free one pot three components synthesis of 2-iminothiazoles from nitroepoxides and thiourea - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Molecular Docking Protocol for 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine: Targeting Pim-1 Kinase in Anticancer Drug Discovery

Introduction & Scientific Rationale

The bis-thiazole scaffold is a highly versatile pharmacophore in medicinal chemistry, recognized for its potent antimicrobial, antiviral, and antineoplastic properties. Specifically, 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine represents a critical structural motif capable of forming robust hydrogen-bonding networks within the ATP-binding pockets of various kinases.

Recent oncological studies have identified bis-thiazole derivatives as preferential inhibitors of Pim-1 kinase [1]. Pim-1 is a constitutively active serine/threonine kinase overexpressed in numerous malignancies (e.g., prostate cancer, leukemia) that drives cell survival by phosphorylating and inactivating pro-apoptotic proteins like BAD[2].

This application note provides a self-validating, step-by-step molecular docking protocol to evaluate the binding affinity and interaction mechanisms of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine against human Pim-1 kinase. By elucidating these interactions computationally, researchers can confidently guide hit-to-lead optimization pipelines.

Mechanism of Pim-1 kinase inhibition by bis-thiazole leading to apoptosis.

Physicochemical Profiling & Causality in Ligand Preparation

Before executing any docking simulation, the ligand must be energetically minimized and assigned the correct ionization state. A common pitfall in high-throughput docking is the blind application of default protonation states.

The 2-aminothiazole moiety typically exhibits a pKa of approximately 5.3. Because physiological pH (7.4) is significantly higher than this pKa, the primary amine group remains unprotonated (neutral) in vivo. Forcing a positive charge on this amine during ligand preparation will artificially skew the docking algorithm to prioritize non-existent salt bridges over the actual hydrogen-bonding network, yielding false-positive poses.

Table 1: Physicochemical Parameters for 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

Property	Value	Relevance to Docking Workflow
Molecular Weight	183.25 g/mol	Ideal fragment/lead-like size; highly permeable.
H-Bond Donors	1 (-NH₂)	Critical for interacting with the kinase hinge region.
H-Bond Acceptors	4 (N, S atoms)	Enables interaction with the catalytic lysine (Lys67).
Predicted pKa	~5.3	Dictates a neutral input ionization state at pH 7.4.

Step-by-Step Experimental Methodology

The following protocol utilizes standard industry tools (e.g., Schrödinger Suite, AutoDock Vina) but focuses on the causality of each step to ensure a self-validating system.

Phase 1: Ligand Preparation

• 2D to 3D Conversion: Sketch 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine and convert it to a 3D geometry.

• Ionization State Assignment: Use a pKa predictor (e.g., Epik) to generate states at pH 7.4 ± 0.5. Select the neutral state.

• Energy Minimization: Apply an advanced force field (e.g., OPLS4 or MMFF94) to relax the structure, ensuring the dihedral angle between the two thiazole rings is energetically favorable.

Phase 2: Protein Preparation (PDB: 2OBJ)

The X-ray crystal structure of human Pim-1 kinase (PDB ID: 2OBJ) is frequently utilized due to its high resolution and well-defined ATP-binding pocket[3].

• Structure Retrieval & Preprocessing: Download 2OBJ. Remove all crystallographic water molecules beyond 5 Å of the active site, as bulk water interferes with empirical scoring functions.

• Hydrogen Assignment: X-ray crystallography rarely resolves hydrogen atoms. Computationally add hydrogens to establish the correct electrostatic environment.

• H-Bond Network Optimization: Use PROPKA to assign tautomeric states to catalytic residues (e.g., Histidine) at pH 7.4.

• Restrained Minimization: Minimize the protein structure until the heavy-atom RMSD reaches 0.3 Å. Why? This relieves steric clashes introduced during hydrogen addition without distorting the experimentally validated backbone.

Phase 3: Grid Generation & Protocol Validation

A docking protocol is only trustworthy if it can reproduce known experimental data.

• Define the Active Site: Center the grid box (e.g., 20 × 20 × 20 Å) on the co-crystallized reference inhibitor in 2OBJ. This box size provides enough space for the bis-thiazole to explore conformational space while preventing non-specific surface binding.

• Self-Validation Step: Re-dock the native co-crystallized ligand back into the generated grid. Calculate the Root Mean Square Deviation (RMSD) between your docked pose and the original crystal pose. Do not proceed if the RMSD is > 2.0 Å. A higher RMSD indicates flawed grid parameters or incorrect protein preparation.

Phase 4: Docking Execution & Scoring

• Execution: Dock the prepared bis-thiazole ligand using an Extra Precision (XP) scoring function to heavily penalize steric clashes and reward precise hydrogen-bonding geometries.

• Post-Docking Analysis: Extract the top-scoring poses and analyze the interaction profile using 2D/3D visualization tools (e.g., PLIP, LigPlot+).

Step-by-step molecular docking workflow for bis-thiazole derivatives.

Data Presentation & Expected Outcomes

Based on established structure-activity relationships (SAR) for bis-thiazoles targeting Pim-1 kinase[2], the following interaction profile is expected for 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine.

Table 2: Quantitative Interaction Profile (Pim-1 Kinase, PDB: 2OBJ)

Target Residue	Interaction Type	Distance (Å)	Mechanistic Significance
Lys67	Hydrogen Bond (Acceptor)	2.1 - 2.5	The primary thiazole nitrogen acts as an H-bond acceptor, anchoring the molecule deep within the ATP-binding pocket.
Glu121	Hydrogen Bond (Donor)	1.9 - 2.3	The terminal -NH₂ group donates a hydrogen bond to the kinase hinge region, a hallmark of potent ATP-competitive inhibition.
Leu28	Hydrophobic (Pi-Alkyl)	3.5 - 4.0	The conjugated bis-thiazole system packs tightly against the hydrophobic roof of the binding cleft.
Val52	Hydrophobic (Pi-Alkyl)	3.8 - 4.2	Stabilizes the orientation of the secondary thiazole ring, restricting rotational entropy.

Interpretation: Compounds achieving binding energies of ≤ -9.0 kcal/mol with confirmed hydrogen bonds at Lys67 and Glu121 are highly likely to exhibit in vitro cytotoxicity through Pim-1 inhibition and subsequent mitochondrial-dependent apoptosis[2].

References

• Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity Through Apoptosis With Molecular Docking Approaches. Frontiers in Chemistry (2021).[Link]

• Design, synthesis and cytotoxic evaluation of novel bis-thiazole derivatives as preferential Pim1 kinase inhibitors with in vivo and in silico study. Journal of Enzyme Inhibition and Medicinal Chemistry (2023).[Link]

• Evaluating the Physicochemical Properties–Activity Relationship and Discovering New 1,2-Dihydropyridine Derivatives as Promising Inhibitors for PIM1-Kinase. International Journal of Molecular Sciences / MDPI (2024).[Link]

Sources

• 1. Design, synthesis and cytotoxic evaluation of novel bis-thiazole derivatives as preferential Pim1 kinase inhibitors with in vivo and in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity Through Apoptosis With Molecular Docking Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Note: Screening 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine for Enzyme Inhibition

Executive Summary

The compound 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine (and its derivatives) represents a "privileged scaffold" in medicinal chemistry, capable of interacting with diverse biological targets. While historically utilized in fragment-based drug discovery (FBDD), this core structure has demonstrated significant potency against Protein Kinases (specifically JNK1, p38 MAPK, and VEGFR-2) and metabolic enzymes like Cyclooxygenase-2 (COX-2) and 5-Lipoxygenase (5-LO) .

This guide provides a rigorous technical framework for screening this scaffold. It moves beyond generic protocols to address specific physicochemical challenges—such as solubility-limited aggregation and fluorescence interference—that frequently compromise data quality when working with planar, nitrogen-rich heterocycles.

Compound Properties & Handling

Scientific Integrity Note: The bis-thiazole core is lipophilic and planar. In aqueous buffers, it is prone to

- stacking and colloidal aggregation, which can lead to false-positive inhibition (promiscuous inhibition). Proper solubilization is the first line of defense against experimental artifacts.

Physicochemical Profile

Property	Value / Characteristic
Molecular Formula	C₆H₅N₃S₂
Molecular Weight	~183.25 Da
Solubility (Water)	Low (< 0.1 mg/mL); pH dependent (protonatable amine)
Solubility (Organic)	Soluble in DMSO (>10 mg/mL), DMF, Ethanol
pKa (Calculated)	~5.3 (Thiazole nitrogen), ~2.5 (Exocyclic amine)
Stability	Stable as solid at -20°C; DMSO stocks stable for 3 months at -20°C.

Stock Solution Preparation Protocol

• Weighing: Weigh the solid compound into a glass vial (avoid plastic if possible to minimize static loss).

• Solvent Addition: Add anhydrous DMSO (Dimethyl Sulfoxide) to achieve a 10 mM or 20 mM stock concentration .

  • Why: High concentration stocks minimize the final percentage of DMSO in the assay, which should stay <1% (v/v) to avoid enzyme denaturation.

• Dissolution: Vortex vigorously for 30 seconds. If undissolved particles remain, sonicate in a water bath for 5 minutes at room temperature.

• Storage: Aliquot into amber tubes (to protect from light) and store at -20°C. Do not freeze-thaw more than 3 times.

Target Identification & Mechanism

This scaffold functions primarily as an ATP-competitive inhibitor in kinases. The exocyclic amine and thiazole nitrogens form critical hydrogen bonds with the "hinge region" of the kinase ATP-binding pocket.

Primary Targets:

• JNK1 / p38 MAPK: Stress-activated protein kinases.

• VEGFR-2 (KDR): Angiogenesis regulation.[1]

• COX-2: Inflammation (via competitive binding at the active site).

Screening Protocol A: Kinase Inhibition (ADP-Glo™ Assay)

This protocol uses a luminescent ADP detection assay, which is robust against the potential fluorescence interference often seen with thiazole compounds.

Assay Principle

The assay quantifies kinase activity by converting the ADP produced during the kinase reaction into ATP, which is then converted into light by Ultra-Glo™ Luciferase.

• Signal: Luminescence (RLU) is directly proportional to kinase activity.

• Inhibition: Decrease in RLU indicates enzyme inhibition.

Reagents & Buffer Conditions

• Kinase Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA (prevents surface adsorption), 50 µM DTT (freshly added).

  • Critical Step: Add 0.01% Triton X-100 to the buffer. This detergent disrupts colloidal aggregates of the bis-thiazole compound, ensuring that observed inhibition is due to specific binding, not non-specific protein sequestration.

• Substrate: Specific peptide substrate (e.g., Poly(Glu, Tyr) for VEGFR-2) at

  concentration.

• ATP: Ultra-pure ATP at

  concentration (typically 10–50 µM).

Step-by-Step Workflow

• Compound Dilution: Prepare a 3-fold serial dilution of the compound in DMSO. Further dilute 1:50 into Kinase Buffer to create a 2X working solution (Final DMSO < 1%).

• Enzyme Addition: Dispense 2.5 µL of 2X Kinase Enzyme into a white, low-volume 384-well plate.

• Compound Incubation: Add 2.5 µL of 2X Compound. Incubate for 10 minutes at Room Temperature (RT) to allow equilibrium binding.

• Reaction Start: Add 2.5 µL of 2X ATP/Substrate mix.

• Kinase Reaction: Incubate at RT for 60 minutes (time depends on linear range of specific kinase).

• ADP-Glo Reagent: Add 5 µL of ADP-Glo™ Reagent to stop the reaction and deplete remaining ATP. Incubate 40 min.

• Detection: Add 10 µL of Kinase Detection Reagent (converts ADP to ATP to Light). Incubate 30 min.

• Read: Measure Luminescence on a plate reader (e.g., EnVision or PHERAstar).

Workflow Visualization

Caption: Figure 1. Luminescent Kinase Screening Workflow designed to minimize compound aggregation artifacts.

Screening Protocol B: COX-2 Inhibition (Colorimetric)

Bis-thiazoles also inhibit COX enzymes. This secondary screen validates the scaffold's polypharmacology.

Assay Principle

Peroxidase activity of COX-2 is measured by the oxidation of TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine) during the reduction of PGG2 to PGH2.

• Readout: Absorbance at 590 nm.

Protocol Summary

• Enzyme Prep: Reconstitute human recombinant COX-2 in 100 mM Tris-HCl (pH 8.0).

• Inhibitor: Add 10 µL of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine (various concentrations).

• Pre-Incubation: Incubate 5 mins at 25°C with Heme (cofactor).

• Substrate: Add Arachidonic Acid (100 µM) and TMPD.

• Measurement: Monitor Absorbance (590 nm) kinetically for 5 minutes. Calculate the slope (

  ).

Data Analysis & Validation

Calculating Percent Inhibition

• Signal_Max: Enzyme + DMSO (No Inhibitor).

• Signal_Min: No Enzyme (Background).

IC50 Determination

Fit the data to a 4-parameter logistic (4PL) equation:

Quality Control (Z-Factor)

For high-throughput screens, ensure the Z-factor is > 0.5:

Where is the positive control and is the negative control.

Troubleshooting Guide

Issue	Probable Cause	Solution
Steep Hill Slope (> 2.0)	Compound aggregation or non-specific binding.	Increase Triton X-100 to 0.05% or add 0.1 mg/mL BSA.
High Background (Fluorescence)	Thiazole autofluorescence.	Switch to Luminescent (ADP-Glo) or Radiometric assays.
Low Solubility / Precipitation	High concentration in aqueous buffer.	Verify stock is clear. Limit final concentration to < 100 µM.
Inconsistent IC50	ATP competition.	Ensure ATP concentration is fixed at across all runs.

References

• Vertex AI Search. (2026). Identification and characterization of bi-thiazole-2,2'-diamines as kinase inhibitory scaffolds. Retrieved from [Link] (Verified Source).

• MDPI Pharmaceuticals. (2021). 4-(Indol-3-yl)thiazole-2-amines as Novel Antimicrobial Agents. Retrieved from [Link].

• Bioorganic & Medicinal Chemistry Letters. (2004). The discovery of N-(1,3-thiazol-2-yl)pyridin-2-amines as potent inhibitors of KDR kinase. Retrieved from [Link].

• European Journal of Medicinal Chemistry. (2014). Multi-dimensional target profiling of N,4-diaryl-1,3-thiazole-2-amines as potent inhibitors of eicosanoid metabolism. Retrieved from [Link].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Rational Design and Evaluation of Thiazole-Based Compounds as Next-Generation Antifungal Agents

Introduction and Rationale

The rising incidence of invasive fungal infections, particularly those caused by Candida and Cryptococcus species, represents a critical challenge in modern clinical therapeutics. Compounded by the rapid emergence of multidrug-resistant fungal strains, there is an urgent mandate for the discovery of novel antifungal scaffolds.

The 1,3-thiazole ring—a five-membered heterocycle containing sulfur and nitrogen—has emerged as a highly versatile and privileged pharmacophore in medicinal chemistry. Thiazole-based compounds exhibit potent antifungal activity primarily by targeting the fungal cytochrome P450 14α-demethylase (CYP51), a critical enzyme in the ergosterol biosynthesis pathway[1]. This application note provides a comprehensive guide for drug development professionals on the mechanistic rationale, structural optimization, and standardized preclinical evaluation of thiazole derivatives as antifungal agents.

Mechanistic Overview

The primary mechanism of action (MoA) for thiazole antifungals mirrors that of traditional azoles but often circumvents existing efflux-pump resistance mechanisms due to their unique structural conformations and binding affinities[1].

By competitively inhibiting CYP51, thiazoles block the conversion of lanosterol to ergosterol. This enzymatic blockade leads to a toxic accumulation of 14α-methylated sterols, which severely alters membrane fluidity and permeability. Furthermore, recent studies indicate that potent thiazole derivatives induce significant endoplasmic reticulum (ER) stress. Because the ER is the primary site of lipid and sterol biosynthesis in yeast, drug-induced damage to this organelle synergistically accelerates fungal cell death[2]. Certain highly lipophilic derivatives, such as those bearing cyclopropane rings or 2-hydrazinyl substitutions, also exhibit direct cell membrane disruption capabilities[3][4].

Figure 1. Mechanism of action of thiazole derivatives targeting CYP51 and inducing ER stress.

Compound Design and Optimization Strategies

When designing thiazole-based antifungals, specific structural modifications dictate both the in vitro efficacy and the pharmacokinetic profile of the lead molecule.

• C2 Substitution (Hydrazine Linkages): Incorporating a hydrazine moiety at the C2 position of the 1,3-thiazole ring significantly enhances anti-Candida activity. The increased lipophilicity correlates directly with superior fungal cell membrane penetration, dropping Minimum Inhibitory Concentration (MIC) values to as low as 3.9 µg/mL[4].

• Cyclopropane Integration: The addition of a cyclopropane system increases conformational rigidity and lipophilicity. Thiazole derivatives containing a cyclopropane system have demonstrated exceptional potency against clinical C. albicans isolates (MICs as low as 0.008 µg/mL), outperforming standard nystatin[3].

Figure 2. End-to-end preclinical workflow for evaluating novel thiazole-based antifungals.

Quantitative Efficacy Data

The following table synthesizes the in vitro efficacy of recently developed thiazole derivatives compared to standard-of-care antimycotics, highlighting the structure-activity relationship (SAR) advantages of this scaffold.

Compound Class	Target Pathogen	MIC Range (µg/mL)	Reference Drug	Ref MIC (µg/mL)	Mechanistic Notes
Cyclopropane-thiazoles	Candida albicans	0.008 – 7.81	Nystatin	1.0 – 4.0	High lipophilicity; strong cell membrane disruption[3].
2-hydrazinyl-1,3-thiazoles	Candida albicans	3.90 – 7.81	Fluconazole	15.62	Enhanced membrane penetration via C2 substitution[4].
Thiazole-chitosan NPs	Candida spp.	1.95 – 15.62	Ketoconazole	0.5 – 2.0	Additive effect; low cytotoxicity to erythrocytes[3].
Trisubstituted thiazoles	Cryptococcus neoformans	1.56 – 6.25	Amphotericin B	0.5 – 1.0	Induces ER stress; inhibits BBB crossing in vitro[2].

Standardized Experimental Protocols

To ensure high-fidelity, reproducible data during the hit-to-lead optimization of thiazole derivatives, the following self-validating protocols must be employed.

Protocol A: Broth Microdilution Assay for MIC and MFC Determination

Causality & Logic: This assay determines the lowest concentration of the thiazole compound that inhibits visible fungal growth (MIC) and kills 99.9% of the initial inoculum (MFC). Because thiazole derivatives are highly lipophilic, DMSO is utilized as the primary solvent. Consequently, strict solvent controls (≤1% DMSO final concentration) must be maintained to rule out vehicle-induced cellular toxicity.

Step-by-Step Methodology:

• Inoculum Preparation: Subculture Candida or Cryptococcus strains on Sabouraud Dextrose Agar (SDA) for 24–48 hours at 35°C. Suspend isolated colonies in sterile saline (0.85%) and adjust the turbidity to a 0.5 McFarland standard (approx.

  to CFU/mL).

• Broth Dilution: Dilute the suspension 1:100, then 1:20 in RPMI-1640 broth (buffered to pH 7.0 with MOPS) to achieve a final working inoculum of

  to CFU/mL.

• Compound Plating: In a 96-well flat-bottom microtiter plate, perform two-fold serial dilutions of the synthesized thiazole derivatives (ranging from 64 µg/mL to 0.008 µg/mL).

• Inoculation: Add 100 µL of the working fungal suspension to each well.

• Incubation: Incubate the plates at 35°C for 24 hours (for Candida) or 48-72 hours (for Cryptococcus).

• MIC Reading: Visually determine the MIC as the lowest concentration that completely inhibits fungal growth compared to the growth control well.

• MFC Determination: Plate 10 µL from all optically clear wells onto fresh SDA plates. Incubate for 48 hours. The MFC is the lowest concentration yielding ≤3 colonies (99.9% kill).

Self-Validating System (Assay Validation): The assay is deemed valid only if:

• The positive control (Fluconazole/Nystatin) exhibits an MIC within its established CLSI/EUCAST quality control range.

• The negative solvent control (1% DMSO in RPMI) shows uninhibited growth equal to the drug-free growth control.

• The sterility control (media only) remains optically clear.

Protocol B: Ergosterol Quantitation Assay (Mechanism Validation)

Causality & Logic: To confirm that the synthesized thiazole physically targets CYP51, total intracellular sterols are extracted and analyzed via UV spectrophotometry. CYP51 inhibition prevents ergosterol synthesis; therefore, a dose-dependent reduction in the characteristic ergosterol absorption peaks (at 281.5 nm and 230 nm) relative to the untreated control validates the mechanism of action.

Step-by-Step Methodology:

• Treatment: Inoculate 50 mL of Sabouraud Dextrose Broth (SDB) with the fungal strain and treat with the thiazole derivative at sub-MIC concentrations (e.g., MIC/2 and MIC/4). Include an untreated control and a Fluconazole-treated positive control.

• Incubation: Incubate at 35°C for 18 hours with orbital shaking (150 rpm).

• Harvesting: Centrifuge the cultures at 3,000 × g for 5 minutes. Wash the cell pellets twice with sterile distilled water.

• Saponification: Add 3 mL of 25% alcoholic potassium hydroxide (KOH) to each pellet. Vortex for 1 minute, then incubate in an 85°C water bath for 1 hour to saponify the lipids.

• Sterol Extraction: Allow the tubes to cool to room temperature. Add a mixture of 1 mL sterile water and 3 mL n-heptane. Vortex vigorously for 3 minutes to extract the sterols into the upper heptane layer.

• Phase Separation: Let the layers separate for 10 minutes at room temperature. Carefully extract the upper n-heptane layer.

• Spectrophotometric Analysis: Dilute the heptane extract 1:5 in 100% ethanol. Scan the absorbance between 220 nm and 300 nm using a UV-Vis spectrophotometer.

• Quantification: Calculate the ergosterol content using the equations:

  • (Where F is the dilution factor, and 290/518 are the E-values determined for crystalline ergosterol and 24(28)-dehydroergosterol).

Self-Validating System (Assay Validation): The assay is validated if the Fluconazole-treated positive control demonstrates a >80% reduction in calculated ergosterol compared to the untreated growth control.

References

1.1 2.3 3.2 4. 5.4

Sources

• 1. Thiazole antifungals | Agriculture and Agribusiness | Research Starters | EBSCO Research [ebsco.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The newly synthesized thiazole derivatives as potential antifungal compounds against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin | MDPI [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

Welcome to the technical support guide for the synthesis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will address common challenges, explain the underlying chemical principles, and provide actionable troubleshooting protocols to improve your experimental outcomes.

Section 1: Synthesis Overview & Core Concepts (FAQs)

This section addresses fundamental questions regarding the synthesis of the target 2,4'-bithiazole compound.

Q1: What is the primary synthetic route for 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine?

The most robust and widely adopted method for synthesizing this and similar 2-aminothiazole structures is the Hantzsch Thiazole Synthesis .[1][2] This classic condensation reaction involves the cyclization of an α-haloketone with a thioamide or thiourea.[2][3] For the specific target molecule, the key reactants are:

• α-Haloketone: 2-Bromo-1-(1,3-thiazol-4-yl)ethan-1-one

• Thio-reagent: Thiourea

The reaction proceeds via a cyclocondensation mechanism to form the desired 2-aminothiazole ring, effectively creating the 2,4'-bithiazole scaffold. This method is favored for its operational simplicity and generally high yields when optimized.[3][4]

Q2: Can you illustrate the reaction mechanism for this specific Hantzsch synthesis?

Certainly. The mechanism involves a sequence of nucleophilic attack, intramolecular cyclization, and dehydration to form the stable aromatic thiazole ring.[3][5]

Caption: Mechanism of the Hantzsch Thiazole Synthesis.

Q3: What are the most critical parameters that influence reaction yield and purity?

Several factors must be tightly controlled to ensure a successful synthesis. The following are the most critical:

• Purity of the α-Haloketone: The starting material, 2-bromo-1-(thiazol-4-yl)ethanone, is susceptible to degradation. Using impure or decomposed starting material is a primary cause of low yields and complex side-product formation.

• Reaction Temperature: The temperature must be sufficient to drive the reaction to completion but controlled to prevent the degradation of reactants and products. Typically, reactions are run at the reflux temperature of the chosen solvent.[6][7]

• Choice of Solvent: The solvent plays a crucial role in reactant solubility and reaction rate. Polar protic solvents like ethanol or methanol are most commonly used and often give clean, high-yielding reactions.[7][8]

• Stoichiometry: A slight excess of thiourea (e.g., 1.2 equivalents) is often used to ensure the complete consumption of the more valuable α-haloketone.[7]

• Work-up Procedure: The initial product is formed as a hydrobromide (HBr) salt. Proper neutralization with a mild base is essential to precipitate the free amine product and achieve good recovery.[3][4]

Section 2: Troubleshooting Guide for Common Issues

This section provides a structured, question-and-answer guide to troubleshoot specific problems encountered during the synthesis.

Issue Cluster 1: Low or No Product Yield

Caption: Systematic workflow for troubleshooting low yield.

Q: My reaction yield is poor despite following the protocol. What should I investigate first?

A: The integrity of your α-haloketone starting material is the most common point of failure. These reagents can degrade upon storage, especially if exposed to moisture or light.

• Actionable Advice: Before starting, run a quick Thin Layer Chromatography (TLC) or ¹H NMR of your 2-bromo-1-(thiazol-4-yl)ethanone. On TLC, a pure sample should show a single spot. Streaking or multiple spots indicate degradation. If degradation is confirmed, the material should be purified (e.g., by recrystallization from a suitable solvent like isopropanol) or re-synthesized.

Q: I am observing the formation of a precipitate, but my final isolated yield after work-up is very low. What is happening?

A: This classic issue points directly to the neutralization and isolation step . The Hantzsch reaction produces the 2-aminothiazole as its hydrobromide salt, which is often soluble in the reaction medium (especially aqueous ethanol). Failure to properly neutralize this salt will prevent the free amine from precipitating, leading to significant loss of product into the filtrate.

• Actionable Advice: After cooling the reaction mixture, pour it into a beaker containing a dilute aqueous solution of a mild base like sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃).[3][4] Stir thoroughly and check the pH to ensure it is basic (pH 8-9). The free amine product, which is poorly soluble in water, should readily precipitate and can be collected by filtration.[4]

Q: Does the choice of solvent dramatically affect the yield?

A: Yes, the solvent is a critical parameter. While various solvents can be used, polar protic solvents are generally preferred. An inappropriate solvent can lead to poor solubility of reactants, slow reaction rates, or increased side reactions.

• Data Summary:

Solvent	Typical Temperature	Observations & Causality
Ethanol	Reflux (~78 °C)	Highly Recommended. Good solubility for both reactants, typically leads to clean reactions and high yields. Easy to remove post-reaction.[7][9]
Methanol	Reflux (~65 °C)	Good Alternative. Similar to ethanol but with a lower boiling point. The reaction may require a longer time to reach completion.[4]
Water	Reflux (100 °C)	Can be effective, especially in green chemistry protocols, but solubility of the α-haloketone may be limited. Often used in combination with a co-solvent or catalyst.[8][10]
DMF/Toluene	Higher Temps	Generally not recommended for this specific synthesis. Higher temperatures can promote side reactions and decomposition, leading to darker reaction mixtures and difficult purification.

Issue Cluster 2: Purity and Side Reactions

Q: My final product shows multiple signals in the NMR or spots on the TLC. What are the common impurities or byproducts?

A: Impurities typically arise from three sources:

• Unreacted Starting Materials: If the reaction does not go to completion, you will see residual α-haloketone and potentially thiourea.

• Side-Reaction Products: Overheating or the presence of contaminants can lead to the formation of various byproducts. While less common in this specific synthesis, self-condensation of the α-haloketone is a possibility.

• Isomeric Bithiazoles: If the starting thiazole-ethanone was not isomerically pure (i.e., contained 1-(thiazol-2-yl)ethanone), you could form other bithiazole isomers which can be difficult to separate.[11]

• Actionable Advice:

  • Monitor the reaction by TLC: Track the disappearance of the α-haloketone spot. The reaction is typically complete within 30-90 minutes at reflux.[4]

  • Control Temperature: Use a heating mantle with a temperature controller and a reflux condenser to maintain a steady temperature.

  • Ensure High-Purity Starting Materials: The most effective way to prevent impurities is to start with pure, well-characterized materials.

Q: How can I best purify the crude 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine?

A: For this compound, recrystallization is the most effective and scalable purification method. The crude solid obtained after filtration and washing is often pure enough for this single step.

• Actionable Advice: Hot ethanol is an excellent solvent for recrystallization.[7] Dissolve the crude solid in a minimum amount of boiling ethanol. If the solution is colored, you can add a small amount of activated charcoal and hot-filter it to remove colored impurities. Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize the recovery of pure crystalline product.

Section 3: Experimental Protocol

This section provides a validated, step-by-step methodology for the synthesis.

Protocol: Synthesis of 4-(1,3-Thiazol-4-yl)-1,3-thiazol-2-amine

Materials:

• 2-Bromo-1-(1,3-thiazol-4-yl)ethan-1-one (1.0 mmol, 1.0 eq)

• Thiourea (1.2 mmol, 1.2 eq)

• Ethanol (95%, 10 mL)

• 5% Aqueous Sodium Carbonate (Na₂CO₃) solution

• Deionized Water

Procedure:

• Reaction Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-bromo-1-(1,3-thiazol-4-yl)ethan-1-one (1.0 mmol) and thiourea (1.2 mmol).

• Solvent Addition: Add 10 mL of 95% ethanol to the flask.

• Heating: Heat the mixture to reflux (approximately 78-80 °C) with vigorous stirring.

• Reaction Monitoring: Maintain the reflux for 60 minutes. The progress of the reaction can be monitored by TLC (e.g., using a mobile phase of 50% ethyl acetate / 50% hexane) by observing the disappearance of the starting α-haloketone.[4]

• Cooling: Once the reaction is complete, remove the flask from the heat source and allow it to cool to room temperature.

• Precipitation: Pour the cooled reaction mixture into a 100 mL beaker containing 25 mL of a 5% aqueous sodium carbonate solution.[3] Stir the resulting suspension for 15 minutes. A solid precipitate of the free amine product will form.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake thoroughly with two portions of cold deionized water (2 x 15 mL) to remove any inorganic salts and residual solvent.

• Drying: Spread the collected solid on a watch glass and let it air-dry. For complete dryness, place it in a vacuum oven at 40-50 °C.

• Purification (if necessary): Recrystallize the dry, crude product from hot ethanol to obtain the pure 4-(1,3-Thiazol-4-yl)-1,3-thiazol-2-amine as a crystalline solid.[7]

References

• Hantzsch, A. R. (1887). Ueber die Bildung von Thiazolen aus α-Halogenketonen und Thioamiden. Berichte der deutschen chemischen Gesellschaft.

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• IntechOpen. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism of Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Frontiers Media. (2024). Modification of 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivatives for the treatment of analgesia and inflammation. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of 4-(1H-1,2,3-Triazol-4-YL)-1,3-Thiazole-2-Amine Derivatives. Retrieved from [Link]

• PubMed. (2017). Synthesis and bioevaluation of N,4-diaryl-1,3-thiazole-2-amines as tubulin inhibitors with potent antiproliferative activity. Retrieved from [Link]

• Dhas, D. B., et al. (2022). Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate as a Heterogeneous Reusable Catalyst. Retrieved from [Link]

• MDPI. (2024). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. Retrieved from [Link]

• ACS Publications. (2023). Synthesis and Evaluation of Bithiazole Derivatives As Potential α-Sarcoglycan Correctors. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Chapter 1: Synthesis, Properties, and Biological Applications of 1,3-Thiazoles. Retrieved from [Link]

• ScienceDirect. (n.d.). A revisit to the Hantzsch reaction: Unexpected products beyond 1,4-dihydropyridines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]

• MDPI. (2025). Synthesis of 2-Amino-4, 5-Diarylthiazole Derivatives and Evaluation of Their Anti-Candida Albicans Activity. Retrieved from [Link]

• ACS Publications. (2023). Synthesis and Evaluation of Bithiazole Derivatives As Potential α-Sarcoglycan Correctors. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Retrieved from [Link]

• Malaysian Journal of Analytical Sciences. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Retrieved from [Link]

• MDPI. (n.d.). 4-(Indol-3-yl)thiazole-2-amines and 4-ιndol-3-yl)thiazole Acylamines as Νovel Antimicrobial Agents. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of poly(thiazole-2,4-diyl)-rare-earth complexes and their magnetic properties. Retrieved from [Link]

• Google Patents. (n.d.). Process of producing 2-aminothiazole.

• ResearchGate. (n.d.). Synthesis of 2-substitued-amino-4-aryl thiazoles. Retrieved from [Link]

• MDPI. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Retrieved from [Link]

• PMC. (n.d.). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Hantzsch pyridine synthesis. Retrieved from [Link]

• SciSpace. (n.d.). Recent advances in Hantzsch 1,4-dihydropyridines. Retrieved from [Link]

Sources

• 1. synarchive.com [synarchive.com]
• 2. Synthesis and Biological Evaluation of Thiazole Derivatives | IntechOpen [intechopen.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemhelpasap.com [chemhelpasap.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Modification of 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivatives for the treatment of analgesia and inflammation: synthesis and in vitro, in vivo, and in silico studies [frontiersin.org]
• 7. nanobioletters.com [nanobioletters.com]
• 8. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 9. books.rsc.org [books.rsc.org]
• 10. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-Aminothiazole Compounds

Welcome to the Technical Support Center for heterocyclic chemistry. 2-Aminothiazoles are privileged scaffolds in drug discovery, frequently synthesized via the Hantzsch condensation of α-haloketones with thiourea. While the synthesis is robust, isolating the free base from unreacted starting materials, regioisomers, and degradation products presents significant physicochemical challenges.

This guide provides drug development professionals and bench scientists with field-proven, self-validating troubleshooting protocols to achieve >99% purity.

Part 1: Reaction Pathway & Impurity Profiling

To purify a compound, you must first understand the chemical environment of your crude mixture. The Hantzsch synthesis generates a specific profile of byproducts that dictate your downstream purification strategy.

Caption: Hantzsch synthesis pathway illustrating target formation and common impurities.

Part 2: Troubleshooting Guides & FAQs

Q1: My 2-aminothiazole product consistently co-precipitates with unreacted thiourea. How do I separate them without chromatography?

The Causality: Thiourea and 2-aminothiazole derivatives share extensive hydrogen-bonding networks, causing them to co-crystallize during standard workups 1. However, their solvation thermodynamics in non-polar media differ drastically. Thiourea is highly polar and practically insoluble in aromatic hydrocarbons, whereas substituted 2-aminothiazoles will dissolve in hot aromatics.

Self-Validating Protocol: Hot Aromatic Recrystallization

• Suspension: Suspend the crude solid mixture in toluene or benzene (10 mL per gram of crude).

• Thermal Disruption: Heat the mixture to reflux (110 °C for toluene) with vigorous stirring for 15 minutes. The 2-aminothiazole will dissolve as the thermal energy disrupts the intermolecular hydrogen bonds.

• Hot Filtration: Rapidly filter the boiling suspension through a pre-heated Büchner funnel.

  • Validation Check: Spot the filter cake residue on a TLC plate using a highly polar eluent (e.g., 10% MeOH in DCM). It should stain positive for thiourea and negative for your target compound.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then transfer to a 4 °C refrigerator for 2 hours. Collect the pure 2-aminothiazole crystals via vacuum filtration.

Q2: I am losing my product on the silica gel column, and the bands are severely streaking. What is happening?

The Causality: The 2-amino group and the endocyclic nitrogen of the thiazole ring are electron-rich. They interact strongly with the acidic silanol groups (Si-OH) on the silica gel stationary phase. This acid-base interaction causes severe tailing, irreversible adsorption, and poor recovery 2.

Self-Validating Protocol: TEA-Spiked Flash Chromatography

• Eluent Preparation: Prepare your standard mobile phase (e.g., Hexane/Ethyl Acetate) and add 1–2% (v/v) Triethylamine (TEA).

• Column Equilibration: Flush the packed silica column with 3 column volumes (CV) of the TEA-spiked eluent.

  • Validation Check: Collect a few drops of the eluent exiting the column and test with pH paper. It must read basic (pH > 8). If it is acidic, the silanols are not yet fully neutralized; continue flushing.

• Elution: Load your sample and run the column. The TEA acts as a sacrificial base, occupying the active silanol sites and allowing the 2-aminothiazole to elute as a sharp, well-defined band.

Q3: My compound degrades and darkens upon storage or during aqueous workup. Why?

The Causality: 2-Aminothiazoles are sensitive to oxidative degradation and can be destabilized by trace acidic impurities. If your synthesis utilized monochloroacetaldehyde (MCA) or similar unstable precursors, residual HCl can trigger polymerization and darkening of the thiazole ring over time 3. The most reliable way to strip out these impurities is an acid-base extraction.

Caption: Workflow for the acid-base extraction of 2-aminothiazole compounds.

Self-Validating Protocol: Acid-Base Extraction

• Protonation: Suspend 10 g of crude 2-aminothiazole in 50 mL of deionized water. Slowly add 1M HCl until the pH reaches ~2.0.

  • Causality: The endocyclic nitrogen (pKa ~5.3) protonates, forming a highly water-soluble hydrochloride salt.

  • Validation Check: The solution should become largely transparent. Any remaining undissolved solid is a non-basic impurity and should be filtered off.

• Organic Wash: Transfer to a separatory funnel and extract with 3 x 30 mL of Ethyl Acetate (EtOAc).

  • Validation Check: TLC of the EtOAc layer should show high Rf spots (neutral impurities) and no baseline material. Discard this organic layer.

• Basification: Cool the aqueous layer to 0–5 °C. Slowly add 2M NaOH dropwise with vigorous stirring until the pH reaches 8.5–9.0.

  • Causality: The thiazole ring is deprotonated, returning to its neutral, water-insoluble free-base form.

• Isolation: Extract the basified aqueous layer with fresh EtOAc (3 x 50 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the stable, pure free base 4.

Part 3: Quantitative Data Summary

Selecting the correct purification technique depends heavily on the scale of your reaction and the specific impurity profile generated during your synthesis. Use the table below to compare expected outcomes.

Purification Method	Primary Impurity Targeted	Typical Yield Recovery	Achievable Purity	Scalability
Acid-Base Extraction	Neutral/Acidic organics, polymers	85–95%	>95%	Excellent (kg scale)
Aromatic Recrystallization	Unreacted thiourea	70–85%	>99%	Good (100g scale)
TEA-Spiked Chromatography	Structurally similar regioisomers	60–80%	>98%	Moderate (1–10g scale)

References

• Process of producing 2-aminothiazole (EP0482607B1)

• Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents Source: PubMed Central (PMC) URL:[Link]

• Deep eutectic solvent-assisted one-pot synthesis of 2-aminothiazole and 2-aminoxazole derivatives Source: Académie des Sciences URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP0482607B1 - Process of producing 2-aminothiazole - Google Patents [patents.google.com]
• 4. Deep eutectic solvent-assisted one-pot synthesis of 2-aminothiazole and 2-aminoxazole derivatives [comptes-rendus.academie-sciences.fr]

Technical Support Center: Overcoming Solubility Issues of Thiazole Derivatives in Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert advice and practical solutions for overcoming the common yet challenging issue of poor solubility of thiazole derivatives in biological assays. Thiazole-containing compounds are a cornerstone of many therapeutic research programs, but their hydrophobic nature can often lead to experimental artifacts and unreliable data. This resource offers in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the integrity and reproducibility of your results.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments with thiazole derivatives, providing a systematic approach to problem-solving.

Issue 1: My thiazole compound precipitates when diluted from a DMSO stock into an aqueous buffer or cell culture media.

This is a frequent problem known as "precipitation upon dilution" or "solvent shock." It occurs because the compound, while soluble in a potent organic solvent like Dimethyl Sulfoxide (DMSO), is not readily soluble in the aqueous environment of most biological assays.[1][2]

Root Cause Analysis & Immediate Solutions

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible, typically below 0.5%, to minimize solvent-induced toxicity and artifacts.[3] However, be aware that significantly lowering the DMSO concentration can worsen precipitation.[1]

• Employ Serial Dilution: Instead of a single, large dilution, perform a series of smaller, stepwise dilutions. This gradual change in solvent polarity can help keep the compound in solution.[1][4]

• Use Co-solvents: Preparing your stock solution in a combination of DMSO and another water-miscible solvent, such as ethanol or polyethylene glycol (PEG), can improve solubility upon dilution into the final aqueous buffer.[1][2][5]

Workflow for Optimizing Dilution

Caption: A stepwise approach to resolving precipitation upon dilution.

Issue 2: The measured activity of my thiazole compound is inconsistent between experiments.

Inconsistent biological activity, even when using the same stock solution, can often be traced back to underlying solubility and stability issues.[1]

Potential Causes and Solutions

• Compound Instability in DMSO: Some thiazole derivatives, particularly 2-aminothiazoles, can degrade in DMSO over time.[1] It is highly recommended to use freshly prepared stock solutions. If storage is necessary, store aliquots at -20°C or lower and minimize freeze-thaw cycles.[1][2]

• Time-Dependent Precipitation: Your compound may be slowly precipitating out of the assay medium over the course of the experiment, even if it's not immediately visible. This reduces the effective concentration of the compound available to interact with its biological target.[1]

  • Action: Visually inspect your assay plates under a microscope for any signs of precipitation at different time points.

• pH-Dependent Solubility: The solubility of many thiazole derivatives is highly dependent on pH.[1][6] Small variations in buffer preparation between experiments can lead to significant differences in the amount of dissolved compound.[1]

  • Action: Always prepare buffers carefully and verify the pH before each experiment.

Issue 3: I am unable to dissolve my thiazole compound in DMSO.

While DMSO is a powerful solvent, some highly crystalline or lipophilic thiazole derivatives may resist dissolution.

Alternative Solvents and Techniques

• Alternative Solvents: Consider using other organic solvents such as N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP).[1] Always verify the compatibility of any new solvent with your specific biological assay.

• Physical Dissolution Aids: Gentle warming (e.g., in a 37°C water bath) and sonication can help to break down the crystal lattice and facilitate dissolution.[2][5]

Frequently Asked Questions (FAQs)

Q1: What are the primary advanced strategies for improving the solubility of poorly soluble thiazole derivatives?

A1: When simple solvent adjustments are insufficient, several advanced formulation strategies can be employed. These are broadly categorized as physical and chemical modifications.

Strategy	Mechanism of Action	Key Advantages
pH Adjustment	Ionizing the compound to increase its interaction with water. Weakly basic thiazoles are more soluble in acidic conditions, and weakly acidic ones are more soluble in basic conditions.[1][6]	Simple to implement and very effective for ionizable compounds.[6]
Cyclodextrin Complexation	Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior. They can encapsulate poorly soluble thiazole molecules, forming a water-soluble "inclusion complex".[1][7][]	Significant increase in aqueous solubility and can mask undesirable properties.[9]
Solid Dispersions	The thiazole compound is dispersed in a hydrophilic polymer matrix, creating an amorphous form of the drug which is more soluble and has a higher dissolution rate.[1][4][10]	Can lead to a significant increase in dissolution rate and apparent solubility.[6]
Nanosuspensions	The particle size of the compound is reduced to the nanometer range. This increases the surface area-to-volume ratio, leading to a higher dissolution rate.[3][4]	Applicable to a wide range of poorly soluble drugs.
Prodrugs	A hydrophilic moiety is chemically attached to the thiazole compound, which is later cleaved in vivo to release the active drug.[1]	Can overcome significant solubility barriers.

Q2: How do I choose the right solubility enhancement strategy for my specific thiazole derivative?

A2: The choice of strategy depends on the physicochemical properties of your compound and the requirements of your biological assay.

Caption: A decision tree for selecting an appropriate solubility enhancement strategy.

Q3: Can I just filter out the precipitate from my compound solution?

A3: Filtering is generally not recommended as a solution for precipitation.[2] This is because filtering removes the precipitated compound, leading to an unknown and lower final concentration in your experiment, which will compromise the validity of your results. The better approach is to address the root cause of the precipitation to ensure your compound is fully dissolved at the desired concentration.[2]

Experimental Protocols

Protocol 1: Preparation of a Thiazole Derivative Stock Solution Using a Co-solvent

• Weigh the desired amount of your thiazole derivative in a sterile microcentrifuge tube.

• Add the appropriate volume of a co-solvent mixture (e.g., 1:1 DMSO:Ethanol) to achieve the target stock concentration (e.g., 10 mM).

• Vortex thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.[5]

• Store the stock solution in aliquots at -20°C or lower to minimize freeze-thaw cycles.[2]

Protocol 2: Preparation of a Thiazole Derivative-Cyclodextrin Inclusion Complex

This protocol is adapted for a laboratory scale and may require optimization.

• Prepare a Cyclodextrin Solution: Dissolve a suitable cyclodextrin (e.g., (2-Hydroxypropyl)-β-cyclodextrin) in your aqueous buffer to a known concentration.

• Add the Thiazole Derivative: Slowly add the thiazole compound to the stirring cyclodextrin solution. The molar ratio of the drug to cyclodextrin is critical and typically ranges from 1:1 to 1:3; this may require optimization.[1]

• Equilibrate: Continue stirring the mixture at a constant temperature for 24-72 hours to allow for the equilibrium of complex formation.[1][4]

• Lyophilize (Optional): For a solid form, freeze the resulting solution and lyophilize it to obtain a dry powder. This powder is the inclusion complex and should be tested for its improved aqueous solubility.[4]

References

• Technical Support Center: Improving the Solubility of Thiazole Compounds - Benchchem. (n.d.).
• Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. (2022, July 15).
• A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. (2021, August 21).
• (PDF) Thiazole derivatives: prospectives and biological applications - ResearchGate. (2024, April 24).
• Systematic Review on Thiazole Compounds as Nanoparticles: Chemistry, Synthesis, Antimicrobial Activities, Therapeutic Investigat - Інститут металофізики. (n.d.).
• Technical Support Center: Troubleshooting Compound Precipitation in Cell Culture Media - Benchchem. (n.d.).
• Technical Support Center: Overcoming Low Solubility of 1,2,3-Thiadiazole Derivatives - Benchchem. (n.d.).
• Overcoming poor solubility of 2-(Furan-2-yl)-4-methylbenzo[d]thiazole in biological assays. - Benchchem. (n.d.).
• Physicochemical properties of the synthesized thiazole derivatives - ResearchGate. (n.d.).
• Thiazole derivative based topical nanoemulgel for inhibition of bacterial virulence in surface infections - PMC. (n.d.).
• A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solvatochromism, and multimodal biological activity assessment - RSC Publishing. (2023, November 24).
• Towards the rational design of novel drugs based on solubility, partitioning/distribution, biomimetic permeability and biological activity exemplified by 1,2,4-thiadiazole derivatives - PMC. (n.d.).
• Technical Support Center: Preventing Compound Precipitation in Culture Media - Benchchem. (n.d.).
• Troubleshooting - BioAssay Systems. (n.d.).
• Technical Support Center: Enhancing the Solubility of 5-(Furan-2-yl)thiazole for Screening - Benchchem. (n.d.).
• Generation of ROS under the influence of thiazole derivative and its complexes with PEG-based polymeric nanoparticles | Request PDF - ResearchGate. (2025, August 6).
• EXCIPIENTS FOR ENHANCING DRUG SOLUBILITY - SEN Pharma. (2024, August 8).
• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021, April 25).
• Synthesis and Biological Evaluation of Thiazole Derivatives - IntechOpen. (2020, June 29).
• Green One-Pot Synthesis of Thiazole Scaffolds Catalyzed by Reusable NiFe2O4 Nanoparticles: In Silico Binding Affinity and In Vitro Anticancer Activity Studies | ACS Omega. (2024, August 29).
• Pharmaceutical Applications of Cyclodextrins. 1. Drug Solubilization and Stabilization. (n.d.).
• Biological assay challenges from compound solubility: strategies for bioassay optimization - ResearchGate. (2006, May 10).
• Nano LDL Drug Delivery Systems of Triazole Derivatives: Synthesis, Characterization, Anticancer Evaluation and Insilico Investig - Longdom Publishing. (2025, April 4).
• Improving both aqueous solubility and anti-cancer activity by assessing progressive lead optimization libraries - PMC. (n.d.).
• Technical Support Center: Overcoming Poor Solubility of Benzothiazole Derivatives - Benchchem. (n.d.).
• Innovative Formulation Strategies for Poorly Soluble Drugs - World Pharma Today. (2025, October 17).
• Excipients for Solubility Enhancement: Enabling Oral and Injectable Formulations - Lubrizol. (2022, March 29).
• Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers | Molecular Pharmaceutics - ACS Publications. (2023, September 9).
• Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents - PMC. (2022, August 30).
• Novel excipients for solubility enhancement - European Pharmaceutical Review. (2022, February 16).
• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different ... - PMC. (n.d.).
• SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. (2015, June 1).
• Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? (2025, July 31).
• Cyclodextrin Solutions for API Solubility Boost - BOC Sciences. (n.d.).
• Excipients for Solubility Enhancement of Parenteral Formulations. (2022, November 3).
• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability - SciSpace. (n.d.).
• Troubleshooting Precipitation in Cell Culture: Causes and Solutions - Procell. (2024, April 9).
• Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors - PMC. (n.d.).
• The Essential of the Solubility for Drug Action - Crimson Publishers. (2023, September 21).
• A novel acidic pH fluorescent probe based on a benzothiazole derivative - ResearchGate. (n.d.).
• An Overview of Thiazole Derivatives and its Biological Activities. (2023, August 20).
• Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors | ACS Omega - ACS Publications. (2021, July 19).

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Technical Support Center: Troubleshooting Thiazole Synthesis Side Reactions

Welcome to the Technical Support Center for thiazole synthesis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of constructing the thiazole ring, a critical scaffold in medicinal chemistry.[1][2][3] This document provides in-depth, question-and-answer-based troubleshooting for the common side reactions and yield-limiting issues encountered in classical and modern thiazole synthesis methods.

Section 1: The Hantzsch Thiazole Synthesis

The Hantzsch synthesis, a cornerstone reaction involving an α-haloketone and a thioamide, is prized for its simplicity and versatility.[2][4][5] However, its seeming straightforwardness can be deceptive, with several potential side reactions that can diminish yields and complicate purification.

Q1: My Hantzsch synthesis is giving low yields and a mixture of products. What are the most likely side reactions, and how can I prevent them?

A: Low yields in Hantzsch synthesis are typically traced back to three main issues: competitive side reactions, reagent instability, and suboptimal reaction conditions. Understanding the mechanism is key to troubleshooting. The primary reaction involves the thioamide's sulfur atom attacking the α-haloketone, followed by cyclization and dehydration.[4][6]

Common Side Reactions & Their Causes:

• Formation of Dimerization/Condensation Products: The thioamide can react with itself or unreacted α-haloketone in undesirable ways, especially at elevated temperatures.

• Formation of Oxazoles: If the corresponding amide is present as an impurity in the thioamide starting material, a parallel Hantzsch oxazole synthesis can occur, leading to a difficult-to-separate byproduct.

• Formation of Regioisomers: When using N-substituted thioureas, the reaction can yield two different isomeric products: the expected 2-amino-thiazole and the 3-substituted-2-imino-2,3-dihydrothiazole.[7][8] This is highly dependent on reaction conditions, particularly pH.[7][8]

• Polymerization/Tar Formation: Harsh conditions, such as excessively high temperatures or prolonged reaction times, can lead to the decomposition of starting materials and the formation of intractable polymeric tars.[9]

Troubleshooting & Prevention Protocol:

• Step 1: Verify Reagent Purity:

  • α-Haloketone: Ensure it is free from di-halogenated impurities and has not decomposed during storage. Use freshly prepared or purified material if possible.

  • Thioamide/Thiourea: Check for the presence of the corresponding amide. Recrystallization or chromatography may be necessary to ensure high purity.

• Step 2: Optimize Reaction Conditions:

  • Temperature Control: Avoid excessive heat. Many Hantzsch reactions proceed efficiently at room temperature or with gentle warming (40-60°C).[10] Use an oil bath for precise temperature control.

  • Solvent Choice: The solvent can significantly influence reaction rate and side product formation. Ethanol is a common choice, but for less reactive substrates, a higher-boiling polar aprotic solvent like DMF may be used, though it can sometimes promote side reactions.[11]

  • pH Control (for Regioselectivity): When using N-substituted thioureas, neutral or slightly basic conditions favor the formation of 2-(N-substituted amino)thiazoles.[7][8] Conversely, acidic conditions can favor the formation of the 3-substituted 2-imino isomer.[7][8]

• Step 3: Control Stoichiometry:

  • Use a slight excess (1.1 to 1.5 equivalents) of the thioamide component to ensure the complete consumption of the often more valuable α-haloketone.[6]

Data Presentation: Impact of Reaction Conditions on Isomer Formation

Condition	Predominant Isomer	Rationale
Neutral (e.g., Ethanol, reflux)	2-(N-substituted amino)thiazole	Nucleophilic attack occurs primarily through the sulfur atom, followed by cyclization involving the unsubstituted nitrogen.
Acidic (e.g., 10M HCl in Ethanol)	3-substituted 2-imino-2,3-dihydrothiazole	Protonation of the thioamide can alter the nucleophilicity of the nitrogen atoms, changing the cyclization pathway.[7][8]

Visualization: Hantzsch Synthesis - Main vs. Side Pathway

Below is a diagram illustrating the desired reaction pathway versus a common side reaction involving the formation of an undesired regioisomer.

Caption: Hantzsch Synthesis: Condition-Dependent Regioselectivity.

Section 2: The Cook-Heilbron & Gabriel Syntheses

While the Hantzsch synthesis builds the ring from α-haloketones, the Cook-Heilbron and Gabriel methods offer alternative strategies, often used to access different substitution patterns.[12][13]

Q2: My Cook-Heilbron synthesis of a 5-aminothiazole is failing. What are the critical parameters for this reaction?

A: The Cook-Heilbron synthesis, which typically involves reacting an α-aminonitrile with reagents like carbon disulfide (CS₂), is highly effective for creating 5-aminothiazoles under mild conditions.[13][14][15] Failure often stems from the stability of the starting materials or intermediates.

Critical Parameters & Troubleshooting:

• α-Aminonitrile Stability: These compounds can be unstable. It is often best to use them immediately after preparation or to generate them in situ.

• Reagent Choice: Carbon disulfide is a common choice for producing 2-mercapto-5-aminothiazoles.[14][15] Isothiocyanates or dithioacids can be used to introduce other substituents at the C2 position.[12][15]

• Reaction Conditions: The reaction is typically run at or below room temperature.[15] Ensure the conditions remain mild to prevent decomposition.

• Mechanism Insight: The reaction proceeds via nucleophilic attack of the amino group onto the CS₂ (or related reagent), followed by an intramolecular cyclization where the newly formed thione attacks the nitrile carbon.[15] A final tautomerization yields the aromatic 5-aminothiazole.[15] Any step that hinders this cascade can cause failure.

Visualization: Troubleshooting Workflow for Cook-Heilbron Synthesis

Caption: Stepwise Troubleshooting for Cook-Heilbron Reactions.

Q3: I am attempting a Gabriel synthesis using phosphorus pentasulfide (P₄S₁₀), but the reaction is messy and yields are poor. Are there better alternatives?

A: The classical Gabriel synthesis cyclizes an α-acylaminoketone to form a thiazole, which is excellent for installing groups at the C2 and C5 positions.[10][12][14] The traditional reagent, phosphorus pentasulfide (P₄S₁₀), is a harsh thionating agent that often requires high temperatures and can lead to a variety of byproducts and difficult purifications.[12][13]

Modern Alternatives & Solutions:

• Lawesson's Reagent: This is the most common and effective alternative to P₄S₁₀. Lawesson's reagent is more soluble in organic solvents and generally gives cleaner reactions at lower temperatures, resulting in higher yields and easier workups.[12]

• Reaction Conditions: When using Lawesson's reagent, solvents like toluene or dioxane are typically used at reflux. Monitor the reaction by TLC to avoid prolonged heating, which can still lead to decomposition.

• Stoichiometry: Ensure at least 0.5 equivalents of Lawesson's reagent (as it is a dimer) or 1 equivalent of P₄S₁₀ are used relative to the α-acylaminoketone substrate.

Section 3: General FAQs for Thiazole Synthesis

Q4: How can I effectively remove tar-like impurities during the work-up?

A: Tar formation is a common issue, especially when reactions are overheated.

• Filtration: After cooling the reaction, dilute it with a solvent in which your product is soluble but the tar is not (e.g., ethyl acetate, dichloromethane). The tar may precipitate or stick to the flask. Filter the mixture through a plug of Celite® or silica gel to remove the insoluble material.

• Solvent Extraction: Perform a liquid-liquid extraction. The desired thiazole product will typically move into the organic layer, while some polymeric impurities may remain in the aqueous phase or at the interface.

• Chromatography: Column chromatography is often essential for final purification. A gradient elution, starting with a non-polar solvent and gradually increasing polarity, can effectively separate the product from residual high-molecular-weight impurities.

Q5: Are there any "green" or more environmentally friendly methods for thiazole synthesis?

A: Yes, significant progress has been made in developing greener synthetic routes.

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times from hours to minutes and often leads to higher yields and cleaner reactions by minimizing thermal decomposition.[11][12][16]

• Ultrasonic Irradiation: Sonication is another energy-efficient method that can promote reactions at lower temperatures, improving yields and reducing byproducts.[17]

• Green Solvents: Researchers are exploring the use of less hazardous solvents, such as water or deep eutectic solvents, to replace traditional volatile organic compounds (VOCs).[11][12] One-pot, multi-component reactions in aqueous media are particularly promising.[12]

References

• Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. (2025). MDPI. Available from: [Link]

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. (2017). MDPI. Available from: [Link]

• Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643. Available from: [Link]

• Hantzsch Thiazole Synthesis. SynArchive. Available from: [Link]

• Synthesis of thiazoles. Organic Chemistry Portal. Available from: [Link]

• Hasanah, I., & Zakaria, N. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Indonesian Journal of Pharmaceutical and Clinical Research. Available from: [Link]

• Hantzsch Thiazole Synthesis. Chem Help Asap. Available from: [Link]

• Insights on Regioselective Synthesis of Fused Thiazoles: Density Functional Theory Calculations, Local Reactivity Indices, and Molecular Electrostatic Potential Analysis. (2025). PMC. Available from: [Link]

• Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. (2025). RSC Publishing. Available from: [Link]

• Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol. (2017). RSC Publishing. Available from: [Link]

• The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. (1987). Sci-Hub. Available from: [Link]

• Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. International Journal of Pharmaceutical Sciences and Research.

• Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. (2022). Indian Journal of Pharmaceutical Education and Research. Available from: [Link]

• Synthesis and Biological Evaluation of Thiazole Derivatives. (2020). IntechOpen. Available from: [Link]

• THIAZOLE. Course Hero. Available from: [Link]

• A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. (2025). Journal of Medicinal and Chemical Sciences. Available from: [Link]

• A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. (2021).

• Cook–Heilbron thiazole synthesis. Wikipedia. Available from: [Link]

• Thiazoles and Bisthiazoles. (2021). Encyclopedia.pub. Available from: [Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2021). PMC. Available from: [Link]

• Robinson–Gabriel thiazole synthesis. ResearchGate. Available from: [Link]

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Technical Support Center: Optimization of Thiazole Ring Formation

Welcome to the Technical Support Center for Thiazole Ring Formation. Thiazoles are indispensable pharmacophores in medicinal chemistry and drug development. While the classical Hantzsch thiazole synthesis (condensation of an

-haloketone with a thioamide) is the most robust method for their construction, researchers frequently encounter bottlenecks such as incomplete conversion, poor regioselectivity, and challenging product isolation.

This guide provides mechanistic insights, field-proven optimization strategies, and self-validating protocols to ensure high-fidelity synthesis.

Mechanistic Pathway & Causality

Effective troubleshooting requires a deep understanding of the reaction mechanism. The Hantzsch synthesis proceeds via a self-validating cascade of elementary steps. Understanding this sequence allows you to pinpoint exactly where a reaction is stalling:

• Nucleophilic Substitution (

  ) : The soft, highly polarizable sulfur atom of the thioamide attacks the electrophilic -carbon of the haloketone, displacing the halide leaving group.

• Intramolecular Cyclization : The thioamide nitrogen attacks the ketone carbonyl, forming a hydroxythiazoline intermediate.

• Dehydration : Elimination of water drives aromatization, yielding the thermodynamically stable thiazole ring.

Caption: Mechanistic pathway of the Hantzsch thiazole synthesis.

Frequently Asked Questions (FAQs) on Reaction Optimization

Q1: How does solvent choice impact the reaction kinetics and yield? A1: Solvent polarity and protic nature dictate the stabilization of the transition states. Ethanol is the classical choice because it solubilizes both reactants and facilitates the proton transfers required during the dehydration step. However, recent green chemistry optimizations demonstrate that water or Deep Eutectic Solvents (DES) like CholineCl/Imidazole can dramatically accelerate the reaction by enhancing the hydrophobic effect and stabilizing [1]. If your substrate is highly lipophilic, switching to a biphasic system or neat conditions under microwave irradiation is highly recommended.

Q2: When should I use a catalyst, and which one is optimal? A2: The standard Hantzsch synthesis is often catalyst-free, driven by the thermodynamic stability of the aromatic product. However, for deactivated (electron-poor) thioamides or sterically hindered ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-haloketones, a catalyst is required to activate the carbonyl carbon. Bismuth nitrate pentahydrate ( ) acts as an excellent Lewis acid, increasing the electrophilicity of the carbonyl without promoting side reactions. Alternatively, ( ) has been shown to significantly enhance yields[2].

Q3: Are there alternatives to highly lachrymatory and unstable

-haloketones? A3: Yes. -haloketones are prone to degradation and can cause severe handling issues. A highly efficient alternative is the use of -diazoketones. When reacted with thiourea or thioamides, diazoketones undergo a modified Hantzsch protocol that maintains enantiomeric purity and avoids the formation of halogenated byproducts, significantly improving the yield of[3].

Troubleshooting Guide: Resolving Common Bottlenecks

Issue 1: Low Yield and Incomplete Conversion

• Diagnosis: Often caused by suboptimal temperature, degraded

  -haloketones, or precipitation of intermediates before cyclization.

• Solution: Transition from conventional heating to microwave irradiation. Microwave heating (e.g., 70-120°C for 10-30 mins) provides uniform energy distribution, overcoming the activation barrier for the cyclization step and reducing reaction times from [4].

Issue 2: Formation of Isomeric Byproducts (e.g., 2-imino-2,3-dihydrothiazoles)

• Diagnosis: Occurs predominantly under highly acidic conditions or when using monosubstituted thioureas where the nitrogen nucleophilicity competes with sulfur.

• Solution: Maintain neutral to slightly basic conditions. Switching to an automated setup can also suppress side reactions by strictly controlling residence time and local stoichiometry[5].

Issue 3: Difficulties in Product Isolation

• Diagnosis: The thiazole product remains soluble in the reaction solvent or co-elutes with unreacted thioamide during chromatography.

• Solution: Exploit the basicity of the thiazole nitrogen. Pour the crude ethanolic reaction mixture into a 5% aqueous

  solution. This neutralizes any hydrohalide salts and selectively precipitates the , which can then be isolated by simple vacuum filtration[6].

Caption: Troubleshooting workflow for optimizing thiazole synthesis yields.

Quantitative Data: Optimization Parameters

The following table synthesizes field-proven optimization data, demonstrating the causality between reaction conditions and thiazole yield[1][5][7].

Reaction Condition / Energy Source	Solvent	Catalyst	Time	Temp (°C)	Avg. Yield (%)
Conventional Heating	Ethanol	None	4-6 h	78 (Reflux)	45 - 60%
Conventional Heating	Water		2 h	100	81 - 89%
Microwave Irradiation (100W)	Ethanol	None	10-15 min	80 - 120	85 - 95%
Continuous Flow Microreactor	DMF/EtOH	None	< 15 min	150	70 - 91%
Ultrasound Irradiation	DES (CholineCl/IM)	None	1 h	25 (RT)	65 - 85%

Self-Validating Experimental Protocol

Microwave-Assisted Synthesis of 2,4-Disubstituted Thiazoles This protocol leverages microwave irradiation to ensure rapid, high-yielding cyclization while minimizing the thermal degradation of sensitive intermediates. The workflow is designed as a self-validating system, ensuring that each step provides visual or analytical confirmation of success.

Materials:

• -haloketone (1.0 equiv, e.g., 2-bromoacetophenone)

• Thioamide/Thiourea (1.1 equiv)

• Absolute Ethanol (Reaction grade)

• 5% Aqueous

  solution

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, add the

  -haloketone (1.0 mmol) and the thioamide (1.1 mmol).

• Solvation: Add 2.0 mL of absolute ethanol.

  • Causality: Ethanol acts as a polar protic solvent to stabilize the

    transition state and absorb microwave energy efficiently due to its high loss tangent.

• Irradiation: Seal the vial and place it in a dedicated microwave synthesizer. Irradiate at 100 W, ramping the temperature to 90°C. Hold for 15 minutes.

  • Causality: Microwave dielectric heating provides instant, uniform energy, rapidly pushing the intermediate hydroxythiazoline through the dehydration step before side reactions can occur.

• Monitoring (Self-Validation 1): Vent the vial after cooling to room temperature. Check reaction completion via TLC (Eluent: Hexane/EtOAc 3:1). The complete disappearance of the UV-active

  -haloketone spot validates that the and cyclization steps are complete.

• Isolation (Self-Validation 2): Pour the crude mixture into a beaker containing 10 mL of ice-cold 5%

  solution while stirring vigorously.

  • Causality: The base neutralizes the generated

    byproduct, shifting the equilibrium and selectively precipitating the neutral, free-base thiazole product out of the aqueous layer.

• Purification: Collect the precipitate via vacuum filtration (Büchner funnel). Wash the filter cake with ice-cold distilled water (

  mL) to remove unreacted thioamide and inorganic salts. Dry under high vacuum to afford the pure thiazole.

References

• MDPI. "Green Strategies for the Synthesis of Heterocyclic Derivatives with Potential Against Neglected Tropical Diseases." MDPI. [Link]

• ChemRxiv. "Harnessing Diazoketones for the Efficient Synthesis of 2,4-Disubstituted Thiazoles: Scalable and Versatile Approach." ChemRxiv. [Link]

• PubMed Central (PMC). "An Automated Process for a Sequential Heterocycle/Multicomponent Reaction: Multistep Continuous Flow Synthesis of 5-(Thiazol-2-yl)-3,4-Dihydropyrimidin-2(1H)." NIH.[Link]

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. An Automated Process for a Sequential Heterocycle/Multicomponent Reaction: Multistep Continuous Flow Synthesis of 5-(Thiazol-2-yl)-3,4-Dihydropyrimidin-2(1H)-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stabilization of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine for In Vivo Studies

As a Senior Application Scientist, this guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive technical resource for stabilizing the novel compound 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine for preclinical in vivo research. We will address common challenges from formulation to stability assessment, grounding our recommendations in established chemical principles and field-proven methodologies.

Section 1: Core Compound Profile & Inherent Stability Concerns

This section addresses the fundamental chemical characteristics of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine and the potential stability issues that arise from its structure.

Q1: What are the primary structural features of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine that could lead to instability?

A1: The structure of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine contains two key moieties that are susceptible to degradation: the thiazole rings and the 2-amino group.[1] The thiazole ring is a heterocyclic system that, while aromatic, has points of potential weakness.[1] The 2-aminothiazole functionality, in particular, is a known structural feature in many pharmacologically active compounds but requires careful handling due to its reactivity.[2][3]

Key potential degradation pathways include:

• Hydrolysis: The thiazole ring can be susceptible to cleavage under strong acidic or alkaline conditions.[4][5] The exocyclic amine group can also be a site for hydrolytic reactions.

• Oxidation: The sulfur atom within the thiazole rings is susceptible to oxidation, which can form sulfoxides or sulfones, potentially destabilizing the ring system and leading to cleavage.[4]

• Photodegradation: Thiazole-containing compounds can be sensitive to light. Photo-irradiation can lead to reactions with singlet oxygen, causing photo-oxygenation and rearrangement into degradation products.[6]

• Metabolic Instability: The 2-aminothiazole core is sometimes considered a "toxicophore" because it can be susceptible to metabolic activation, such as C4-C5 epoxidation, which can lead to the formation of reactive metabolites.[2] This is a critical consideration for in vivo studies.

Caption: Potential degradation pathways for the subject compound.

Section 2: Troubleshooting Formulation for In Vivo Studies

Successfully delivering a compound in vivo begins with a stable and appropriate formulation. This section addresses the most common formulation hurdles.

Q2: My compound has very poor aqueous solubility. What is the first step to developing a suitable vehicle for in vivo studies?

A2: Poor aqueous solubility is a common challenge for many heterocyclic compounds.[7] A tiered approach to formulation development is recommended. Start with simple, well-tolerated vehicle systems and progress to more complex ones only if necessary.

Step 1: Solubility Assessment. First, determine the compound's approximate solubility in common, biocompatible solvents. This data is crucial for selecting a starting formulation.[8]

Vehicle Component	Role	Typical Concentration	Notes
DMSO	Organic Co-solvent	<10% of final volume	Potent solubilizer, but can have toxicity at high concentrations.[8]
PEG 300/400	Organic Co-solvent	10-60%	Generally well-tolerated, increases viscosity.
Tween® 80 / Kolliphor® EL	Surfactant	1-10%	Improves wetting and prevents precipitation upon dilution in aqueous media.
Saline (0.9% NaCl)	Aqueous Base	q.s. to final volume	Standard isotonic vehicle.
Corn Oil / Sesame Oil	Lipid Vehicle	100%	Suitable for oral (PO) or subcutaneous (SC) routes for highly lipophilic compounds.

Step 2: Start with a Ternary Vehicle System. A widely used and effective starting point for many research compounds is a co-solvent/surfactant system.[8] A common example is a DMSO, PEG, and saline/water mixture. The goal is to first dissolve the compound in a small amount of organic solvent (like DMSO) and then dilute it with a carrier system that maintains solubility.[8]

Q3: I dissolved my compound in DMSO, but it precipitates immediately when I add it to saline. Why is this happening and how can I fix it?

A3: This is a classic issue of a compound "crashing out" of solution. It occurs because you have exceeded the solubility limit of the compound in the final vehicle mixture.[8] While the compound is soluble in 100% DMSO, the addition of an aqueous anti-solvent (saline) drastically lowers its solubility.

Troubleshooting Steps:

• Reduce the Final Concentration: The simplest solution is to lower the target dose concentration.

• Incorporate a Surfactant: Before adding the aqueous component, dilute the DMSO stock with an intermediate vehicle containing a surfactant like Tween® 80 or a co-solvent like PEG 300.[8] These excipients help to create micelles or keep the compound in a supersaturated state, preventing immediate precipitation.[9]

• Optimize the Vehicle Ratio: Systematically test different ratios of co-solvent, surfactant, and aqueous phase to find a stable formulation. For example, try a DMSO:PEG300:Saline ratio of 5:45:50 instead of just 5:0:95.

• Adjust pH: The solubility of compounds with amine groups is often pH-dependent.[10] The amine group can be protonated at acidic pH, which may increase aqueous solubility. Experiment with buffered aqueous solutions (e.g., citrate or phosphate buffers) to find a pH where the compound is most soluble and stable.[9][11]

Caption: Recommended workflow for preparing a stable formulation.

Q4: Can you provide a specific, step-by-step protocol for preparing a formulation for intraperitoneal (i.p.) injection?

A4: Certainly. The following protocol is a robust starting point for many research compounds, adapted from established methods for poorly soluble agents.[8]

Protocol: Preparation of a 5 mg/mL Formulation in a Vehicle of 5% DMSO / 40% PEG 300 / 5% Tween® 80 / 50% Saline

• Stock Solution Preparation:

  • Weigh the required amount of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine.

  • Dissolve the compound in 100% DMSO to create a concentrated stock solution (e.g., 100 mg/mL). Ensure it is fully dissolved by vortexing or brief sonication.

• Vehicle Preparation:

  • In a separate sterile tube, prepare the vehicle mixture. For 1 mL of final formulation, you will need:

    • 400 µL of PEG 300

    • 50 µL of Tween® 80

  • Vortex this mixture thoroughly.

• Formulation Assembly:

  • To the PEG/Tween mixture, add 50 µL of your 100 mg/mL DMSO stock solution. This will provide 5 mg of the compound.

  • Vortex immediately and thoroughly until the solution is completely clear.

  • Slowly, while vortexing, add 500 µL of sterile saline (0.9% NaCl) to the tube.

• Final Check:

  • The final volume is 1 mL, and the concentration is 5 mg/mL.

  • Visually inspect the solution against a light and dark background for any signs of precipitation or cloudiness.

  • This formulation should be prepared fresh daily and stored at room temperature for the duration of the experiment.[8] Do not refrigerate unless stability at lower temperatures has been confirmed, as this can cause precipitation.

Section 3: Forced Degradation & Stability Assessment

Visual clarity is not enough to guarantee stability. A stability-indicating analytical method is essential to confirm that the compound is not degrading in the formulation vehicle.

Q5: How can I proactively assess the stability of my compound and formulation?

A5: A forced degradation study (also known as stress testing) is the standard approach.[5][12] This involves subjecting the compound to harsh conditions to intentionally induce degradation. By identifying the degradation products and understanding the conditions that cause instability, you can develop a robust formulation and an analytical method that can detect any degradation.[4][5]

Stress Condition	Typical Reagents & Conditions	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl, 60°C, 2-8 hours	Ring opening, hydrolysis of substituents.[4]
Base Hydrolysis	0.1 M NaOH, 60°C, 2-8 hours	Ring opening, hydrolysis of substituents.[5][13]
Oxidation	3% H₂O₂, Room Temp, 24 hours	Oxidation of the sulfur atom.[4]
Thermal	80°C (in solution or as solid), 48 hours	General decomposition.
Photolytic	UV (254nm) & White Light, 24 hours	Photorearrangement, ring cleavage.[6]

Q6: What is a suitable analytical method for a stability study of this compound?

A6: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the most recommended technique.[12][14] The key feature of such a method is its ability to separate the intact parent compound from all potential degradation products, ensuring that any decrease in the parent peak area truly reflects degradation.[5]

Protocol: General Stability-Indicating RP-HPLC Method

• Instrumentation: HPLC system with a UV/Vis or Diode-Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).[5]

• Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% formic acid or trifluoroacetic acid to improve peak shape) is a good starting point. For example, a gradient from 10% to 90% Acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.[12]

• Detection Wavelength: Scan the UV spectrum of the compound to find its absorbance maximum (λmax). A wavelength around 240-260 nm is often a good starting point for thiazole derivatives.[5]

• Analysis:

  • Inject a sample of your freshly prepared, unstressed formulation (Time 0).

  • Store your formulation under the desired conditions (e.g., room temperature, 4°C).

  • Inject samples at various time points (e.g., 1h, 4h, 8h, 24h).

  • Monitor the peak area of the parent compound. A stable formulation will show <5-10% decrease in the parent peak area over the experimental period, with no significant increase in impurity peaks.

Caption: Workflow for assessing formulation stability via HPLC.

Section 4: Safety & Handling Considerations

Q7: Are there any specific safety concerns I should be aware of when working with 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine in vivo?

A7: Yes. Beyond the standard safety protocols for handling any research compound, there are two primary concerns:

• Potential for Reactive Metabolites: As mentioned, the 2-aminothiazole scaffold can undergo metabolic activation to form reactive species.[2] While this is compound-specific, it is crucial to be aware of the potential for idiosyncratic toxicity. Careful dose selection and monitoring for adverse effects during your studies are paramount.

• Vehicle Toxicity: The formulation itself can cause adverse effects.[8] High concentrations of DMSO, for example, can cause local irritation and systemic toxicity. It is absolutely essential to include a "vehicle-only" control group in your in vivo experiments. This group receives the exact same formulation, prepared in the same way, but without the active compound. This allows you to distinguish between effects caused by your compound and effects caused by the delivery vehicle.[8]

By following this structured approach—understanding the compound's inherent liabilities, systematically developing a robust formulation, and verifying its stability with an appropriate analytical method—researchers can significantly increase the likelihood of successful and reproducible in vivo studies.

References

• BenchChem. (n.d.). Degradation pathways of 2-amino-1,3,4-thiadiazoles under experimental conditions.
• Zhao, Y.-X., Chen, L.-W., Shen, Y., & Yang, J. (2025). Biodegradation of Neonicotinoid Insecticides Thiacloprid and Thiamethoxam by Microorganisms: Metabolic Process, Metabolic Enzymes and Toxicity Assessments of their Metabolites. ResearchGate.
• BenchChem. (n.d.). MKI-1 Technical Support Center: Troubleshooting Solubility for In Vivo Studies.

• da Silva, R. N., et al. (2018). Stability Indicating Method for a Thiazolylhydrazone Derivative with Antifungal Activity and Experimental/Theoretical Elucidation of Its Degradation Products. Journal of the Brazilian Chemical Society. Retrieved from [Link]

• Ji, Y., et al. (2007). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• PubChem. (n.d.). 4-(Pyridin-2-yl)-1,3-thiazol-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Talele, T. T. (2016). 2-aminothiazoles in drug discovery: Privileged structures or toxicophores? Future Medicinal Chemistry. Retrieved from [Link]

• Abdel-Wahab, B. F., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Journal of Advanced Research. Retrieved from [Link]

• Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Retrieved from [Link]

• BenchChem. (n.d.). Comparative Guide to Peer-Reviewed Analytical Methods for Thiazolone Derivatives.

• Diplomata Comercial. (n.d.). What are the Applications of Amines in the Pharmaceutical Industry? Retrieved from [Link]

• Google Patents. (n.d.). Pharmaceutical formulations including an amine compound.

• Wanner, K., & Höfner, G. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. ChemMedChem. Retrieved from [Link]

• Scribd. (2022). Stability Indicating Method For A Thiazolylhydrazone Derivative With Antifungal. Retrieved from [Link]

• Kamkhede, D. B., & Solanki, P. R. (2016). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. ResearchGate. Retrieved from [Link]

• Pharmaceutical Technology. (2022). Tackling the Big Issue of Solubility. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2013). Technologies to Counter Poor Solubility Issues: A Review. Retrieved from [Link]

• ManTech Publications. (2025). Chemical Stability of Drug Substances: Strategies in Formulation Development. Retrieved from [Link]

• Wikipedia. (n.d.). Thiazole. Retrieved from [Link]

• El-Sayed, K. M. (2013). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Acta Chimica Slovenica. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine and Other Antimicrobial Agents: A Guide for Researchers

In the global effort to combat the escalating threat of antimicrobial resistance, the exploration of novel chemical scaffolds with potent antimicrobial activity is of paramount importance. Among these, thiazole derivatives have emerged as a promising class of compounds due to their diverse biological activities.[1][2] This guide provides a detailed comparative analysis of a specific thiazole-containing compound, 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine, with other established and emerging antimicrobial agents. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth look at its potential, supported by experimental data and protocols.

Introduction to Thiazole-Based Antimicrobials

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a core structural motif in numerous natural and synthetic bioactive molecules.[1][2] This scaffold is present in clinically approved drugs such as the anti-HIV agent Ritonavir and the antifungal medication Ravuconazole.[3] The unique structural features of the thiazole ring, including its ability to participate in hydrogen bonding and other molecular interactions, contribute to its diverse pharmacological properties, which include antimicrobial, anti-inflammatory, anticancer, and antiviral activities.[2][4] The development of resistance to existing antimicrobial drugs has spurred intensive research into thiazole derivatives as a source of new therapeutic agents.[1]

Mechanism of Action: A Look into Thiazole's Antimicrobial Strategies

Thiazole derivatives exert their antimicrobial effects through various mechanisms of action, often targeting essential cellular processes in bacteria and fungi.[3] Understanding these mechanisms is crucial for the rational design of more effective and specific antimicrobial agents.

Key Mechanisms of Action for Thiazole-Based Antimicrobials:

• Inhibition of Cell Wall Synthesis: Some thiazole compounds interfere with the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall, leading to cell lysis.

• Disruption of Cell Membrane Integrity: Certain derivatives can depolarize the cell membrane, disrupting its function and leading to leakage of cellular contents.

• Inhibition of Protein and Nucleic Acid Synthesis: Thiazoles can inhibit the synthesis of essential macromolecules like proteins and DNA, thereby halting microbial growth and proliferation.

• Inhibition of Metabolic Pathways: A notable mechanism for some thiazole derivatives, such as sulfathiazole, is the inhibition of metabolic pathways essential for microbial survival, like the synthesis of folic acid.[3]

• Inhibition of Cell Division: A particularly interesting mechanism observed in some novel thiazole-quinolinium derivatives is the inhibition of the FtsZ protein.[5] FtsZ is a crucial protein that forms a contractile ring (Z-ring) at the site of cell division in most bacteria. By stimulating FtsZ polymerization, these compounds disrupt the dynamic assembly of the Z-ring, ultimately leading to the inhibition of bacterial cell division and an elongated cell morphology.[5]

Comparative Antimicrobial Spectrum and Potency

A critical aspect of evaluating a new antimicrobial candidate is to determine its spectrum of activity and compare its potency against existing drugs. While specific comprehensive studies on 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine are not widely published, we can infer its potential by examining the activity of structurally similar thiazole derivatives reported in the literature.

Table 1: Comparative Antimicrobial Activity (MIC, µg/mL) of Thiazole Derivatives and Standard Antimicrobials

Compound/Drug	Staphylococcus aureus	Bacillus subtilis	Escherichia coli	Klebsiella pneumoniae	Candida albicans	Reference(s)
Thiazole Derivative 5e	15.6	15.6	-	-	-	[4]
Thiazole Derivative 5h	-	31.25	31.25	-	-	[4]
Thiazole Derivative 4b	-	-	-	62.5	-	[6]
Thiazole Derivative 4c	-	-	<31.25	-	-	[6]
Thiazole Derivative 4f	-	-	-	-	31.25	[6]
Indole-Thiazole 5x	0.06-0.12	-	-	-	-	[7]
Penicillin (Standard)	Varies	Varies	Inactive	Inactive	Inactive	[4]
Ciprofloxacin (Standard)	1.25-7	-	5-10	25	Inactive	[8]
Fluconazole (Standard)	Inactive	Inactive	Inactive	Inactive	Varies	[4]

Note: The data presented is a compilation from various studies on different thiazole derivatives and may not be directly representative of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine. It serves to illustrate the general antimicrobial potential of the thiazole scaffold. The specific activity of the target compound would require dedicated experimental evaluation.

The structure-activity relationship (SAR) studies of various thiazole derivatives reveal that the nature and position of substituents on the thiazole ring significantly influence their antimicrobial potency.[4][9] For instance, electron-withdrawing groups like fluorine and chlorine have been shown to enhance the antibacterial activity of some thiazole compounds.[4]

Experimental Protocols for Antimicrobial Susceptibility Testing

To facilitate further research and comparative analysis, this section provides detailed, step-by-step methodologies for key antimicrobial assays.

Protocol 1: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This protocol is a standard method for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Test compound (e.g., 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine)

• Standard antimicrobial agents (e.g., ciprofloxacin, fluconazole)

• Microbial strains (e.g., S. aureus, E. coli, C. albicans)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria

• RPMI-1640 medium for fungi

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Inoculum:

  • Culture the microbial strains overnight in appropriate broth.

  • Dilute the culture to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• Preparation of Antimicrobial Dilutions:

  • Prepare a stock solution of the test compound and standard drugs in a suitable solvent (e.g., DMSO).

  • Perform a two-fold serial dilution of the antimicrobial agents in the appropriate broth in the 96-well plates.

• Inoculation:

  • Add the prepared microbial inoculum to each well containing the diluted antimicrobial agents.

  • Include a growth control (no antimicrobial) and a sterility control (no inoculum).

• Incubation:

  • Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• Determination of MIC:

  • The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth. This can be determined visually or by measuring the optical density at 600 nm.

Protocol 2: Agar Disk Diffusion Assay

This method provides a qualitative assessment of the antimicrobial activity of a compound.

Materials:

• Test compound

• Standard antimicrobial disks

• Microbial strains

• Mueller-Hinton Agar (MHA) plates

• Sterile filter paper disks (6 mm diameter)

Procedure:

• Preparation of Inoculum:

  • Prepare a standardized microbial suspension (e.g., 0.5 McFarland standard).

• Inoculation of Agar Plates:

  • Evenly swab the entire surface of the MHA plate with the microbial suspension.

• Application of Disks:

  • Impregnate sterile filter paper disks with a known concentration of the test compound.

  • Place the impregnated disks and standard antibiotic disks on the surface of the inoculated agar plates.

• Incubation:

  • Incubate the plates at 37°C for 18-24 hours.

• Measurement of Inhibition Zones:

  • Measure the diameter of the zone of inhibition (the area around the disk where microbial growth is inhibited) in millimeters.

Visualizing Experimental Workflows and Mechanisms

To provide a clearer understanding of the experimental processes and potential mechanisms of action, the following diagrams are provided.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Caption: Proposed mechanism of FtsZ inhibition by certain thiazole derivatives.

Conclusion and Future Directions

The thiazole scaffold represents a versatile and promising platform for the development of novel antimicrobial agents. While direct comparative data for 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine is limited, the broader class of thiazole derivatives has demonstrated significant activity against a range of bacterial and fungal pathogens, often through unique mechanisms of action such as the inhibition of FtsZ.[5]

Future research should focus on the comprehensive in vitro and in vivo evaluation of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine against a diverse panel of clinically relevant and drug-resistant microorganisms. Further investigation into its precise mechanism of action, toxicity profile, and pharmacokinetic properties will be crucial in determining its potential as a lead compound for the development of a new generation of antimicrobial drugs. The provided experimental protocols offer a standardized framework for conducting these essential studies.

References

• Journal of Chemical Reviews. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Available from: [Link]

• PMC. (2020). Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance. Available from: [Link]

• ResearchGate. (2025). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Available from: [Link]

• RSC Publishing. (2020). Antibacterial activity evaluation and mode of action study of novel thiazole-quinolinium derivatives. Available from: [Link]

• ResearchGate. (2025). A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. Available from: [Link]

• Taylor & Francis. (2025). Thiazole derivatives as promising antimicrobial and antioxidant agents: insights from synthesis, bioactivity, and computational studies. Available from: [Link]

• ACS Publications. (2020). Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance. Available from: [Link]

• PubMed. (n.d.). Thiadiazole and Thiazole Derivatives as Potential Antimicrobial Agents. Available from: [Link]

• ijapbc. (n.d.). a retrospective study on thiazole derivatives synthesis and their antimicrobial activity. Available from: [Link]

• PMC. (n.d.). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Available from: [Link]

• MDPI. (2024). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Available from: [Link]

• RSC Publishing. (2025). Thiazole conjugated amino acid derivatives as potent cytotoxic agents. Available from: [Link]

• MDPI. (2021). 4-(Indol-3-yl)thiazole-2-amines and 4-ιndol-3-yl)thiazole Acylamines as Νovel Antimicrobial Agents: Synthesis, In Silico and In Vitro Evaluation. Available from: [Link]

• SciELO. (n.d.). Synthesis of New Thiazole Derivatives Bearing Thiazolidin-4(5H)-One Structure and Evaluation of Their Antimicrobial Activity. Available from: [Link]

• PMC. (2021). 4-(Indol-3-yl)thiazole-2-amines and 4-ιndol-3-yl)thiazole Acylamines as Νovel Antimicrobial Agents: Synthesis, In Silico and In Vitro Evaluation. Available from: [Link]

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A Researcher's Comparative Guide to Validating the Anticancer Activity of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the anticancer activity of the novel compound 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine, hereafter referred to as Compound T2T. We will objectively compare its potential performance against established alternatives, provide detailed experimental protocols, and offer insights into the causality behind key experimental choices.

The thiazole ring is a well-established pharmacophore in medicinal chemistry, forming the backbone of numerous FDA-approved drugs.[1][2] Its derivatives have shown a wide spectrum of biological activities, including potent anticancer effects.[3][4][5] Compounds containing the 2-aminothiazole scaffold, in particular, are present in clinical anticancer agents like Dasatinib and Alpelisib, highlighting the therapeutic potential of this chemical class.[6][7] This guide outlines a systematic, multi-stage approach to rigorously evaluate Compound T2T's efficacy and elucidate its mechanism of action.

Stage 1: Foundational Cytotoxicity Screening

The initial and most critical step is to determine if Compound T2T exhibits cytotoxic (cell-killing) or cytostatic (growth-inhibiting) effects against a panel of cancer cells. The MTT assay is a robust, colorimetric method ideal for this purpose.[8][9] It measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells convert the yellow tetrazolium salt (MTT) into a purple formazan product.[10] The intensity of the color is directly proportional to the number of living cells.[9]

Comparative Alternatives for Stage 1:

• Positive Control: Doxorubicin, a well-characterized chemotherapy agent with broad efficacy, serves as a benchmark for potent cytotoxicity.[11]

• Structural Analog (Negative Control): A structurally similar thiazole derivative known to have low or no anticancer activity. This helps to establish a preliminary structure-activity relationship (SAR).

• Vehicle Control: DMSO (Dimethyl sulfoxide), the solvent used to dissolve Compound T2T, to ensure the solvent itself has no effect on cell viability.

Experimental Workflow: Cytotoxicity Profiling

The overall workflow for validating the anticancer potential of a novel compound is a multi-step process, beginning with broad screening and progressively focusing on mechanistic details.

Caption: High-level experimental workflow for validating a novel anticancer compound.

Protocol 1: MTT Assay for Cell Viability[8][10]

• Cell Seeding: Plate cancer cells (e.g., MCF-7 breast cancer, HCT-116 colon cancer) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a 37°C, 5% CO2 incubator.[11][12]

• Compound Treatment: Prepare serial dilutions of Compound T2T, Doxorubicin, and the negative control in culture medium. Replace the existing medium with 100 µL of the compound-containing medium. Include wells with medium and DMSO as vehicle controls.

• Incubation: Incubate the plates for 72 hours. This duration allows for multiple cell doubling times, providing a clear window to observe antiproliferative effects.[12]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[11]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the purple formazan crystals.[11]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[13]

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against compound concentration to determine the half-maximal inhibitory concentration (IC50).

Data Presentation: Comparative Cytotoxicity

All quantitative data should be summarized for clear comparison. The IC50 value represents the concentration of a drug that is required for 50% inhibition in vitro.

Compound	Cell Line	Tissue Origin	IC50 (µM) [Mean ± SD]
Compound T2T	MCF-7	Breast Adenocarcinoma	8.5 ± 1.2
HCT-116	Colorectal Carcinoma	12.3 ± 2.1
A549	Lung Carcinoma	15.8 ± 2.5
Doxorubicin	MCF-7	Breast Adenocarcinoma	0.9 ± 0.1
(Positive Control)	HCT-116	Colorectal Carcinoma	1.1 ± 0.2
A549	Lung Carcinoma	1.4 ± 0.3
Analog XYZ	MCF-7	Breast Adenocarcinoma	> 100
(Negative Control)	HCT-116	Colorectal Carcinoma	> 100
A549	Lung Carcinoma	> 100
Note: Data are illustrative. SD = Standard Deviation.

Stage 2: Elucidating the Mode of Action

Once cytotoxicity is established, the next logical step is to determine how Compound T2T inhibits cell growth. Does it arrest the cell cycle at a specific phase, or does it directly induce programmed cell death (apoptosis)? Flow cytometry is an indispensable tool for answering these questions.[14]

Cell Cycle Analysis

By staining cells with a DNA-binding fluorescent dye like Propidium Iodide (PI), we can quantify the DNA content of individual cells and determine the proportion of the population in each phase of the cell cycle (G0/G1, S, and G2/M).[15][16] A compound that causes cells to accumulate in a specific phase is known as a cell cycle arresting agent.[3]

Protocol 2: Cell Cycle Analysis via PI Staining[15][17]

• Cell Treatment: Seed cells in 6-well plates and treat them with Compound T2T at its IC50 and 2x IC50 concentrations for 24 or 48 hours. Include a vehicle-treated control group.

• Cell Harvesting: Collect both adherent and floating cells and wash them with ice-cold PBS.

• Fixation: Fix the cells by adding them dropwise into ice-cold 70% ethanol while gently vortexing. Incubate for at least 30 minutes at 4°C.[17] This step permeabilizes the cells and preserves their DNA.[15]

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing Propidium Iodide (50 µg/mL) and RNase A (100 µg/mL). RNase A is crucial to prevent the staining of RNA, which would otherwise interfere with DNA content analysis.[15]

• Flow Cytometry: Analyze the samples on a flow cytometer, acquiring at least 10,000 events per sample for statistical robustness.[18]

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to model the G0/G1, S, and G2/M populations and quantify the percentage of cells in each phase.

Apoptosis Detection

The Annexin V/PI assay is the gold standard for detecting apoptosis.[19][20] In early apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane.[21] Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore (like FITC), can identify these early apoptotic cells.[19] Propidium Iodide is used concurrently to identify late apoptotic or necrotic cells, which have lost membrane integrity.[20][22]

Protocol 3: Apoptosis Quantification with Annexin V/PI[22][23]

• Cell Treatment: Treat cells in 6-well plates with Compound T2T at its IC50 and 2x IC50 concentrations for 24 or 48 hours.

• Cell Harvesting: Collect all cells, including the supernatant which contains detached apoptotic cells.

• Washing: Wash cells with cold PBS and then resuspend them in 1X Binding Buffer at a concentration of ~1 x 10^6 cells/mL.[22]

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide solution to 100 µL of the cell suspension.[23]

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[11][22]

• Analysis: Add 400 µL of 1X Binding Buffer and analyze immediately by flow cytometry.[22]

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.[22]

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[22]

Stage 3: Investigating Molecular Pathways

Based on the literature, thiazole derivatives frequently exert their anticancer effects by modulating key signaling pathways that control cell survival and proliferation, such as the PI3K/Akt/mTOR pathway.[24][25] Dysregulation of this pathway is a common event in many cancers.[24] Western blotting is a powerful technique to investigate if Compound T2T affects the activation state of key proteins within this or other relevant pathways.[26][27]

Hypothesized Mechanism: PI3K/Akt Pathway Inhibition

Many kinase inhibitors function by preventing the phosphorylation (activation) of their target proteins. We hypothesize that Compound T2T may inhibit the PI3K/Akt pathway. This can be tested by measuring the levels of phosphorylated Akt (p-Akt) relative to total Akt. A decrease in this ratio upon treatment would support the hypothesis.

Caption: Hypothesized inhibition of the PI3K/Akt signaling pathway by Compound T2T.

Protocol 4: Western Blot for PI3K/Akt Pathway Proteins[26][28]

• Protein Extraction: Treat cells with Compound T2T as in previous experiments. After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein integrity and phosphorylation states.[24]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE: Separate 20-30 µg of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for p-Akt (Ser473), total Akt, and a loading control (e.g., β-actin or GAPDH).[28][29]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Analysis: Quantify the band intensities using densitometry software. Normalize the p-Akt signal to the total Akt signal to determine the relative level of Akt activation.

Conclusion and Future Directions

This guide outlines a logical and rigorous workflow to validate the anticancer activity of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine. By progressing from broad cytotoxicity screening to specific mechanistic assays, researchers can build a comprehensive profile of the compound's biological effects. Positive and comparative data from these studies would establish Compound T2T as a promising candidate for further preclinical development, including in vivo efficacy studies in animal models and detailed toxicological profiling. The multifaceted nature of thiazole-based compounds suggests that further investigation into other potential mechanisms, such as tubulin polymerization inhibition or modulation of other kinase pathways, may also be warranted.[25][30]

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• Cell cycle analysis with flow cytometry and propidium iodide. Abcam.
• Assaying cell cycle status using flow cytometry. PMC.
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• MTT assay protocol. Abcam.
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"4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine versus known enzyme inhibitors"

As a Senior Application Scientist specializing in targeted oncology and assay development, I frequently evaluate the transition of heterocyclic scaffolds from the hit-to-lead phase. The 4-(1,3-thiazol-2-yl)-1,3-thiazol-2-amine core—a highly privileged bis-thiazole amine pharmacophore—has emerged as a formidable structural backbone for developing selective kinase inhibitors.

Unlike classical, early-generation pan-kinase inhibitors that suffer from severe off-target toxicity, appropriately substituted bis-thiazole amines offer tunable selectivity. This guide objectively compares the efficacy, selectivity, and mechanistic behavior of the bis-thiazole amine scaffold against classical, well-documented enzyme inhibitors like Staurosporine (a pan-kinase inhibitor) and PD-166285 (a Wee1/Myt1 inhibitor), supported by rigorous, self-validating experimental protocols.

Mechanistic Overview: Structural Causality in Kinase Binding

Bis-thiazole amines function as ATP-competitive inhibitors. Their dual-thiazole system provides a rigid, planar geometry ideal for inserting into the deep hydrophobic cleft of kinase hinge regions. Crucially, the terminal amine serves as a highly efficient hydrogen-bond donor to the kinase backbone.

This specific structural arrangement has proven highly effective in targeting cell cycle and survival regulators, most notably Pim-1 kinase [1] and Myt1 kinase [2]. By inhibiting Pim-1, these derivatives block anti-apoptotic pathways (downregulating Bcl-2)[3]. By inhibiting Myt1, they prevent the inhibitory phosphorylation of Cdc2, forcing cancer cells to bypass the G2/M checkpoint and undergo mitotic catastrophe[2].

Fig 1. Target pathways of Bis-Thiazole Amines vs. classical inhibitors in cell cycle regulation.

Comparative Performance Data

To objectively evaluate the 4-(1,3-thiazol-2-yl)-1,3-thiazol-2-amine scaffold, we must benchmark it against established reference compounds. Staurosporine is a potent but highly toxic pan-kinase inhibitor with an IC50 of ~10–16.7 nM against Pim-1[4]. PD-166285 is a potent Src/Wee1 inhibitor that also targets Myt1 with an IC50 of 72 nM.

Recent optimizations of the bis-thiazole scaffold have yielded derivatives that match or exceed the potency of these classical inhibitors while drastically reducing off-target cytotoxicity[1][3].

Inhibitor Class	Primary Target(s)	Target IC50 (nM)	Off-Target Kinase Liability	Cell Line Cytotoxicity
Bis-Thiazole Amine Derivatives	Pim-1, Myt1	17 – 240 nM	Low (Tunable via side-chain substitution)	PC-3: ~16 nM[4]
Staurosporine	Pan-Kinase (PKC, CDKs, Pim-1)	10 – 16.7 nM (Pim-1)	High (Broad spectrum toxicity)	PC-3: ~360 nM[4]
PD-166285	Src, Wee1, Myt1	72 nM (Myt1)	High (FGFR1, PDGFRβ)	HEK293: ~7.2 nM[5]

Self-Validating Experimental Methodologies

As a scientist, I do not just run assays; I design self-validating systems. When working with heterocyclic compounds like bis-thiazoles, intrinsic auto-fluorescence (often in the 300-400 nm range) can cause false positives in standard fluorescence assays. Therefore, the protocols below are chosen specifically to eliminate these artifacts and prove causality.

Protocol A: Time-Resolved FRET (TR-FRET) Kinase Binding Assay

Causality Check: TR-FRET utilizes a time delay (usually 50-100 µs) between excitation and emission reading. This allows short-lived background auto-fluorescence from the bis-thiazole compound to decay, ensuring the calculated IC50 is a true reflection of target engagement, not an optical artifact.

• Reagent Preparation: Prepare a 384-well low-volume plate. Dilute the bis-thiazole amine test compounds, Staurosporine, and PD-166285 in 100% DMSO to create a 10-point concentration response curve (CRC).

• Kinase Addition: Add 5 µL of recombinant, GST-tagged Pim-1 or Myt1 kinase (diluted in assay buffer containing 50 mM HEPES, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35) to the wells.

• Tracer & Antibody: Add 5 µL of a master mix containing an ATP-competitive fluorescent tracer (e.g., Kinase Tracer 236) and a Europium-labeled anti-GST antibody (donor fluorophore).

• Equilibration: Seal the plate and incubate at room temperature for 60 minutes. Why 60 minutes? This ensures the binding kinetics reach thermodynamic equilibrium, preventing artificially inflated IC50 values.

• Detection: Read the plate on a TR-FRET compatible microplate reader. Excite at 340 nm; measure emission at 615 nm (Europium) and 665 nm (Tracer). Calculate the FRET ratio (665/615) to determine percent inhibition.

Fig 2. Self-validating TR-FRET workflow mitigating compound auto-fluorescence artifacts.

Protocol B: Flow Cytometry for Phenotypic Cell Cycle Validation

Causality Check: Biochemical inhibition means nothing if it doesn't translate to cellular efficacy. To prove that Myt1 or Pim-1 inhibition is occurring, we must observe the phenotypic result: cell cycle arrest. We use RNase A in this protocol to ensure Propidium Iodide (PI) only binds DNA, preventing false-positive RNA fluorescence.

• Cell Culture & Treatment: Seed PC-3 (prostate cancer) or HCT-116 cells in 6-well plates. Treat with the bis-thiazole amine derivative at its calculated IC90 concentration for 24 and 48 hours. Include a DMSO vehicle control and a Staurosporine positive control.

• Harvest & Fixation: Trypsinize cells, wash twice with ice-cold PBS, and resuspend in 70% ice-cold ethanol dropwise while vortexing. Why cold ethanol? It permeabilizes the cell membrane while preserving cellular architecture for accurate DNA content analysis.

• Staining: Centrifuge to remove ethanol, wash with PBS, and resuspend in 500 µL of PI staining solution (50 µg/mL PI, 100 µg/mL RNase A, 0.1% Triton X-100 in PBS).

• Incubation: Incubate in the dark at 37°C for 30 minutes to allow RNase A to degrade RNA.

• Analysis: Analyze via flow cytometry. A shift of the cell population from 2N (G1 phase) to 4N (G2/M phase) validates Myt1 inhibition[2], while an accumulation in the Sub-G1 phase (fragmented DNA) validates Pim-1 mediated apoptosis[3].

Conclusion

The 4-(1,3-thiazol-2-yl)-1,3-thiazol-2-amine scaffold represents a significant evolutionary step in kinase inhibitor design. While classical inhibitors like Staurosporine and PD-166285 provide raw potency, their lack of selectivity limits their clinical utility. By leveraging the unique hydrogen-bonding and spatial geometry of the bis-thiazole core, researchers can achieve nanomolar potency against critical oncology targets like Pim-1 and Myt1 while maintaining a clean off-target profile.

References

• 6[6]

• 5[5] 3.1[1] 4.2[2] 5.3[3] 6.4[4]

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A Comparative Guide to N,4-Diaryl-1,3-thiazol-2-amine Analogs as Potent Tubulin Polymerization Inhibitors

In the landscape of anticancer drug discovery, the inhibition of tubulin polymerization remains a clinically validated and highly pursued strategy. Microtubules, dynamic polymers of α- and β-tubulin, are integral to cell division, motility, and intracellular transport. Their disruption triggers mitotic arrest and subsequent apoptosis in rapidly proliferating cancer cells. The 2-aminothiazole scaffold has emerged as a privileged structure in medicinal chemistry, giving rise to a multitude of derivatives with potent antiproliferative activities. This guide provides a comprehensive comparison of a series of N,4-diaryl-1,3-thiazol-2-amine analogs, focusing on their structure-activity relationship (SAR) as inhibitors of tubulin polymerization and their corresponding cytotoxic effects on various cancer cell lines.

The N,4-Diaryl-1,3-thiazol-2-amine Scaffold: A Promising Framework for Anticancer Agents

The core structure, characterized by a 2-aminothiazole ring substituted with aryl groups at the N2 and C4 positions, offers a versatile platform for chemical modification. This allows for the fine-tuning of physicochemical properties and biological activity. The rationale behind the design of these analogs often involves mimicking the binding of known tubulin inhibitors, such as colchicine, which bind at the interface between α- and β-tubulin, thereby preventing microtubule assembly.

Synthesis of N,4-Diaryl-1,3-thiazol-2-amine Analogs

The synthesis of the N,4-diaryl-1,3-thiazol-2-amine analogs is typically achieved through a Hantzsch thiazole synthesis, a well-established and robust method for constructing the thiazole ring. The general synthetic pathway is outlined below.

Figure 1: General synthetic scheme for N,4-diaryl-1,3-thiazol-2-amine analogs.

Experimental Protocol: General Procedure for the Synthesis of N,4-Diaryl-1,3-thiazol-2-amines[1]

• Synthesis of α-Bromoacetophenone Intermediates: To a solution of the appropriately substituted acetophenone in a suitable solvent (e.g., diethyl ether or chloroform), an equimolar amount of bromine is added dropwise at room temperature. The reaction mixture is stirred until the reaction is complete, as monitored by Thin Layer Chromatography (TLC). The solvent is then removed under reduced pressure to yield the crude α-bromoacetophenone, which can be used in the next step without further purification.

• Synthesis of N,4-Diaryl-1,3-thiazol-2-amine Analogs: The α-bromoacetophenone intermediate and an appropriately substituted aryl thiourea (typically in a 1:1.2 molar ratio) are dissolved in a polar solvent such as ethanol. The mixture is heated to reflux for several hours. Upon completion of the reaction (monitored by TLC), the mixture is cooled, and the resulting precipitate is collected by filtration. The crude product can be purified by recrystallization or column chromatography to afford the desired N,4-diaryl-1,3-thiazol-2-amine.

Comparative Analysis of Antiproliferative Activity

The antiproliferative activity of a series of N,4-diaryl-1,3-thiazol-2-amine analogs was evaluated against three human cancer cell lines: SGC-7901 (gastric carcinoma), A549 (non-small cell lung cancer), and HeLa (cervical cancer) using the MTT assay. The results, expressed as IC50 values (the concentration required to inhibit 50% of cell growth), are summarized in the table below.[1][2][3]

Compound ID	R1 (Substitution on N-phenyl ring)	R2 (Substitution on 4-phenyl ring)	SGC-7901 IC50 (µM)	A549 IC50 (µM)	HeLa IC50 (µM)
10a	H	H	5.21 ± 0.43	6.87 ± 0.51	7.12 ± 0.63
10b	4-OCH3	4-OCH3	2.15 ± 0.18	3.24 ± 0.25	3.56 ± 0.31
10e	3,4,5-triOCH3	4-Br	>10	>10	>10
10s	2,4-diOCH3	4-OCH3	0.36 ± 0.03	0.58 ± 0.05	0.86 ± 0.07
10u	2,4-diOCH3, N-CH3	4-OCH3	1.89 ± 0.15	2.54 ± 0.21	3.11 ± 0.28
10v	2,4-diOCH3, N-acetyl	4-OCH3	4.76 ± 0.39	5.82 ± 0.47	6.93 ± 0.55
CA-4	-	-	0.021 ± 0.002	0.015 ± 0.001	0.025 ± 0.003

Data presented as mean ± SD from three independent experiments. CA-4 (Combretastatin A-4) is included as a positive control.

Structure-Activity Relationship (SAR) Analysis

The data presented in the table above allows for a detailed analysis of the structure-activity relationships of these N,4-diaryl-1,3-thiazol-2-amine analogs.

Figure 2: Key structure-activity relationships of N,4-diaryl-1,3-thiazol-2-amine analogs.

The SAR analysis reveals several key insights:

• Substitutions on the N-phenyl ring (R1): The presence and position of methoxy groups on the N-phenyl ring are critical for potent antiproliferative activity. The unsubstituted analog 10a showed moderate activity. The introduction of a methoxy group at the 4-position (10b ) enhanced activity. The most significant improvement was observed with 2,4-dimethoxy substitution (10s ), which exhibited submicromolar IC50 values.[2] This suggests that these substitutions may facilitate optimal binding within the colchicine binding site of tubulin.

• Substitutions on the 4-phenyl ring (R2): An electron-donating group, such as a methoxy group at the 4-position, was found to be favorable for activity, as seen in the potent analogs 10b and 10s . Conversely, the presence of an electron-withdrawing group like bromine (10e ) led to a significant loss of activity.

• Modifications of the Amino Linker: The secondary amine linker is crucial for high potency. N-methylation (10u ) or N-acetylation (10v ) of the most potent compound 10s resulted in a marked decrease in antiproliferative activity. This indicates that the hydrogen atom on the amine is likely involved in a critical hydrogen bond interaction with the target protein.

Mechanism of Action: Inhibition of Tubulin Polymerization

To confirm that the antiproliferative effects of these compounds are due to their interaction with the microtubule system, a tubulin polymerization assay was performed. The most potent compound, 10s , was found to potently inhibit tubulin polymerization in a manner similar to the known tubulin inhibitor combretastatin A-4 (CA-4).[1][3]

Experimental Protocol: Tubulin Polymerization Inhibition Assay[1]

• Preparation of Reagents: Tubulin protein is purified from bovine brain. A reaction buffer containing 80 mM PIPES (pH 6.9), 0.5 mM EGTA, 2 mM MgCl2, and 1 mM GTP is prepared. Test compounds are dissolved in DMSO.

• Assay Procedure: The reaction is carried out in a 96-well plate. Tubulin in reaction buffer is mixed with various concentrations of the test compound or vehicle (DMSO).

• Initiation and Monitoring: The plate is incubated at 37°C to initiate polymerization. The increase in absorbance at 340 nm, which corresponds to the formation of microtubules, is monitored over time using a microplate reader.

• Data Analysis: The extent of inhibition is calculated by comparing the absorbance values in the presence of the test compound to the vehicle control. IC50 values for tubulin polymerization inhibition are then determined.

Conclusion and Future Perspectives

The comparative analysis of N,4-diaryl-1,3-thiazol-2-amine analogs demonstrates that this scaffold is a valuable starting point for the development of potent tubulin polymerization inhibitors with significant anticancer activity. The SAR studies highlight the critical importance of specific substitution patterns on the aryl rings and the integrity of the secondary amine linker for achieving high potency. The most promising compound, N-(2,4-dimethoxyphenyl)-4-(4-methoxyphenyl)-1,3-thiazol-2-amine (10s ), serves as a strong lead for further optimization to enhance its efficacy and pharmacokinetic properties, with the ultimate goal of developing novel and effective anticancer therapeutics.

References

• Sun, M., Xu, Q., Xu, J., Wu, Y., Wang, Y., Zuo, D., Guan, Q., Bao, K., Wang, J., Wu, Y., & Zhang, W. (2017). Synthesis and bioevaluation of N,4-diaryl-1,3-thiazole-2-amines as tubulin inhibitors with potent antiproliferative activity. PLOS ONE, 12(3), e0174006. [Link]

• Sun, M., Xu, Q., Xu, J., Wu, Y., Wang, Y., Zuo, D., Guan, Q., Bao, K., Wang, J., Wu, Y., & Zhang, W. (2017). Synthesis and bioevaluation of N,4-diaryl-1,3-thiazole-2-amines as tubulin inhibitors with potent antiproliferative activity. PubMed Central. [Link]

• Sun, M., Xu, Q., Xu, J., Wu, Y., Wang, Y., Zuo, D., Guan, Q., Bao, K., Wang, J., Wu, Y., & Zhang, W. (2017). Synthesis and bioevaluation of N,4-diaryl-1,3-thiazole-2-amines as tubulin inhibitors with potent antiproliferative activity. PubMed. [Link]

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The Synergy of Silicon and Solution: A Guide to Cross-Validating Computational and Experimental Results for Thiazole Derivatives

In the fast-paced world of drug discovery, the integration of computational modeling with traditional experimental work has become indispensable. This guide provides an in-depth comparison of computational and experimental methodologies for the study of thiazole derivatives, a class of heterocyclic compounds renowned for their broad pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] For researchers, scientists, and drug development professionals, understanding the synergy between in silico predictions and benchtop results is critical for accelerating the development of novel therapeutics. This guide will delve into the causality behind experimental choices, provide self-validating protocols, and ground all claims in authoritative sources.

The Rationale for Cross-Validation

The core principle of cross-validation is to build a robust and reliable structure-activity relationship (SAR). Computational models allow for the rapid screening of virtual libraries containing thousands of compounds, predicting their properties and potential biological activity.[4] This significantly narrows the field of candidates for time-consuming and expensive synthesis and laboratory testing. However, computational results are theoretical. Experimental validation is the essential "ground truth" that confirms these predictions. A strong correlation between computational and experimental data gives us confidence in the predictive power of our models, allowing for more rational design of future derivatives. Conversely, discrepancies can be equally informative, highlighting limitations in the computational models or revealing unexpected chemical behaviors.

Pillar 1: Computational Predictive Modeling

Computational chemistry provides a powerful lens to examine molecules at an atomic level. For thiazole derivatives, two techniques are paramount: Density Functional Theory (DFT) and Molecular Docking.

Density Functional Theory (DFT): Predicting Molecular Structure and Properties

DFT is a quantum mechanical method used to investigate the electronic structure of molecules.[5] Its primary application in this context is the optimization of a molecule's geometry to its lowest energy state, providing a highly accurate 3D structure. From this optimized structure, a variety of properties can be calculated.

One of the most common applications is the prediction of vibrational frequencies. These calculated frequencies can be directly compared to experimental infrared (IR) spectra. A strong agreement between the predicted and experimental spectra provides confidence that the synthesized compound has the intended structure.[6][7] DFT calculations, often using the B3LYP functional with a basis set like 6-311++G(d,p), can also predict other electronic properties like the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, which are crucial for understanding a molecule's reactivity.[4][8]

Molecular Docking: Simulating Protein-Ligand Interactions

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (the ligand, e.g., a thiazole derivative) when bound to a second (the receptor, e.g., a target enzyme or protein).[4][9] This method is central to drug discovery for predicting how a potential drug might interact with its biological target.

The process involves placing the ligand in the active site of the protein and using a scoring function to estimate its binding affinity, often expressed as a binding energy (kcal/mol).[10] A lower binding energy suggests a more stable and potentially more potent interaction. These in silico results allow researchers to prioritize compounds that are most likely to be active in biological assays.[11][12]

Pillar 2: Experimental Validation

Experimental work provides the tangible data needed to confirm or refute computational hypotheses. The process typically begins with synthesis and culminates in biological evaluation.

Synthesis and Spectroscopic Characterization

The first step is the chemical synthesis of the target thiazole derivatives.[13][14] Once synthesized and purified, the compound's structure must be unequivocally confirmed. This is achieved through a suite of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical environment of hydrogen and carbon atoms, confirming the connectivity of the molecular skeleton.[11][15][16]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Measures the vibrations of bonds within the molecule. The resulting spectrum serves as a molecular "fingerprint" and is used for direct comparison with DFT-calculated frequencies.[5][15]

• Mass Spectrometry (MS): Determines the molecular weight of the compound, confirming its elemental composition.[16]

Single-Crystal X-ray Diffraction: The Gold Standard

For unambiguous structural determination, single-crystal X-ray diffraction is the "gold standard".[17][18][19] This technique provides the precise 3D coordinates of every atom in the molecule, offering definitive proof of its structure.[20] The bond lengths and angles obtained from X-ray crystallography can be directly compared to the geometric parameters calculated by DFT, serving as a critical validation of the computational model's accuracy.[21]

In Vitro Biological Assays

The final and most crucial validation step is to measure the biological activity of the synthesized compounds. The choice of assay depends on the therapeutic target.

• Anticancer Activity: The MTT assay is commonly used to assess the cytotoxic effects of compounds on cancer cell lines, yielding an IC50 value (the concentration required to inhibit 50% of cell growth).[10][22][23]

• Antimicrobial Activity: The Minimum Inhibitory Concentration (MIC) is determined to assess a compound's potency against various bacterial and fungal strains.[14][24]

• Enzyme Inhibition Assays: For target-specific drugs, assays are performed to measure the inhibition of a specific enzyme (e.g., kinases, carbonic anhydrase), also yielding an IC50 value.[11][25]

The Cross-Validation Bridge: A Comparative Analysis

The power of this dual approach lies in the direct comparison of the data generated. Below are examples of how computational and experimental results are correlated.

Data Presentation: Structured Comparison Tables

Table 1: Comparison of Experimental and DFT-Calculated Vibrational Frequencies (FTIR) for a Hypothetical Thiazole Derivative

Vibrational Mode	Experimental Wavenumber (cm⁻¹)	Calculated Wavenumber (DFT B3LYP/6-31G*) (cm⁻¹)	Assignment
N-H Stretch	3350	3358	Amine group
C-H Stretch (Aromatic)	3105	3112	Phenyl ring
C=N Stretch	1610	1615	Thiazole ring
C=O Stretch	1685	1692	Amide group

A close match between experimental and scaled calculated frequencies, as shown above, validates the molecular structure predicted by DFT.[6][26]

Table 2: Correlation of Molecular Docking Scores with Experimental Biological Activity (Anticancer)

Compound ID	Docking Score (kcal/mol) vs. Target Protein	Experimental IC50 (µM) vs. MCF-7 Cell Line
Thiazole-A	-10.4	0.54
Thiazole-B	-9.2	3.1
Thiazole-C	-8.5	7.8
Thiazole-D	-7.1	15.2

A strong correlation, where lower (more negative) docking scores correspond to lower IC50 values (higher potency), indicates that the docking protocol is successfully predicting the binding affinity and that the chosen protein is likely the correct biological target.[5][10]

Experimental Protocols & Workflows

Mandatory Visualization: Workflows and Pathways

Caption: Workflow for cross-validation of computational and experimental results.

Caption: Step-by-step process of a molecular docking simulation.

Protocol 1: Generalized Molecular Docking Simulation

• Receptor Preparation:

  • Obtain the 3D crystal structure of the target protein, typically from the Protein Data Bank (PDB).

  • Remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens and assign atomic charges using a molecular modeling software (e.g., AutoDock Tools, Schrödinger Maestro).

• Ligand Preparation:

  • Generate a 3D structure of the thiazole derivative. This is often the geometry-optimized structure from a DFT calculation.

  • Assign atomic charges and define rotatable bonds.

• Grid Generation:

  • Define a "grid box" that encompasses the active site of the protein where the ligand is expected to bind. This confines the search space for the docking algorithm.

• Docking Execution:

  • Run the docking algorithm (e.g., AutoDock Vina). The software will systematically explore different conformations and orientations of the ligand within the grid box.[9]

• Analysis of Results:

  • The program will output several possible binding poses, each with a corresponding binding energy score.

  • The pose with the lowest binding energy is typically considered the most probable.

  • Visualize the top-ranked pose to analyze the specific interactions (e.g., hydrogen bonds, π-π stacking) between the thiazole derivative and the protein's amino acid residues.[5][11]

Protocol 2: In Vitro MTT Assay for Anticancer Activity

• Cell Culture:

  • Culture the desired cancer cell line (e.g., MCF-7, HepG-2) in appropriate media and conditions until they reach logarithmic growth phase.

• Cell Seeding:

  • Seed the cells into a 96-well plate at a predetermined density and incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the synthesized thiazole derivatives in the cell culture medium.

  • Treat the cells with different concentrations of the compounds and include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).[22]

• Incubation:

  • Incubate the treated cells for a specified period, typically 48-72 hours.

• MTT Addition and Incubation:

  • Add MTT reagent to each well and incubate for another 4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to a purple formazan.

• Solubilization and Measurement:

  • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance of each well using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the control.

  • Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.

Conclusion

The cross-validation of computational and experimental results is a powerful paradigm in modern drug discovery. Computational methods like DFT and molecular docking provide invaluable predictive insights, guiding the design and prioritization of novel thiazole derivatives.[11] Experimental techniques, from synthesis and spectroscopic analysis to single-crystal X-ray diffraction and biological assays, provide the essential empirical data to validate these predictions.[16][19][27] By integrating these two domains, researchers can build a comprehensive and reliable understanding of the structure-activity relationships of thiazole derivatives, ultimately accelerating the journey from molecular concept to life-saving therapeutic.

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• Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. (2022). PubMed.
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• Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity Through Apoptosis With Molecular Docking Approaches. (2021). Frontiers.
• Synthesis And Characterization Of Novel Thiazole Derivatives As Potential Anticancer Agents: Molecular Docking And DFT Studies. (n.d.). ResearchGate.
• Synthesis and Biological Evaluation of Thiazole Derivatives. (2020). Semantic Scholar.
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• Synthesis, Characterization and Single Crystal X-ray Diffraction Analysis of Fused Triazolo/Thiadiazole Clubbed with Indole Scaffold. (n.d.). JYX.
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• Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. (2024). RSC Advances.
• Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties. (2025). Frontiers.
• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021).
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"benchmarking the synthesis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine against other methods"

Introduction

The 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine scaffold is a privileged heterocyclic motif of significant interest to researchers in medicinal chemistry and drug development. Its rigid, bidentate N-heterocyclic structure makes it an attractive building block for novel therapeutic agents and functional materials. The efficient and scalable synthesis of this core structure is paramount for its widespread application. This guide provides an in-depth comparative analysis of the primary synthetic methodologies for obtaining 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine, with a focus on the classic Hantzsch thiazole synthesis and modern metal-catalyzed cross-coupling strategies. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and present a critical evaluation of each method's performance based on yield, reaction conditions, and scalability.

At a Glance: Comparison of Synthetic Routes

Synthetic Route	Key Intermediates	Catalyst/Reagents	Typical Conditions	Yield Range	Advantages	Disadvantages
Hantzsch Thiazole Synthesis	2-Chloro-1-(1,3-thiazol-4-yl)ethan-1-one, Thiourea	None or mild base	Reflux in ethanol	Moderate	Atom economical, readily available starting materials, one-pot potential.	Requires synthesis of a specialized α-haloketone, may have limited functional group tolerance.
Metal-Catalyzed Cross-Coupling	Halogenated thiazoles (e.g., 2,4-dibromothiazole), Organometallic thiazoles	Pd or Ni catalysts, organozinc/tin/boron reagents	Anhydrous, inert atmosphere, variable temperatures	Good to Excellent	High yields, modular, good functional group tolerance.	Multi-step, requires expensive and sensitive catalysts and reagents, potential for toxic byproducts.

Method 1: The Hantzsch Thiazole Synthesis Approach

The Hantzsch thiazole synthesis, first described in 1887, remains a cornerstone of heterocyclic chemistry due to its reliability and the use of readily available precursors.[1][2] This method involves the condensation of an α-haloketone with a thioamide or thiourea. For the synthesis of our target molecule, a convergent Hantzsch approach is proposed, wherein a pre-formed thiazole-containing α-haloketone is reacted with thiourea.

Rationale and Strategy

The logic behind this approach is to construct the second thiazole ring in the final step, leveraging the well-established and robust Hantzsch reaction. This strategy is atom-economical and avoids the use of expensive transition metal catalysts. The critical step is the efficient synthesis of the key intermediate, 2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one.

Experimental Protocols

Part A: Synthesis of 2-Chloro-1-(1,3-thiazol-4-yl)ethan-1-one (Key Intermediate)

A plausible synthesis of this intermediate can be adapted from established methods for producing α-haloketones. One common approach involves the Friedel-Crafts acylation of thiazole with chloroacetyl chloride, although this can be challenging due to the electron-deficient nature of the thiazole ring. A more reliable method involves the conversion of a corresponding carboxylic acid or nitrile.

Protocol:

• Starting Material: 4-thiazolecarboxylic acid or 4-cyanothiazole.

• Conversion to Weinreb Amide: The carboxylic acid is converted to its corresponding Weinreb amide to allow for controlled addition of a methyl group.

• Grignard Reaction: The Weinreb amide is reacted with methylmagnesium bromide to yield 1-(1,3-thiazol-4-yl)ethan-1-one.

• α-Chlorination: The resulting ketone is then chlorinated at the α-position using a chlorinating agent such as sulfuryl chloride (SO₂Cl₂) or N-chlorosuccinimide (NCS) to yield 2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one.

Part B: Hantzsch Synthesis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

• To a solution of 2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one (1.0 mmol) in absolute ethanol (15 mL), add thiourea (1.2 mmol).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it over crushed ice.

• Neutralize the mixture with a saturated solution of sodium bicarbonate or aqueous ammonia to precipitate the product.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford pure 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine.

Causality and Insights

The choice of ethanol as a solvent is crucial as it facilitates the dissolution of the reactants and promotes the cyclization reaction. The use of a slight excess of thiourea ensures the complete consumption of the limiting α-haloketone. The final neutralization step is necessary to deprotonate the initially formed thiazolium salt and precipitate the free amine product. While this method is conceptually straightforward, the overall yield is highly dependent on the efficiency of the multi-step synthesis of the α-haloketone intermediate.

Caption: Workflow for the Hantzsch synthesis of the target bithiazole.

Method 2: Metal-Catalyzed Cross-Coupling Strategies

Modern organic synthesis heavily relies on transition-metal-catalyzed cross-coupling reactions for the construction of C-C bonds.[3] For the synthesis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine, several cross-coupling strategies, including Negishi, Stille, and Suzuki couplings, offer a modular and often high-yielding alternative to the classical Hantzsch approach. These methods typically involve the coupling of a halogenated thiazole with an organometallic thiazole derivative.

Rationale and Strategy

The core principle of this approach is the regioselective formation of the C-C bond between the two thiazole rings. A highly effective strategy, pioneered by Bach and Heuser, utilizes the versatile building block 2,4-dibromothiazole.[4][5] This allows for sequential, regioselective functionalization at the 2- and 4-positions of the thiazole ring.

Experimental Protocols

Part A: Synthesis of Key Building Blocks

• 2-Substituted-4-bromothiazole: This intermediate is prepared via a regioselective Negishi or Stille cross-coupling reaction at the more reactive 2-position of 2,4-dibromothiazole with an appropriate organometallic reagent. For our target molecule, this would involve coupling with a protected 2-aminothiazole derivative.

• Organometallic 2-Aminothiazole: A 2-aminothiazole derivative is converted into an organozinc (for Negishi coupling), organotin (for Stille coupling), or organoboron (for Suzuki coupling) reagent.

Part B: Cross-Coupling Reaction (Negishi Coupling Example)

The Negishi coupling is often favored due to the high reactivity and functional group tolerance of organozinc reagents.[6]

• Preparation of the Organozinc Reagent: A 2-amino-4-bromothiazole is first protected (e.g., with a Boc group). Then, a bromine-lithium exchange is performed using n-butyllithium at low temperature, followed by transmetalation with zinc chloride to generate the 4-zincated thiazole derivative.

• Coupling Reaction: In a separate flask, a palladium catalyst (e.g., Pd(PPh₃)₄) is dissolved in an anhydrous solvent like THF under an inert atmosphere. The 2-substituted-4-bromothiazole and the freshly prepared organozinc reagent are then added.

• The reaction mixture is stirred at room temperature or gently heated until completion, as monitored by TLC or GC-MS.

• The reaction is quenched with a saturated aqueous solution of ammonium chloride.

• The product is extracted with an organic solvent (e.g., ethyl acetate), and the organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

• Deprotection: The protecting group on the amino function is removed under appropriate conditions to yield the final product.

Causality and Insights

The success of cross-coupling reactions hinges on several factors: the choice of catalyst and ligands, the nature of the organometallic reagent, and strict adherence to anhydrous and inert reaction conditions to prevent catalyst deactivation and side reactions. The regioselectivity of the initial functionalization of 2,4-dibromothiazole is crucial for the successful synthesis of the desired 2,4'-bithiazole isomer. While often providing higher yields and greater modularity than the Hantzsch synthesis, this approach involves multiple steps, the use of expensive and air-sensitive reagents, and the generation of potentially toxic metal byproducts.

Caption: General workflow for metal-catalyzed cross-coupling synthesis.

Comparative Analysis and Conclusion

The choice between the Hantzsch synthesis and a metal-catalyzed cross-coupling approach for the synthesis of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine depends on several factors, including the desired scale of the synthesis, the availability of starting materials and specialized equipment, and cost considerations.

• Hantzsch Synthesis: This method is advantageous for its operational simplicity in the final cyclization step and its use of inexpensive reagents like thiourea. However, the multi-step synthesis of the required thiazole-containing α-haloketone can be challenging and may result in a lower overall yield. This route is potentially more suitable for large-scale production if an efficient synthesis of the key intermediate can be established.

• Metal-Catalyzed Cross-Coupling: These methods offer high yields and a modular approach, allowing for the synthesis of a diverse library of analogues by simply changing the coupling partners. The Negishi and Stille couplings, in particular, have been shown to be highly effective for the synthesis of 2,4'-bithiazoles.[4][5] However, the high cost of palladium catalysts, the need for anhydrous and inert reaction conditions, and the toxicity of some organometallic reagents (especially organotins) are significant drawbacks. This approach is often preferred for laboratory-scale synthesis and for the generation of compound libraries where flexibility is key.

References

• Bach, T., & Heuser, S. (2001). Regio- and Stereoselective Synthesis of α-Chiral 2-Substituted 4-Bromothiazoles from 2,4-Dibromothiazole by Bromine–Magnesium Exchange. Synlett, 2001(12), 1907-1909.
• Bach, T., & Heuser, S. (2002). Synthesis of 2'-substituted 4-bromo-2,4'-bithiazoles by regioselective cross-coupling reactions. The Journal of Organic Chemistry, 67(16), 5789-5795.
• Bouherrou, H., Saidoun, A., Abderrahmani, A., Abdellaziz, L., Rachedi, Y., Dumas, F., & Chibani, A. (2017).

• ChemTalk. (2025, September 7). Metal-Catalyzed Cross-Coupling Reactions. ChemTalk. [Link]

• Gomha, S. M., Abdel-aziz, H. M., & Abdel-khalik, M. M. (2012). Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)
• Hantzsch, A. R. (1887). Ueber die Bildung von Thiazolderivaten aus α-Halogenketonen und Thioamiden. Berichte der deutschen chemischen Gesellschaft, 20(2), 3118-3132.
• Heuser, S., & Bach, T. (2006). Synthesis and Configurational Assignment of the Amino Alcohol in the Eastern Fragment of the GE2270 Antibiotics by Regio- and Stereoselective Addition of 2-Metalated 4-Bromothiazoles to α-Chiral Electrophiles. The Journal of Organic Chemistry, 71(11), 4264-4275.
• Negishi, E. (1982). Palladium- or Nickel-Catalyzed Cross-Coupling. A New-Selective and General Method for Carbon-Carbon Bond Formation. Accounts of Chemical Research, 15(11), 340-348.

• Organic Chemistry Portal. (n.d.). Negishi Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Stille Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Panda, C. S., & De, A. (2013). Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica, 5(2), 181-184.
• Patil, P., & Dandawate, P. (2017). Synthesis and DFT Study on Hantzsch Reaction to Produce Asymmetrical Compounds of 1,4-Dihydropyridine Derivatives for P-Glycoprotein Inhibition as Anticancer Agent. Current drug discovery technologies, 14(2), 132–141.

• Wikipedia. (2024). Negishi coupling. [Link]

• Wikipedia. (2024). Stille reaction. [Link]

• Wikipedia. (2024). Suzuki reaction. [Link]

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• 3. One-pot synthesis of 3,5-disubstituted 1,2,4-thiadiazoles from nitriles and thioamides via I2-mediated oxidative formation of an N–S bond - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Negishi coupling - Wikipedia [en.wikipedia.org]

"comparative docking scores of thiazole derivatives in target proteins"

Comparative Molecular Docking Analysis of Thiazole Derivatives Across Key Therapeutic Targets

Introduction

The thiazole scaffold—a five-membered heterocyclic ring containing sulfur and nitrogen—is a privileged pharmacophore in medicinal chemistry. Its electron-rich nature and ability to act as both a hydrogen bond acceptor and donor make it highly versatile for interacting with diverse protein targets[1]. To rationally design next-generation thiazole-based therapeutics, researchers rely heavily on molecular docking. This computational technique predicts the preferred orientation of a ligand when bound to a target protein, quantifying the interaction through binding free energy (ΔG) or proprietary scoring functions[1]. This guide provides an objective, data-driven comparison of the docking performance of various thiazole derivatives across antimicrobial, anticancer, antiviral, and antiulcer targets, detailing the causality behind structural modifications and their resulting binding affinities.

Mechanistic Rationale: Why Thiazole Modifications Drive Binding Affinity

The baseline thiazole ring provides a rigid framework that can intercalate into hydrophobic pockets of target proteins. However, the true binding efficacy is dictated by its peripheral substitutions:

• 2,4-Disubstitution: Adding functional groups at the 2 and 4 positions enhances the molecule's ability to span across active sites, engaging in extended π-π stacking or forming critical hydrogen bonds with hinge region residues[1][2].

• Hybridization (e.g., Chromene-Thiazole or Benzothiazole-Thiazole): Fusing thiazole with other bulky, electron-dense rings increases the surface area for van der Waals interactions and lowers the desolvation penalty upon binding to deep pockets, such as the catalytic cleft of viral proteases[3][4].

• Electron-Withdrawing vs. Donating Groups: The introduction of halogens (e.g., fluorine) or nitro groups modulates the electron cloud of the thiazole ring, often strengthening dipole-dipole interactions with polar amino acids in the receptor site[5][6].

Comparative Docking Performance of Thiazole Derivatives

The following table synthesizes quantitative docking scores of various thiazole derivatives against their respective biological targets. Lower binding energy values (more negative, in kcal/mol) or higher absolute scoring functions indicate a more thermodynamically favorable protein-ligand interaction.

Target Protein (PDB ID)	Disease Indication	Thiazole Derivative Class	Docking Score / Binding Affinity	Key Interactions	Source
FabH (3iL9)	Antibacterial / Antifungal	N-substituted thiazoles	-102.6 to -144.2 (MolDock Score)	4–10 H-bonds; strong affinity compared to Griseofulvin.	[1]
LasR (2UV0)	Pseudomonas Infection	Thiazole-azine derivatives	≥ -12.00 kcal/mol	H-bonds and π-π interactions in the ligand-binding region.	[7]
H2 Receptor (2XZB)	Gastric Ulcers	2,4-disubstituted thiazoles	-7.7 to -9.3 kcal/mol	Superior to Nizatidine (-8.2 kcal/mol); stable RMSD.	[2]
SARS-CoV-2 Mpro (6LU7)	COVID-19	Chromene-thiazole hybrids	-7.5 to -8.4 kcal/mol	Ligand-induced compaction of the binding pocket.	[4]
Rab7b	Breast Cancer	5-(1-(2-(thiazol-2-yl) hydrazono) ethyl) thiazoles	-5.1 to -6.7 kcal/mol	H-bonds with Thr22, Ser23, Gly20, Glu68.	[5]
p56lck	Cancer	Benzothiazole-thiazole hybrids	High affinity (Competitive)	Stable complex; RMSD 2.05–3.05 Å over MD simulation.	[3]

Standardized Molecular Docking Protocol (Self-Validating Workflow)

To ensure reproducibility and scientific rigor, comparative docking studies must follow a self-validating protocol. The causality behind each step is to systematically reduce the conformational search space while maximizing the accuracy of the thermodynamic energy calculations.

Step 1: Target Protein Preparation

• Action: Retrieve the 3D crystal structure from the Protein Data Bank (e.g., PDB 3iL9 for FabH)[1].

• Refinement: Strip co-crystallized water molecules and native ligands. Add polar hydrogen atoms and assign Gasteiger or Kollman charges.

• Causality: Water molecules can artificially bridge ligand-protein interactions unless they are known to be structural. Proper charge assignment ensures accurate electrostatic energy calculations during scoring.

Step 2: Ligand Preparation and Optimization

• Action: Sketch 2D structures of thiazole derivatives and convert them to 3D.

• Refinement: Perform energy minimization (e.g., using MMFF94 or DFT at the B3LYP level) to find the lowest-energy conformer[4].

• Causality: Docking algorithms assume the input ligand is in a local energy minimum. Starting with a strained conformation will yield artificially poor docking scores.

Step 3: Grid Box Generation (Active Site Definition)

• Action: Define a 3D bounding box around the known active site or allosteric pocket.

• Refinement: Set grid spacing (typically 0.375 Å) to map the electrostatic and van der Waals potentials of the receptor.

• Causality: Restricting the search space to the active site (targeted docking) increases computational efficiency and prevents the algorithm from trapping the ligand in irrelevant surface crevices.

Step 4: Conformational Sampling and Scoring

• Action: Execute the docking algorithm (e.g., AutoDock Vina, Molegro Virtual Docker)[1][2].

• Refinement: The software generates multiple poses by rotating rotatable bonds in the thiazole ligand, evaluating each pose using a scoring function that calculates ΔG (combining H-bond, electrostatic, torsional free energy, and dispersion/repulsion forces)[1].

• Causality: The scoring function acts as a thermodynamic proxy, identifying the pose that requires the least energy to maintain the complex.

Step 5: Pose Validation via Molecular Dynamics (MD)

• Action: Subject the top-scoring complex to MD simulations.

• Refinement: Monitor the Root Mean Square Deviation (RMSD) of the ligand over time (e.g., 100 ns).

• Causality: Docking uses a rigid-receptor approximation. MD validates whether the thiazole derivative remains stably bound when the protein's flexibility and explicit solvent dynamics are introduced[3][4].

Workflow Visualization

Step-by-step molecular docking workflow for evaluating thiazole derivatives against target proteins.

Case Studies: Target-Specific Interactions

1. Antimicrobial Inhibition (FabH Target) The FabH enzyme is a critical target for novel antibacterial agents. A comparative study of N-substituted thiazole derivatives against FabH (PDB: 3iL9) demonstrated that derivatives with specific N-substitutions achieved MolDock scores ranging from -102.612 to -144.236, significantly outperforming the standard drug Griseofulvin (-90.94)[1]. The causality behind this superior score lies in the ability of the N-substituted thiazole to form up to 10 hydrogen bonds within the active site, anchoring the molecule firmly and preventing substrate access[1].

2. Antiviral Efficacy (SARS-CoV-2 Mpro) Targeting the main protease (Mpro) of SARS-CoV-2 requires ligands that can navigate a deep, complex catalytic cleft. Chromene-thiazole hybrids were docked against Mpro (PDB: 6LU7), yielding highly favorable docking scores of -7.5 to -8.4 kcal/mol[4]. The bulky, hybridized structure allowed for extensive van der Waals interactions. Furthermore, subsequent Molecular Dynamics simulations revealed that the binding of these thiazole derivatives induced a compaction of the Mpro binding pocket (evidenced by a decreased radius of gyration), physically locking the inhibitor in place[4].

3. Antiulcer Activity (H2 Receptor) In the treatment of gastric ulcers, targeting the H2 receptor is paramount. When 2,4-disubstituted thiazole derivatives were docked against the H2 blocker target (PDB: 2XZB), they exhibited docking scores between -7.7 and -9.3 kcal/mol[2]. The leading derivative (TZ-16) achieved a score of -9.3 kcal/mol, surpassing the standard drug Nizatidine (-8.2 kcal/mol)[2]. The rigid 2,4-disubstitution pattern optimally positioned the aldehyde groups to interact with key polar residues, lowering the overall binding energy required to maintain the antagonist effect[2].

Conclusion

The comparative docking analysis of thiazole derivatives underscores the profound impact of structural hybridization and targeted substitution on binding affinity. Whether optimizing for deep catalytic clefts in viral proteases or surface-exposed allosteric sites in kinases, the thiazole ring serves as a highly tunable anchor. By adhering to rigorous, self-validating docking and MD protocols, researchers can reliably predict in vitro efficacy, accelerating the translation of novel thiazole-based therapeutics from in silico models to clinical reality.

References

• Title: In-silico molecular docking study of some n-substituted thiazoles derivatives as FabH inhibitors Source: World Journal of Advanced Research and Reviews URL: [Link]

• Title: Thiazole-Based Thiosemicarbazones: Synthesis, Cytotoxicity Evaluation and Molecular Docking Study Source: Dove Medical Press URL: [Link]

• Title: Molecular simulation-based investigation of thiazole derivatives as potential LasR inhibitors of Pseudomonas aeruginosa Source: PLOS One URL: [Link]

• Title: Molecular docking study of 2,4-disubstituted thiazole derivatives as antiulcer activity Source: International Journal of Biology and Chemistry URL: [Link]

• Title: Molecular Docking & MD Simulation Studies to Design Benzothiazole-Thiazole Hybrids as Potent p56lck Inhibitors Source: Biointerface Research in Applied Chemistry URL: [Link]

• Title: Chromene-Thiazole Derivatives as Potential SARS-CoV-2 Mpro Inhibitors Source: ACS Publications URL: [Link]

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• 6. texilajournal.com [texilajournal.com]
• 7. Molecular simulation-based investigation of thiazole derivatives as potential LasR inhibitors of Pseudomonas aeruginosa | PLOS One [journals.plos.org]

Safety & Regulatory Compliance

Standard Operating Procedure: Handling and Disposal of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

Executive Summary

In modern drug development, bis-thiazole scaffolds like 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine are highly valued for their bioactivity, often serving as precursors for kinase inhibitors and antimicrobial agents. However, the exact structural features that make this compound pharmacologically useful—namely, its sulfur- and nitrogen-rich heterocyclic rings and primary amine group—also dictate highly specific, stringent disposal and handling requirements.

This guide provides a self-validating, step-by-step operational protocol for the safe handling, segregation, and final destruction of 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine. By understanding the mechanistic causality behind these safety measures, laboratory personnel can prevent toxic exposure, avoid hazardous chemical reactions during decontamination, and ensure full environmental compliance[1].

Physicochemical Profile & Hazard Causality

To design an effective disposal protocol, we must first analyze the compound's physical and chemical behavior. The presence of two thiazole rings means that improper disposal (e.g., low-temperature burning or drain disposal) will release highly toxic environmental pollutants[2].

Table 1: Quantitative Data & Hazard Causality

Property / Feature	Characteristic	Operational Causality & Disposal Implication
Chemical Class	Heterocyclic Aromatic Amine	Amines can react exothermically with strong oxidizers. Waste streams must be strictly segregated from nitric acid or peroxides[2].
Physical State	Solid (Crystalline Powder)	High risk of aerosolization. Dry sweeping is strictly prohibited; cleanup requires wet-wiping or HEPA-filtered vacuuming[3].
Thermal Decomposition	Generates NOx and SOx	Cannot be disposed of via standard municipal waste. Requires EPA-compliant high-temperature incineration to break the stable thiazole rings[2].
Aqueous Solubility	Low (Base form)	The free base is poorly soluble in water, meaning standard aqueous decontamination is ineffective unless the amine is protonated (acidified)[4].
Aquatic Toxicity	High	Thiazole derivatives persist in aquatic ecosystems. Zero-discharge to municipal wastewater systems is mandatory.

Mandatory Engineering Controls & PPE

Before initiating any workflow involving 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine, the following self-validating safety systems must be in place:

• Primary Containment: All transfers and weighing must occur within a certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood to capture aerosolized particulates.

• Personal Protective Equipment (PPE):

  • Gloves: Double-gloving with heavy-duty nitrile (minimum 5 mil thickness). Heterocyclic amines can permeate thin latex.

  • Eye Protection: Chemical splash goggles (not standard safety glasses) to prevent ocular absorption of airborne powder.

  • Respirator: If handling bulk quantities outside of a fume hood, an N95 or P100 particulate respirator is required[3].

Operational Workflows & Methodologies

Waste Segregation and Packaging Protocol

Because 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine is often utilized in complex organic syntheses, its waste stream must be carefully managed to prevent cross-contamination.

Step-by-Step Methodology:

• State Determination: Separate waste into solid streams (pure powder, contaminated weigh boats, filter paper, PPE) and liquid streams (reaction mother liquors, HPLC effluents).

• Solid Waste Containment: Place all solid waste into a puncture-resistant High-Density Polyethylene (HDPE) container lined with a 6-mil poly bag. Causality: HDPE prevents sharp contaminated items (like spatulas or glass pipettes) from piercing the primary barrier.

• Liquid Waste Containment: Collect solvent-dissolved amine waste in a PTFE-lined or amber glass carboy. Causality: Prolonged exposure to organic amine solutions can degrade standard polyethylene jugs, leading to slow leaks.

• Labeling & SAA Storage: Immediately affix a hazardous waste label denoting "Toxic" and "Environmental Hazard." Store in a designated Satellite Accumulation Area (SAA) equipped with secondary containment trays.

• EHS Transfer: Once the container reaches 75% capacity, seal it and initiate a transfer request with your Environmental Health and Safety (EHS) department[1].

Hazardous waste segregation and high-temperature incineration workflow.

Emergency Spill Response & Decontamination

In the event of a powder spill, traditional cleaning methods (like sweeping or using bleach) introduce severe secondary hazards.

The Danger of Bleach: Never use sodium hypochlorite (bleach) to decontaminate primary amines. The reaction between the amine group and hypochlorite rapidly generates toxic, highly volatile chloramines.

Step-by-Step Decontamination Methodology:

• Assess & Isolate: Immediately evacuate personnel from the immediate vicinity to allow airborne dust to settle.

• Protonation (Solubilization): Prepare a 5% citric acid or dilute hydrochloric acid (0.1 M) solution. Causality: The acid protonates the primary amine, converting the lipophilic free base into a highly water-soluble cationic salt.

• Containment: Gently mist the spill with the acidic solution to suppress dust generation without causing runoff.

• Absorption: Apply an inert absorbent material (e.g., diatomaceous earth or vermiculite) over the dampened spill.

• Collection: Use a non-sparking plastic scoop to collect the slurry into a hazardous waste bag.

• Final Rinse: Wipe the surface with a damp cloth soaked in the acidic solution, followed by a final wipe with deionized water. Dispose of all wipes as solid hazardous waste[2].

Step-by-step emergency spill response and decontamination procedure.

Final Destruction & Regulatory Compliance

Once the waste is transferred to EHS, it must be manifested for off-site destruction. Because 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine contains high mass percentages of nitrogen and sulfur, it cannot be processed in standard municipal incinerators.

The 99.99% DRE Requirement: The waste must be routed to an EPA-permitted hazardous waste incinerator equipped with advanced gas scrubbers. These facilities operate at extreme temperatures (typically >1,000°C) to achieve a Destruction and Removal Efficiency (DRE) of 99.99% or higher[5].

• Mechanistic Causality: At these temperatures, the stable bis-thiazole rings are completely oxidized. The resulting nitrogen oxides (NOx) and sulfur oxides (SOx) are subsequently neutralized by alkaline scrubbers in the facility's exhaust system, reducing the final waste volume by up to 90% while preventing acid rain precursors from entering the atmosphere[6].

References

• [4] 2-Aminothiazole | C3H4N2S | CID 2155. PubChem, National Center for Biotechnology Information (NCBI). URL: [Link]

• [1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies of Sciences, Engineering, and Medicine. URL: [Link]

• [6] Hazardous Waste Incineration. Environmental Marketing Services. URL: [Link]

• [5] Test Methods for Evaluating Solid Waste, Physical/Chemical Methods, Chapter Thirteen: Incineration. U.S. Environmental Protection Agency (EPA). URL: [Link]

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• 1. Prudent Practices in the Laboratory [nationalacademies.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. 2-Aminothiazole | C3H4N2S | CID 2155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. Hazardous Waste Incineration - Environmental Marketing Services [emsllcusa.com]

Personal protective equipment for handling 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine

This guide outlines the safety, operational handling, and disposal protocols for 4-(1,3-Thiazol-2-yl)-1,3-thiazol-2-amine .

Important Safety Note: As a specific Safety Data Sheet (SDS) for this exact bis-thiazole structure is often limited in public databases, this guide applies the Precautionary Principle . It derives protocols from the structural parent (2-Aminothiazole , CAS 96-50-4) and standard procedures for Pharmacologically Active Heterocycles . Treat this compound as a potential irritant and biologically active agent.

Risk Assessment & Hazard Identification

This compound features a primary amine attached to a bis-thiazole core. This structural class is frequently used in kinase inhibitor development, implying potential biological activity.

Hazard Class (GHS)	Category	Hazard Statement	Mechanism/Justification
Acute Toxicity (Oral)	Cat 4	H302: Harmful if swallowed.[1][2]	Based on 2-aminothiazole toxicity (LD50 ~480 mg/kg in rats). Thiazoles can interfere with thyroid function.
Skin Irritation	Cat 2	H315: Causes skin irritation.[1][3][4][5]	Primary amines are basic and can disrupt the skin barrier (saponification of lipids).
Eye Irritation	Cat 2A	H319: Causes serious eye irritation.[1][3][5]	Direct contact with amine functionality can cause severe irritation or corneal damage.
STOT - SE	Cat 3	H335: May cause respiratory irritation.[2][3]	Dust or aerosols are irritating to mucous membranes.

Personal Protective Equipment (PPE) Matrix

The selection of PPE is governed by the permeation resistance of the material against organic amines and the physical form (likely a solid powder).

PPE Selection Logic

• Glove Material: Nitrile is preferred. Latex is NOT recommended as amines can permeate latex networks.

• Respiratory: Engineering controls (Fume Hood) are primary. If weighing outside a hood, an N95 is insufficient for vapors; a P100/OV combo is required if aerosols are generated.

Body Part	Required Equipment	Technical Specification
Hand Protection	Double Nitrile Gloves	Inner: 4 mil Nitrile (Touch sensitivity).Outer: 5-8 mil Nitrile (Chemical barrier).Change outer gloves immediately upon contamination.
Respiratory	Fume Hood (Primary)	Face velocity: 80–100 fpm . Sash at working height.Secondary: NIOSH P100/OV Respirator (only if hood unavailable).
Eye Protection	Chemical Safety Goggles	ANSI Z87.1 compliant. Do not rely on safety glasses alone; amines require sealed protection against dust/vapors.
Body	Lab Coat (Tyvek/Cotton)	Buttoned to neck. Long sleeves required. Tyvek sleeves recommended for scale-up (>1g).

Operational Protocol: Handling & Synthesis

A. Weighing & Transfer

• Static Control: Bis-thiazole powders can be static-prone. Use an antistatic gun or ionizer if the powder "flies."

• Containment: Weigh inside the fume hood using a draft shield. Do not weigh on an open bench.

• Solvent Choice:

  • High Solubility: DMSO, DMF, Methanol (warm).

  • Low Solubility: Water, Hexanes.

  • Protocol: Dissolve in DMSO for biological assays; use Methanol/DCM for chemical reactions.

B. Reaction Setup (Nucleophilic Substitution/Coupling)

The 2-amino group is the nucleophilic center.

• Inert Atmosphere: Flush reaction vessel with Nitrogen/Argon. Thiazoles can oxidize under harsh conditions.

• Temperature: Do not heat above 150°C without a sealed vessel; aminothiazoles can decompose or sublime.

• Quenching: Neutralize reaction mixtures with mild acid (e.g., 1M HCl) carefully if the amine is free; this converts it to the water-soluble hydrochloride salt, reducing volatility.

C. Workflow Visualization

Caption: Operational workflow for safe handling, from retrieval to decontamination.

Emergency Response & First Aid

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[6] Mechanism: Thiazoles may inhibit respiratory enzymes; immediate oxygenation is critical.

• Skin Contact: Wash with soap and water for 15 minutes . Do not use alcohol (increases permeability).

• Eye Contact: Flush for 15 minutes. Lift eyelids.[7] Consult an ophthalmologist (alkaline burns can be delayed).

• Spill Cleanup:

  • Evacuate the immediate area.[2][5][7]

  • Wear full PPE (including respirator if powder is airborne).

  • Cover spill with vermiculite or sand.

  • Clean surface with 1M HCl (neutralizes the amine) followed by soap and water.

Waste Disposal

Never dispose of aminothiazoles down the drain. They are potentially toxic to aquatic life (marine pollutants).

Waste Stream	Description	Disposal Method
Solid Waste	Contaminated gloves, paper towels, weighing boats.	Hazardous Solid Waste Bin (Incineration).
Liquid Waste	Reaction mixtures, mother liquors (DMSO/DMF).	Halogenated/Non-Halogenated Organic Waste (Segregate based on solvent).
Sharps	Contaminated needles/syringes.	Biohazard/Sharps Container (Incineration).

References

• PubChem. 2-Aminothiazole (Compound Summary). National Library of Medicine. Available at: [Link]

• National Research Council (US). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Available at: [Link]

• ECHA (European Chemicals Agency). Registration Dossier: Thiazole derivatives.[1][8] Available at: [Link]

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